6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• CAS: 19932-87-7

Core Science & Biosynthesis

physical and chemical properties of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

An In-depth Technical Guide to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. We delve into its core physicochemical properties, outline a validated synthetic pathway and characterization methodologies, and explore its chemical reactivity, which forms the basis for its utility as a versatile building block. Furthermore, this document highlights its current and potential applications in drug development, including its role in the synthesis of antimicrobial and anticancer agents. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this valuable chemical scaffold.

Introduction to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

The benzoxazolone moiety is a privileged heterocyclic scaffold found in numerous biologically active compounds. The introduction of an iodine atom at the 6-position of the 2,3-dihydro-1,3-benzoxazol-2-one core creates a molecule with unique properties and significant synthetic potential. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 19932-87-7) serves as a crucial intermediate, primarily due to the reactivity of the carbon-iodine bond, which allows for extensive functionalization through various cross-coupling reactions.[1] This makes it an attractive starting material for constructing complex molecular architectures and exploring structure-activity relationships (SAR) in drug discovery programs.[1] Its documented biological activities, including potential antimicrobial and anticancer properties, further underscore its importance to the scientific community.[2]

Caption: Chemical structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its handling, reactivity, and application. The data for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one are summarized below.

Core Identifiers and Properties

This table provides essential identifiers and experimentally determined or commonly cited physical properties.

Property	Value	Reference(s)
IUPAC Name	6-iodo-3H-1,3-benzoxazol-2-one	[2][3]
CAS Number	19932-87-7	[2][3][4]
Molecular Formula	C₇H₄INO₂	[2][3][4]
Molecular Weight	261.02 g/mol	[2][3][5]
Appearance	Solid	[6]
Flash Point	180 °C
Purity	Typically ≥95% - ≥97%	[1][4]
Storage	4°C, protect from light	[4]

Computed Physicochemical Data

Computational models provide valuable insights into the behavior of molecules, such as their lipophilicity and potential for membrane permeability.

Descriptor	Value	Reference(s)
XLogP3	1.8	[3]
Topological Polar Surface Area (TPSA)	46 Ų	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	2	[4]
Rotatable Bond Count	0	[4]

Synthesis and Characterization

A reliable synthetic route and robust analytical characterization are paramount for ensuring the quality and consistency of the compound for research purposes.

Synthetic Pathway

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one can be synthesized from commercially available precursors. One common method involves the reaction of o-aminophenol with paraformaldehyde and iodine, facilitated by an acid catalyst.[2] The causality behind this one-pot synthesis lies in the initial formation of an imine intermediate from the aminophenol and formaldehyde, which then undergoes electrophilic iodination on the electron-rich aromatic ring, followed by intramolecular cyclization to yield the benzoxazolone core.

Caption: General workflow for the synthesis and validation of the target compound.

Detailed Experimental Protocol: Synthesis

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add o-aminophenol (1.0 eq) and a suitable solvent (e.g., ethanol).

• Addition of Reagents: To the stirred solution, add paraformaldehyde (1.2 eq), iodine (1.1 eq), and a catalytic amount of an acid like p-toluenesulfonic acid (0.1 eq).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The crude product often precipitates out. Filter the solid, and wash it sequentially with water and cold ethanol to remove unreacted starting materials and impurities.

• Purification: For higher purity, the crude solid can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by flash column chromatography on silica gel.

• Drying: Dry the purified product under vacuum to obtain a stable, solid material.

Analytical Characterization

Each analytical technique provides a piece of the structural puzzle. Combining them offers a self-validating system to confirm the identity and purity of the synthesized compound.[2]

Technique	Purpose & Expected Results
¹H NMR	Confirms the proton environment. Expect signals in the aromatic region corresponding to the three protons on the benzene ring and a broad singlet for the N-H proton. The splitting pattern will confirm the 1,2,4-substitution pattern.
¹³C NMR	Identifies all unique carbon atoms. Expect signals for the seven distinct carbons, including a characteristic downfield signal for the carbonyl carbon (~155-160 ppm) and a signal for the carbon atom bonded to iodine.
IR Spectroscopy	Identifies key functional groups. Expect characteristic absorption bands for the N-H stretch (~3200-3300 cm⁻¹), the carbonyl (C=O) stretch of the cyclic carbamate (~1750-1770 cm⁻¹), and C-H stretches in the aromatic region.
Mass Spectrometry (MS)	Determines the molecular weight. Expect a molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the calculated molecular weight of 261.02 g/mol . The isotopic pattern will be characteristic of a mono-iodinated compound.

Chemical Reactivity and Derivatization Potential

The synthetic utility of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one stems from two primary reactive sites: the C-I bond and the N-H bond.

C-I Bond Reactivity: Cross-Coupling Reactions

The iodine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig aminations. This reactivity is the cornerstone of its use as a building block, allowing for the introduction of a wide array of substituents (aryl, alkyl, amino groups, etc.) at the 6-position.[1] This enables the systematic exploration of the chemical space around the benzoxazolone core, which is a critical strategy in lead optimization for drug discovery.

N-H Bond Reactivity: Alkylation and Acylation

The secondary amine within the heterocyclic ring is nucleophilic and can be readily alkylated or acylated under basic conditions.[1] This provides another handle for diversification, allowing for the introduction of various side chains that can modulate the compound's solubility, cell permeability, and target-binding affinity.

Caption: Reactivity map showing key derivatization pathways for the title compound.

Applications in Research and Drug Development

The versatile nature of this compound has led to its use in several research domains.

• Medicinal Chemistry: It is a foundational scaffold for synthesizing novel compounds with potential therapeutic value. Benzoxazolone derivatives have shown promise as antimicrobial and anticancer agents.[1][2] The ability to easily modify both the 6-position and the 3-position allows for the creation of large libraries for high-throughput screening.

• Organic Synthesis: It is recognized as a valuable intermediate for constructing more complex heterocyclic systems.[2]

• Medical Imaging: The presence of a stable iodine atom makes it an ideal precursor for synthesizing radiolabeled tracers. By substituting the stable ¹²⁷I with a radioactive isotope like ¹²³I, ¹²⁵I, or ¹³¹I, it can be used in imaging techniques such as Single Photon Emission Computed Tomography (SPECT).[7]

• Material Science: While still an emerging area, there is interest in exploring benzoxazolone derivatives for applications in photoluminescent materials.[2]

Safety and Handling

Proper handling is crucial to ensure laboratory safety.

• Hazard Identification: The compound is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[3]

• GHS Pictogram: GHS07 (Exclamation Mark)[4]

• Signal Word: Warning[4]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry place away from light and incompatible materials.[4]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conclusion

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is more than a simple chemical; it is a versatile platform for innovation in chemical and pharmaceutical sciences. Its well-defined physicochemical properties, straightforward synthesis, and, most importantly, its predictable and versatile reactivity make it an invaluable tool for researchers. As the demand for novel therapeutics and functional materials continues to grow, the strategic application of such well-characterized building blocks will be essential in accelerating discovery.

References

• PubChem. (n.d.). 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. National Center for Biotechnology Information. Available at: [Link]

• MySkinRecipes. (n.d.). 6-Iodo-2(3H)-benzoxazolone. Available at: [Link]

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6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one CAS number

An In-Depth Technical Guide to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Authored by: A Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. It moves beyond a simple data sheet to provide foundational knowledge, practical application insights, and the scientific context necessary for its effective utilization in a laboratory setting.

Core Compound Identity and Significance

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, identified by the CAS Number 19932-87-7 , is a heterocyclic organic compound.[1][2][3] Its structure is built upon a benzoxazolone core, which is a fused ring system consisting of a benzene ring and an oxazolone ring. The key distinguishing feature is the iodine atom substituted at the 6th position of the benzene ring.

This compound is not typically an end-product but rather a crucial synthetic intermediate .[4][5] Its significance in medicinal chemistry and organic synthesis stems from two primary attributes:

• The Benzoxazolone Scaffold : This heterocyclic moiety is a "privileged structure" in drug discovery, meaning it is a molecular framework capable of binding to a variety of biological targets.[6] Derivatives have shown a wide range of biological activities, including antimicrobial and enzyme inhibitory functions.[4][6]

• The Iodo-Functional Group : The iodine atom serves as a versatile functional handle. It is a key site for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings), allowing for the facile introduction of molecular complexity. This enables the synthesis of diverse libraries of compounds for screening. Furthermore, the iodine can be replaced with radioisotopes (like ¹²⁵I or ¹³¹I), making it a valuable precursor for developing radiolabeled agents for medical imaging and diagnostic applications.[5]

Chemical Structure

The structural arrangement of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is fundamental to its reactivity and function.

Caption: Chemical structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Physicochemical and Pharmacokinetic Profile

Understanding the physicochemical properties is a prerequisite for designing experiments, predicting behavior in biological systems, and ensuring proper handling. The properties of this compound suggest its suitability for many common organic synthesis and drug discovery workflows.[7]

Property	Value	Source(s)
CAS Number	19932-87-7	[1][2][3]
IUPAC Name	6-iodo-3H-1,3-benzoxazol-2-one	[1][3]
Synonyms	6-Iodo-2(3H)-benzoxazolone	[2][3]
Molecular Formula	C₇H₄INO₂	[1][2][3]
Molecular Weight	261.02 g/mol	[1][2][3]
SMILES	C1=CC2=C(C=C1I)OC(=O)N2	[1]
InChI Key	ISXIMZPIWYVLBD-UHFFFAOYSA-N	[1][3]
Flash Point	180 °C
XLogP3 (LogP)	1.8	[3]
Hydrogen Bond Donors	1	[3]
Hydrogen Bond Acceptors	2	[3]

Expert Insights: The LogP value of 1.8 indicates moderate lipophilicity. This is a favorable characteristic in drug discovery, suggesting a good balance between aqueous solubility for formulation and lipid solubility for membrane permeability. The presence of one hydrogen bond donor (the N-H group) and two acceptors (the carbonyl and ether oxygens) allows for specific interactions with biological targets. These values align with general guidelines for oral bioavailability, such as Lipinski's Rule of Five, making its derivatives promising candidates for oral drug development.[7]

Synthesis and Reactivity: A Practical Workflow

While various methods exist for the synthesis of the benzoxazole core, a common application for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is its use as a foundational block in palladium-catalyzed cross-coupling reactions. The following protocol details a representative Suzuki coupling reaction, a powerful carbon-carbon bond-forming reaction, to illustrate its utility.

Experimental Protocol: Suzuki Coupling for Aryl Substitution

This workflow describes the synthesis of 6-Aryl-2,3-dihydro-1,3-benzoxazol-2-one, demonstrating the conversion of the iodo- group into a more complex moiety.

Objective: To replace the iodine atom at the 6-position with a phenyl group via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1 equivalent)

• Phenylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equivalents)

• Triphenylphosphine (PPh₃, 0.04 equivalents)

• Potassium carbonate (K₂CO₃, 3 equivalents)

• Solvent: 1,4-Dioxane and Water (4:1 mixture)

Step-by-Step Methodology:

• Inert Atmosphere Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1 eq.), phenylboronic acid (1.2 eq.), and potassium carbonate (3 eq.).

  • Causality: The reaction is sensitive to oxygen, which can oxidize the palladium catalyst and lead to side reactions. An inert atmosphere (Nitrogen or Argon) is crucial for catalytic efficiency.

• Catalyst Addition: Add the palladium(II) acetate (0.02 eq.) and triphenylphosphine (0.04 eq.) to the flask.

  • Expertise: Palladium(II) acetate is a pre-catalyst that is reduced in situ to the active Pd(0) species. Triphenylphosphine acts as a ligand, stabilizing the Pd(0) catalyst and facilitating the oxidative addition and reductive elimination steps of the catalytic cycle.

• Solvent Degassing: Add the degassed 4:1 dioxane/water solvent mixture to the flask. The solvent should be degassed by bubbling with an inert gas for 15-20 minutes prior to use.

  • Trustworthiness: Degassing the solvent removes dissolved oxygen, which is critical for protecting the catalyst and ensuring reproducible results.

• Reaction Execution: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up and Isolation: a. Cool the reaction mixture to room temperature. b. Dilute with ethyl acetate and wash with water, followed by brine. c. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 6-Phenyl-2,3-dihydro-1,3-benzoxazol-2-one.

Workflow Visualization

Caption: Workflow for a Suzuki cross-coupling reaction.

Role in Modern Drug Discovery

The true value of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one lies in the therapeutic potential of the molecules it helps create. The benzoxazole core is a key feature in many compounds under investigation for various diseases.

Recent research has highlighted benzoxazole derivatives as potent inhibitors in oncology. For instance, they have been investigated as small-molecule inhibitors of immune checkpoint pathways like PD-1/PD-L1.[8] While this specific iodo-compound is a starting material, it provides a direct route to novel derivatives that could modulate such pathways.

Hypothetical Mechanism of Action

A derivative synthesized from our starting material could function as an inhibitor that disrupts the interaction between a receptor (like PD-1 on T-cells) and its ligand (PD-L1 on tumor cells). This inhibition would block the "off" signal sent by the tumor, thereby restoring the T-cell's natural ability to recognize and attack the cancer cell.

Caption: Inhibition of the PD-1/PD-L1 immune checkpoint pathway.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is paramount.

• Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability, storage at 4°C, protected from light, is recommended.[2]

• Handling: Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Hazards: This compound may be classified as a hazardous material for shipping purposes.[2] Consult the Safety Data Sheet (SDS) from your supplier for detailed hazard information and emergency procedures.

Conclusion

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is more than just a chemical with a CAS number. It is a versatile and powerful tool for chemical innovation. Its well-defined structure, featuring the biologically significant benzoxazolone core and a synthetically adaptable iodine handle, makes it an invaluable starting material for drug discovery programs and complex organic synthesis. Understanding its properties, reactivity, and potential applications empowers researchers to unlock new therapeutic possibilities and advance the frontiers of medicinal chemistry.

References

• 6-Iodo-2,3-dihydro-1,4-benzodioxine. PubChem, National Center for Biotechnology Information. [Link]

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis and Reactivity of 6 Iodo 4H 3,1 Benzoxazin 4 One. Scribd. [Link]

• 6-Iodo-2(3H)-benzoxazolone. MySkinRecipes. [Link]

• Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. ResearchGate. [Link]

• Synthesis of Benzoxazoles Using Electrochemically Generated Hypervalent Iodine. ResearchGate. [Link]

• Iodine-catalyzed synthesis of benzoxazoles using catechols, ammonium acetate, and alkenes/alkynes/ketones via C–C and C–O bond cleavage. National Center for Biotechnology Information. [Link]

• Process for preparing 6-iodo-2-oxindole.

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. National Center for Biotechnology Information. [Link]

• Discovery of Benzo[ d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway. PubMed, National Center for Biotechnology Information. [Link]

• A Patent Review on the Current Developments of Benzoxazoles in Drug Discovery. PubMed, National Center for Biotechnology Information. [Link]

• Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Taylor & Francis Online. [Link]

• Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. PubMed Central, National Center for Biotechnology Information. [Link]

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molecular structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

An In-Depth Technical Guide to the Molecular Structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, properties, synthesis, and spectroscopic characterization of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one . This heterocyclic compound, built upon the privileged benzoxazolone scaffold, is a valuable intermediate in medicinal chemistry and materials science. The presence of an iodine atom at the 6-position offers a reactive handle for extensive chemical modification, making it a key building block for the synthesis of compound libraries for drug discovery. This document synthesizes data from public chemical databases and analogous structures in peer-reviewed literature to present a holistic view of the molecule's characteristics, from its fundamental physicochemical properties to its structural elucidation via modern analytical techniques. We will delve into the causality behind synthetic strategies and provide expert interpretation of expected spectroscopic data, offering field-proven insights for professionals in chemical and pharmaceutical research.

Introduction to the 1,3-Benzoxazol-2-one Scaffold

The 1,3-benzoxazol-2-one moiety is a cornerstone pharmacophore in medicinal chemistry, found in a wide array of biologically active natural products and synthetic compounds.[1] Its rigid, planar structure and hydrogen bonding capabilities allow it to interact effectively with various biological targets, leading to a broad spectrum of therapeutic applications.[1] Benzoxazole derivatives have demonstrated significant potential as antimicrobial, anticancer, and enzyme inhibitory agents.[2][3] Recently, derivatives have even been identified as promising dual inhibitors targeting the PD-1/PD-L1 and VISTA pathways in cancer immunotherapy.[4]

The subject of this guide, 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 19932-87-7), introduces a heavy halogen atom onto this privileged core. This strategic placement of iodine does more than simply modify the molecule's steric and electronic profile; it serves as a versatile synthetic handle for carbon-carbon and carbon-heteroatom bond formation via metal-catalyzed cross-coupling reactions. This capability empowers medicinal chemists to rapidly generate diverse molecular architectures to explore structure-activity relationships (SAR) and optimize lead compounds.

Molecular Properties and Structure

The fundamental identity and physicochemical properties of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one are summarized below. These parameters are crucial for predicting its behavior in both chemical reactions and biological systems.

Physicochemical Data

Property	Value	Source
IUPAC Name	6-iodo-3H-1,3-benzoxazol-2-one	PubChem[5]
CAS Number	19932-87-7	PubChem[5]
Molecular Formula	C₇H₄INO₂	PubChem[5]
Molecular Weight	261.02 g/mol	PubChem[5]
Exact Mass	260.92868 Da	PubChem[5]
Physical Form	Solid	Sigma-Aldrich[6]
XLogP3 (Computed)	1.8	PubChem[5]
Hydrogen Bond Donors	1 (N-H)	PubChem[5]
Hydrogen Bond Acceptors	2 (C=O, O-ring)	PubChem[5]
Flash Point	180 °C	Biosynth

Molecular Structure

The molecule consists of a bicyclic system where a benzene ring is fused to a five-membered oxazolidin-2-one ring. The iodine atom is substituted at the 6-position of the benzene ring.

Caption: 2D Structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Synthesis and Mechanistic Considerations

The synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is generally achieved through the cyclization of an appropriately substituted aminophenol. The choice of starting material and cyclizing agent is critical for achieving high yield and purity.

Proposed Synthetic Protocol

A common and effective method involves the reaction of a 2-amino-4-iodophenol with a carbonylating agent.[2] One of the most direct conceptual approaches would be a one-pot reaction from o-aminophenol, though this can lead to regioselectivity issues. A more controlled synthesis starts with the pre-iodinated aminophenol.

Protocol: Cyclization of 2-Amino-4-iodophenol

• Reaction Setup: To a solution of 2-amino-4-iodophenol (1.0 eq) in a suitable aprotic solvent (e.g., Tetrahydrofuran, THF) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add a carbonylating agent such as triphosgene (0.4 eq) or carbonyldiimidazole (CDI) (1.1 eq).

  • Causality: Triphosgene and CDI are effective and safer alternatives to highly toxic phosgene gas for introducing the carbonyl group. CDI is often preferred for its milder reaction conditions and non-acidic byproducts.

• Base Addition: Add a non-nucleophilic organic base, such as triethylamine (2.5 eq), dropwise to the stirring mixture.

  • Causality: The base is required to neutralize the HCl generated during the reaction (with triphosgene) or to facilitate the cyclization, preventing protonation of the starting amine which would render it unreactive.

• Reaction Execution: Heat the reaction mixture to reflux (typically 60-70 °C) and monitor its progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Workup and Isolation: Upon completion, cool the mixture to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is then purified by recrystallization (e.g., from an ethanol/water mixture) or silica gel column chromatography to yield the pure 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

  • Self-Validation: Purity should be confirmed by melting point analysis and the spectroscopic methods detailed in Section 4.0.

Caption: Generalized workflow for the synthesis of the target compound.

Spectroscopic and Structural Elucidation

Mass Spectrometry (MS)

• Expected Molecular Ion (M⁺): The electron ionization (EI) mass spectrum will show a prominent molecular ion peak corresponding to its exact mass. Given the presence of iodine, a monoisotopic element, this peak will be sharp.

  • m/z (C₇H₄¹²⁷INO₂): 260.93

• Key Fragmentation Patterns: The stability of the bicyclic system suggests the molecular ion will be relatively intense. Key fragments would arise from:

  • Loss of CO (m/z 28): A fragment at m/z ~233, corresponding to the [M-CO]⁺ ion.

  • Loss of I (m/z 127): A fragment at m/z ~134, corresponding to the benzoxazolone radical cation. This would be a significant peak due to the relative lability of the C-I bond.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups. The expected absorption bands are detailed below, with comparisons to the parent benzoxazole structure.[7][8]

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale & Notes
N-H Stretch	3200 - 3100 (broad)	Characteristic of the secondary amide N-H group involved in hydrogen bonding.
Aromatic C-H Stretch	3100 - 3000	Typical for sp² C-H bonds on the benzene ring.
C=O Stretch (Amide)	~1760 - 1740	This is a key, strong, and sharp absorption. The high frequency is characteristic of a carbonyl in a five-membered lactam ring.
Aromatic C=C Stretch	1600 - 1450	Multiple bands are expected, confirming the presence of the aromatic ring.
C-O Stretch	1250 - 1200	Ar-O-C ether linkage within the oxazole ring.
C-I Stretch	600 - 500	A weaker absorption in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for confirming the precise substitution pattern and electronic environment of the molecule's atoms.

• ¹H NMR (in DMSO-d₆):

  • N-H Proton: A broad singlet is expected around δ 11.5-12.0 ppm . The deshielding is due to the amide character and hydrogen bonding with the solvent.

  • Aromatic Protons: The three protons on the benzene ring form an ABC spin system.

    • H-7 (adjacent to I): Expected to be a doublet around δ 7.5-7.6 ppm . The deshielding effect of the adjacent iodine is significant. Coupling constant would be a small meta coupling, J ≈ 2.0 Hz.

    • H-5 (ortho to N): Expected to be a doublet of doublets around δ 7.3-7.4 ppm . It is coupled to both H-4 and H-7.

    • H-4 (ortho to O): Expected to be a doublet around δ 7.1-7.2 ppm , coupled to H-5 with a typical ortho coupling constant, J ≈ 8.5 Hz.

• ¹³C NMR (in DMSO-d₆):

  • C=O (C-2): The carbonyl carbon is the most deshielded, appearing around δ 154-155 ppm .

  • Aromatic Carbons (C-4 to C-9):

    • C-O (C-3a/C9): ~δ 143 ppm

    • C-N (C-7a/C4): ~δ 132 ppm

    • C-I (C-6/C7): This carbon is directly attached to iodine and will appear significantly upfield due to the heavy atom effect, around δ 85-90 ppm . This is a highly diagnostic signal.

    • The remaining aromatic carbons (CH) will appear in the typical δ 110-130 ppm region.

X-ray Crystallography Insights

No publicly available single-crystal X-ray structure for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one exists. However, we can infer its key geometric parameters by examining closely related, published structures. Data from 6-iodo-2-methyl-1,3-benzothiazole provides an excellent proxy for the iodinated benzene portion of the molecule.[9]

Bond/Angle Parameter	Expected Value (Å or °)	Basis for Estimation
C6-I Bond Length	~2.10 Å	Based on C-I bond length in analogous iodo-substituted aromatic heterocycles.[9]
C2=O Bond Length	~1.21 Å	Typical for a lactam carbonyl group.
N3-C2 Bond Length	~1.37 Å	Partial double bond character due to amide resonance.
Ring Planarity	The benzoxazolone system is expected to be essentially planar.	Confirmed in structures of related compounds like 6-methoxy-1,3-benzoxazol-2(3H)-one.

Reactivity and Applications in Drug Discovery

The true value of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one for drug development professionals lies in its synthetic versatility.

Intermediate for Parallel Synthesis

The aryl iodide functionality is a premier substrate for a host of palladium-catalyzed cross-coupling reactions. This enables its use as a common intermediate for the rapid synthesis of large compound libraries.

• Suzuki Coupling: Reaction with boronic acids to form C-C bonds, introducing new aryl or alkyl groups.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, creating anilino-derivatives.

• Heck Coupling: Reaction with alkenes to append vinyl groups.

Caption: Role as a scaffold in generating diverse chemical libraries.

Potential Biological and Material Applications

• Antimicrobial Agents: The benzoxazolone core is associated with antibacterial and antifungal properties.[2] Derivatives synthesized from the 6-iodo intermediate can be screened for enhanced or novel antimicrobial activity.

• Anticancer Research: Given the role of benzoxazoles in modern oncology research, this scaffold is a prime candidate for developing novel kinase inhibitors or immune checkpoint modulators.[1][4]

• Radiolabeled Tracers: The iodine atom can be substituted with a radioactive isotope (e.g., ¹²³I, ¹²⁵I, ¹³¹I), making the molecule a precursor for developing radiolabeled agents for use in medical imaging techniques like SPECT (Single-Photon Emission Computed Tomography).

Conclusion

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is more than a simple halogenated heterocycle; it is a strategically designed molecular tool. Its stable, biologically relevant core combined with a highly reactive functional group makes it an invaluable asset for researchers in drug discovery and materials science. While a complete experimental characterization is not consolidated in the public domain, this guide has provided a robust, expert-driven framework for understanding its synthesis, predicting its spectroscopic behavior, and appreciating its vast potential for chemical innovation. The principles and data synthesized herein offer a solid foundation for any scientist looking to leverage this powerful building block in their research endeavors.

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• Ghabbour, H. A., et al. (2019). Crystal structure of 6-iodo-3-phenyl-2-propylquinazolin-4(3H)-one, C17H15IN2O. Zeitschrift für Kristallographie - New Crystal Structures. Available at: [Link]

• Benci, K., et al. (2011). 6-Iodo-2-methyl-1,3-benzothiazole. Acta Crystallographica Section E. Available at: [Link]

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6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one solubility data

An In-depth Technical Guide to the Solubility of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one for Pharmaceutical Research

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for understanding, determining, and applying the solubility data of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 19932-87-7). While specific quantitative solubility values for this compound are not widely published, its structural relationship to the benzoxazolone family—a privileged scaffold in medicinal chemistry—necessitates a thorough understanding of its solubility characteristics for drug discovery and development professionals.[1][2] This document synthesizes theoretical principles with actionable experimental protocols, enabling researchers to generate reliable solubility data and apply it to critical development decisions, from lead optimization to formulation.

Introduction: The Significance of a Scaffold and its Solubility

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound built upon the benzoxazolone nucleus. This core structure is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active agents, including those with anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] The benzoxazolone scaffold offers a unique combination of features: a rigid, planar system with both lipophilic (the benzene ring) and hydrophilic (the lactam portion) characteristics, and sites for chemical modification that can fine-tune its biological and physicochemical properties.[1][2]

The solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It directly influences critical parameters such as bioavailability, dissolution rate, and the feasibility of various formulation strategies.[4][5] Poor aqueous solubility, in particular, is a major hurdle in drug development, often leading to complex and costly formulation approaches.[6] For an intermediate like 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, solubility in organic solvents is equally critical for optimizing reaction conditions, purification, and crystallization processes.[7]

This guide addresses the current gap in public data by providing a robust scientific framework for researchers to determine the solubility of this compound experimentally.

Physicochemical Profile and Predicted Solubility Behavior

A molecule's structure is the primary determinant of its solubility. The key features of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one provide clear indicators of its likely behavior in various solvents.

Property	Value	Source
CAS Number	19932-87-7	[8][9]
Molecular Formula	C₇H₄INO₂	[8][9][10]
Molecular Weight	261.02 g/mol	[8][9][10]
Calculated LogP (XLogP3)	1.7 - 1.8	[9][10]
Hydrogen Bond Donors	1 (the N-H group)	[9][10]
Hydrogen Bond Acceptors	2 (the two oxygen atoms)	[9][10]
Topological Polar Surface Area (TPSA)	46 Ų	[9]

Structural Analysis and Implications:

• Benzoxazolone Core: This fused ring system is largely hydrophobic, suggesting limited solubility in water.

• Iodine Substituent: The iodine atom at the 6-position significantly increases the molecular weight and lipophilicity, further decreasing its predicted aqueous solubility.

• Lactam Moiety: The -NH-C=O group provides polarity, with one hydrogen bond donor and two acceptor sites. This suggests that the molecule will not be entirely insoluble in polar solvents.

• LogP Value: A LogP value of ~1.8 indicates a compound that is moderately lipophilic. This reinforces the prediction of poor aqueous solubility and suggests good solubility in a range of organic solvents.

Based on these features and the general principle of "like dissolves like," we can anticipate that 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one will exhibit higher solubility in polar organic solvents (e.g., DMSO, DMF, alcohols) and very low solubility in non-polar solvents (e.g., hexanes) and aqueous buffers.[11]

Key Factors Influencing Experimental Solubility

When embarking on experimental solubility determination, it is crucial to understand and control the variables that can impact the results.

• Temperature: For most solid solutes, solubility is an endothermic process, meaning it increases with higher temperatures.[5][12] It is standard practice to measure solubility at ambient temperature (~25°C) and physiological temperature (37°C) to support biopharmaceutical evaluation.[13]

• Solvent Polarity: The polarity of the solvent must be matched to the solute. Given the dual hydrophobic and polar nature of the target compound, a range of solvents should be tested.

• pH of the Medium: The N-H proton of the benzoxazolone ring is weakly acidic.[1][2] Therefore, in aqueous or protic solvents, pH can influence solubility. At higher pH values, deprotonation can occur, forming a more soluble salt. This effect is most relevant for aqueous solubility determination.

• Crystalline Form (Polymorphism): The solid-state structure of a compound profoundly affects its solubility. Different polymorphs (crystal forms) or an amorphous state will have different lattice energies, resulting in different solubility values.[14] It is imperative to characterize the solid form of the material being tested (e.g., via XRPD) to ensure data reproducibility.

Experimental Protocols for Solubility Determination

Two distinct types of solubility are relevant in drug discovery: thermodynamic and kinetic. Both provide valuable, albeit different, insights.

Thermodynamic (Equilibrium) Solubility

This measures the true equilibrium concentration of a solute in a solvent at a given temperature and pressure. It represents the absolute maximum amount of a compound that can be dissolved and is the gold standard for solubility measurement. The most common and reliable method is the Shake-Flask Method .[15]

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation: Add an excess amount of solid 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one to a known volume of the selected solvent (e.g., phosphate-buffered saline pH 7.4, ethanol, acetonitrile) in a sealed, inert container (e.g., glass vial).

  • Causality: Using an excess of solid ensures that equilibrium is reached with the undissolved solid phase, which is the definition of a saturated solution.[15]

• Equilibration: Agitate the suspension at a constant, controlled temperature (e.g., 25°C or 37°C) using a shaker or rotator. The equilibration time is critical and should be sufficient to reach a plateau in concentration, typically 24 to 72 hours.

  • Causality: Continuous agitation maximizes the surface area for dissolution and ensures the system reaches equilibrium. Insufficient time is a common source of error, leading to an underestimation of solubility.[15]

• Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated supernatant from the excess solid. This must be done without altering the temperature. Common methods include:

  • Centrifugation followed by careful removal of the supernatant.

  • Filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Causality: This step is crucial for accurate analysis. Adsorption of the compound to the filter or container material can lead to inaccurate results and should be pre-screened.[16]

• Quantification: Dilute the clear, saturated supernatant with a suitable mobile phase or solvent. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Determine the concentration against a standard curve prepared with known concentrations of the compound. The resulting value is the thermodynamic solubility, typically expressed in µg/mL or µM.

Caption: Workflow for Thermodynamic Solubility Determination.

Kinetic Solubility

This is a high-throughput method often used in early drug discovery. It measures the concentration of a compound when it starts to precipitate from a solution upon addition of an anti-solvent. Typically, a compound is dissolved in a strong organic solvent like dimethyl sulfoxide (DMSO) and then diluted into an aqueous buffer.[16][17]

Protocol: Kinetic Solubility via Precipitation from DMSO

• Stock Solution: Prepare a high-concentration stock solution of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one in 100% DMSO (e.g., 10 mM).

  • Causality: DMSO is a powerful solvent capable of dissolving most drug-like molecules, providing a standardized starting point for high-throughput screening.[16]

• Serial Dilution: Add small, incremental volumes of the DMSO stock solution to a fixed volume of the aqueous buffer (e.g., PBS, pH 7.4) in a multi-well plate.

• Precipitation Detection: After each addition and a short incubation period, measure the solution for signs of precipitation. This is the point of kinetic solubility. Detection methods include:

  • Nephelometry: Measures the scattering of light by suspended particles (precipitate). This is a direct and sensitive method.[4]

  • UV Absorption: After incubation, the plate is filtered, and the UV absorbance of the filtrate is read. The concentration is determined from a calibration curve.[16]

  • Causality: This method does not measure a true equilibrium. The presence of DMSO as a co-solvent can artificially inflate the measured solubility compared to the thermodynamic value.[17] However, it is highly relevant as it mimics how compounds are often handled in biological assays.

Caption: Workflow for Kinetic Solubility Determination.

Application of Solubility Data in Drug Development

The data generated from these experiments directly informs subsequent research and development activities:

• Lead Optimization: Structure-solubility relationships can be established, guiding medicinal chemists in designing new analogues with improved properties.

• Formulation Development: For compounds with poor aqueous solubility (<10 µg/mL), strategies such as salt formation (if applicable), amorphous solid dispersions, or lipid-based formulations may be required.

• Process Chemistry: Solubility data in various organic solvents is essential for selecting appropriate systems for reaction, workup, and crystallization, ultimately impacting yield and purity.[7]

• In Vitro and In Vivo Studies: Understanding the solubility limit in assay buffers is critical to avoid compound precipitation and ensure the reliability of biological data.

Conclusion

While a definitive, published solubility value for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one remains elusive, this guide provides the necessary scientific and methodological foundation for its determination. By understanding the compound's physicochemical properties and applying robust experimental protocols for both thermodynamic and kinetic solubility, researchers can generate the critical data needed to advance their drug discovery and development programs. A systematic approach, controlling for key variables like temperature and solid form, will ensure the generation of reliable, reproducible, and ultimately actionable solubility data.

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Spectroscopic Blueprint of a Key Heterocycle: A Technical Guide to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis.[1] With the molecular formula C₇H₄INO₂ and a molecular weight of 261.02 g/mol , this molecule holds potential as a building block for more complex structures and has been investigated for its biological activities.[1]

While specific, publicly available experimental spectra for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one are not readily found in the surveyed literature, this guide will provide a detailed analysis of the expected spectral data based on its molecular structure and established principles of spectroscopic interpretation. Furthermore, we will outline the standard experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a complete framework for researchers working with this and structurally related compounds.

Molecular Structure and Spectroscopic Overview

The structure of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, with CAS Number 19932-87-7, is fundamental to understanding its spectral behavior.[2] The molecule features a bicyclic system composed of a benzene ring fused to an oxazolidin-2-one ring. The iodine atom at the 6-position of the benzene ring is a key feature that will significantly influence the spectral data, particularly in NMR and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predicted Profile

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, both ¹H and ¹³C NMR will provide critical information about the electronic environment of the hydrogen and carbon atoms, respectively.

Expected ¹H NMR Spectral Data

The proton NMR spectrum is anticipated to show distinct signals for the aromatic protons and the N-H proton of the oxazolidinone ring. The chemical shifts (δ) are predicted based on the deshielding effects of the electronegative oxygen and nitrogen atoms, the carbonyl group, and the iodine substituent.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Justification
~ 10.0 - 11.0	Singlet (broad)	N-H	The proton attached to the nitrogen in the lactam ring is expected to be significantly deshielded and will likely appear as a broad singlet.
~ 7.5 - 7.7	Doublet	H-7	This proton is ortho to the iodine atom and is expected to be deshielded. It will likely appear as a doublet due to coupling with H-5.
~ 7.3 - 7.5	Doublet of doublets	H-5	This proton is coupled to both H-4 and H-7, leading to a doublet of doublets.
~ 7.0 - 7.2	Doublet	H-4	This proton is ortho to the oxygen-bearing carbon and will be influenced by the adjacent proton, appearing as a doublet.

Expected ¹³C NMR Spectral Data

The ¹³C NMR spectrum will reveal the chemical environment of each of the seven carbon atoms in the molecule. The carbonyl carbon is expected to be the most downfield signal.

Predicted Chemical Shift (δ, ppm)	Assignment	Justification
~ 154.0	C=O	The carbonyl carbon of the lactam is highly deshielded.
~ 142.0	C-3a	Aromatic carbon attached to the oxygen atom.
~ 130.0	C-7a	Aromatic carbon attached to the nitrogen atom.
~ 125.0 - 128.0	C-5	Aromatic CH carbon.
~ 115.0 - 120.0	C-4	Aromatic CH carbon.
~ 110.0 - 115.0	C-7	Aromatic CH carbon.
~ 85.0 - 90.0	C-6	The carbon atom directly bonded to the iodine will show a significant upfield shift due to the heavy atom effect.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is expected to be characterized by several key absorption bands.

Predicted Wavenumber (cm⁻¹)	Functional Group Assignment	Vibration Mode
~ 3200	N-H	Stretching
~ 1750	C=O (lactam)	Stretching
~ 1600, 1480	C=C (aromatic)	Stretching
~ 1250	C-O	Stretching
~ 800-900	C-H (aromatic)	Out-of-plane bending

The presence of a strong absorption band around 1750 cm⁻¹ for the carbonyl group and a broad band around 3200 cm⁻¹ for the N-H stretch would be key indicators of the benzoxazolone core.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization. For 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, the molecular ion peak and characteristic fragment ions are anticipated.

Expected Mass Spectrum Data

• Molecular Ion (M⁺): The mass spectrum should show a prominent molecular ion peak at an m/z of approximately 261, corresponding to the molecular weight of the compound.

• Isotopic Pattern: The presence of iodine (¹²⁷I) will result in a characteristic isotopic pattern.

• Key Fragmentation Pathways:

  • Loss of CO: A common fragmentation pathway for lactams is the loss of a molecule of carbon monoxide (CO, 28 Da), which would result in a fragment ion at m/z 233.

  • Loss of I: Cleavage of the carbon-iodine bond would lead to a fragment ion at m/z 134.

  • Retro-Diels-Alder Reaction: The bicyclic system may undergo a retro-Diels-Alder type fragmentation.

Caption: Predicted major fragmentation pathways for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in mass spectrometry.

Experimental Protocols

For researchers aiming to acquire empirical data for this compound, the following standard protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or by using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system.

• Ionization: Employ a suitable ionization technique, such as Electrospray Ionization (ESI) or Electron Ionization (EI).

• Mass Analysis: Acquire the mass spectrum using a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to obtain accurate mass measurements.

Caption: A generalized workflow for the synthesis and spectroscopic characterization of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Conclusion

This technical guide provides a robust framework for understanding and predicting the spectroscopic properties of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. While direct experimental data remains to be widely disseminated, the principles outlined here, based on its known structure, offer valuable insights for researchers in the fields of drug discovery and chemical synthesis. The provided protocols serve as a practical guide for obtaining and interpreting the necessary spectral data to fully characterize this important heterocyclic compound.

References

• PubChem. (n.d.). 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. National Center for Biotechnology Information. Retrieved from [Link]

• Eissa, A. M. F. (2014). Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. Chemical and Process Engineering Research, 22, 1-10. Retrieved from [Link]

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A-Z. Guide to the Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one from o-Aminophenol

Abstract

This technical guide provides a comprehensive and in-depth protocol for the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a key intermediate in pharmaceutical research and development. The synthesis commences from the readily available starting material, o-aminophenol, and proceeds through a two-step sequence involving the formation of a benzoxazolone intermediate followed by regioselective iodination. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and critical safety information. The benzoxazolone core is a privileged scaffold in medicinal chemistry, recognized for its wide range of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] This guide aims to provide a robust and reproducible methodology to access this valuable chemical entity.

Introduction

The 2,3-dihydro-1,3-benzoxazol-2-one (benzoxazolone) framework is a cornerstone in the design of novel therapeutic agents.[1][2] Its unique physicochemical properties make it an ideal scaffold for drug design.[1][2][3] The introduction of a halogen, specifically iodine, at the 6-position of the benzoxazolone ring, creates a versatile handle for further chemical modifications, such as cross-coupling reactions, thereby enabling the synthesis of diverse compound libraries for structure-activity relationship (SAR) studies.[4] This guide details a reliable and efficient two-step synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one starting from o-aminophenol. The first step involves the cyclization of o-aminophenol with urea to form the intermediate, 2,3-dihydro-1,3-benzoxazol-2-one. The second step is the regioselective iodination of this intermediate to yield the desired product.

Overall Synthetic Workflow

The synthesis is a two-part process. First, the benzoxazolone ring is formed. Second, the iodine atom is introduced.

Caption: Overall workflow for the two-step synthesis.

Part 1: Synthesis of 2,3-dihydro-1,3-benzoxazol-2-one (Intermediate)

Reaction Scheme

Image simulated for illustrative purposes.

Mechanism and Rationale

The formation of the benzoxazolone ring from o-aminophenol and urea is a cyclocondensation reaction. The reaction is typically performed at elevated temperatures, which facilitates the elimination of ammonia. The mechanism involves the nucleophilic attack of the amino group of o-aminophenol on the carbonyl carbon of urea, followed by an intramolecular cyclization with the elimination of ammonia to form the stable five-membered heterocyclic ring. While various methods exist for benzoxazole synthesis from o-aminophenol, the use of urea is advantageous due to its low cost, ready availability, and the avoidance of toxic reagents like phosgene.[5][6]

Caption: Simplified mechanism for benzoxazolone formation.

Detailed Experimental Protocol

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine o-aminophenol (10.9 g, 0.1 mol) and urea (9.0 g, 0.15 mol).

• Reaction: Heat the mixture in an oil bath at 140-150 °C for 4 hours. The mixture will melt and then solidify as the reaction progresses. Ammonia gas will be evolved during the reaction, so the procedure should be carried out in a well-ventilated fume hood.

• Work-up: After cooling to room temperature, add 100 mL of water to the flask and heat the mixture to boiling to dissolve any unreacted urea and other water-soluble impurities.

• Isolation: Filter the hot suspension and wash the collected solid with hot water (3 x 50 mL).

• Purification: The crude product can be purified by recrystallization from ethanol or a mixture of ethanol and water to afford 2,3-dihydro-1,3-benzoxazol-2-one as a white crystalline solid.

Part 2: Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (Final Product)

Reaction Scheme

Image simulated for illustrative purposes.

Mechanism and Rationale for Regioselectivity

The iodination of 2,3-dihydro-1,3-benzoxazol-2-one is an electrophilic aromatic substitution reaction. The regioselectivity of the reaction, which favors the substitution at the 6-position, is governed by the electronic effects of the substituents on the benzene ring. The amide nitrogen atom is an ortho-, para-directing group, and the oxygen atom is also an ortho-, para-director. The 6-position is para to the amide nitrogen and ortho to the oxygen, making it electronically activated. Steric hindrance from the heterocyclic ring may disfavor substitution at the 7-position. Iodine monochloride (ICl) is an effective iodinating agent for this transformation.[4]

Caption: Mechanism of regioselective iodination.

Detailed Experimental Protocol

• Reagent Preparation: In a 250 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 2,3-dihydro-1,3-benzoxazol-2-one (6.75 g, 0.05 mol) in glacial acetic acid (100 mL).

• Reaction: Cool the solution to 10-15 °C in an ice bath. Slowly add a solution of iodine monochloride (8.1 g, 0.05 mol) in glacial acetic acid (25 mL) from the dropping funnel over 30 minutes, maintaining the temperature below 20 °C. After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

• Work-up: Pour the reaction mixture into 500 mL of ice-water with stirring. A precipitate will form.

• Isolation: Collect the precipitate by filtration and wash thoroughly with water until the filtrate is neutral. Then, wash with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol to yield 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one as a crystalline solid.

Summary of Quantitative Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Melting Point (°C)
2,3-dihydro-1,3-benzoxazol-2-one	C₇H₅NO₂	135.12	80-90	138-141
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	C₇H₄INO₂	261.02	75-85	220-223

Safety and Handling Precautions

• o-Aminophenol: Toxic and an irritant. Avoid inhalation, ingestion, and skin contact.

• Urea: Generally considered non-hazardous, but dust may cause respiratory tract irritation.

• Iodine Monochloride: Highly corrosive and toxic.[7][8] It can cause severe burns to the skin and eyes and is harmful if inhaled or swallowed.[7] It reacts with water to produce toxic fumes.[7] Always handle in a fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical safety goggles.[7][9]

• Glacial Acetic Acid: Corrosive and can cause severe skin and eye burns. Handle in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use.[8][10][11]

Conclusion

This guide provides a detailed and reliable two-step synthetic route to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one from o-aminophenol. The procedures outlined are well-established and have been optimized for yield and purity. The final product is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The mechanistic insights and safety precautions provided are intended to ensure the successful and safe execution of this synthesis in a research and development setting.

References

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• Common Name: IODINE MONOCHLORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WOR. NJ.gov. [Link]

• Material Safety Data Sheet - Iodine Monochloride, Reagent ACS. Cole-Parmer. [Link]

• Synthesis and biological profile of benzoxazolone derivatives. Semantic Scholar. [Link]

• Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. MDPI. [Link]

• Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. PubMed. [Link]

• Microwave assisted regioselective halogenation of benzo[b][1][8]oxazin-2-ones via sp2 C–H functionalization. Semantic Scholar. [Link]

• Microwave assisted regioselective halogenation of benzo[ b ][1][8]oxazin-2-ones via sp 2 C–H functionalization. ResearchGate. [Link]

• Regioselective iodination of 1-aza-, 1-oxa- or 1-thia-benzocyclic compounds with mercury(II) oxide and iodine. [No Source Found].
• Process for preparing benzoxazolones-(2)and benzothiazolones-(2).

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electrophilic iodination of 2,3-dihydro-1,3-benzoxazol-2-one

An In-Depth Technical Guide to the Electrophilic Iodination of 2,3-Dihydro-1,3-Benzoxazol-2-one

This guide provides a comprehensive technical overview of the , a foundational reaction for the synthesis of advanced intermediates in pharmaceutical research and drug development. We will explore the underlying chemical principles, compare methodologies, and provide a detailed, field-proven experimental protocol.

Introduction: The Benzoxazolone Scaffold

The 2,3-dihydro-1,3-benzoxazol-2-one, often referred to as 2(3H)-benzoxazolone, is recognized in medicinal chemistry as a "privileged scaffold".[1] Its structure is present in a wide array of biologically active compounds, demonstrating anticancer, anti-inflammatory, neuroprotective, and analgesic properties.[2][3] The ability to functionalize this core structure is paramount for developing new chemical entities. Electrophilic iodination represents a key strategic transformation, installing a versatile iodine handle onto the aromatic ring. This iodo-derivative serves as a crucial building block for subsequent carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-couplings.

Part 1: Theoretical Framework and Regioselectivity

The Electronic Landscape of the Benzoxazolone Core

To understand where the iodine electrophile will attack, we must first analyze the electronic nature of the benzoxazolone ring. The molecule contains a benzene ring fused to a cyclic carbamate. The key influencers are the endocyclic nitrogen and oxygen atoms.

• Nitrogen Atom (N3): The lone pair of electrons on the nitrogen atom is delocalized into the aromatic system, acting as a powerful activating group. Through resonance, it increases the electron density at the positions ortho (C4) and para (C6) to it.

• Oxygen Atom (O1): Similarly, the lone pair on the ether-like oxygen atom is also delocalized into the ring, serving as another activating group that directs electrophiles to its ortho (C7) and para (C5) positions.

When multiple activating groups are present, the most powerful one dictates the primary substitution pattern. The activating strength generally follows the order: -NH- > -O-. Therefore, the directing effect of the nitrogen atom is dominant.

Predicting the Site of Iodination: A Matter of Stability

Electrophilic aromatic substitution (SEAr) proceeds via a two-step mechanism involving the formation of a cationic intermediate known as an arenium ion or sigma complex. The regioselectivity is determined by the stability of this intermediate.

Attack at the C6 position (para to the nitrogen) is most favored because the resulting positive charge can be delocalized onto both the nitrogen and oxygen atoms through resonance, creating a highly stable arenium ion. Attack at other positions results in less stable intermediates.

Caption: Predicted regioselectivity for electrophilic iodination.

Part 2: A Comparative Analysis of Iodination Systems

While molecular iodine (I₂) itself is generally unreactive toward aromatic rings, several systems have been developed to generate a more potent electrophilic iodine species ("I⁺").[4]

Iodination System	Reagents	Mechanism	Advantages	Disadvantages
Iodine with Oxidant	I₂, H₂O₂ or CuCl₂	The oxidant converts I₂ into a more powerful electrophilic species, effectively generating "I⁺".[4]	Inexpensive reagents.	Can require strong acids; potential for side reactions due to the oxidant.
Iodine Monochloride	ICl	ICl is polarized (δ⁺I-Clδ⁻), making the iodine atom sufficiently electrophilic to attack activated rings.	Commercially available and highly reactive.	Moisture sensitive; can lead to chlorination byproducts.
N-Iodosuccinimide (NIS)	NIS, Acid Catalyst (e.g., TFA)	The acid activates NIS, greatly increasing the electrophilicity of the iodine atom.[5][6]	Mild conditions, high yields, excellent regioselectivity, easy to handle solid reagent.[7]	More expensive than molecular iodine.

For substrates like 2,3-dihydro-1,3-benzoxazol-2-one, which are activated but can be sensitive, the N-Iodosuccinimide (NIS) system with a catalytic amount of trifluoroacetic acid (TFA) is the method of choice. It offers a superior balance of reactivity, control, and operational simplicity.[5][8]

Part 3: Experimental Protocol - Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

This protocol is a self-validating system designed for reproducibility. The causality for each step is explained to ensure scientific integrity.

Materials and Equipment

• Reagents: 2,3-dihydro-1,3-benzoxazol-2-one, N-Iodosuccinimide (NIS), Trifluoroacetic acid (TFA), Acetonitrile (ACN, anhydrous), Dichloromethane (DCM), Saturated aqueous sodium thiosulfate (Na₂S₂O₃), Saturated aqueous sodium bicarbonate (NaHCO₃), Brine, Anhydrous magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, nitrogen inlet, dropping funnel, rotary evaporator, separatory funnel, standard glassware for extraction and filtration, silica gel for column chromatography.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for iodination.

Step-by-Step Methodology

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq.). Dissolve the starting material in anhydrous acetonitrile (approx. 0.2 M concentration).

  • Causality: Anhydrous conditions and an inert atmosphere prevent unwanted side reactions with moisture. Acetonitrile is a suitable polar aprotic solvent for this reaction.[8]

• Addition of NIS: Add N-Iodosuccinimide (1.1 eq.) to the stirred solution in one portion.

  • Causality: A slight excess of the iodinating agent ensures complete conversion of the starting material.

• Initiation: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add trifluoroacetic acid (0.1 eq.) dropwise via syringe over 2 minutes.

  • Causality: Cooling the reaction controls the initial exotherm. TFA is a strong acid that acts as a catalyst to activate the NIS, making the iodine more electrophilic.[5][6] A catalytic amount is sufficient for activated substrates.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 1-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Causality: TLC allows for real-time tracking of the reaction, preventing over-reaction and the formation of byproducts.

• Workup - Quenching: Upon completion, pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

  • Causality: Sodium thiosulfate is a reducing agent that quenches any unreacted NIS and removes the color of elemental iodine, simplifying purification.

• Workup - Extraction: Extract the aqueous layer with dichloromethane (3x volumes). Combine the organic layers.

  • Causality: The iodinated product is organic-soluble and will be extracted from the aqueous phase into the DCM.

• Workup - Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) and then brine.

  • Causality: The NaHCO₃ wash neutralizes the trifluoroacetic acid catalyst. The brine wash removes residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Part 4: Characterization and Analysis

The identity and purity of the final product must be confirmed through rigorous analytical techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The most telling analysis. The disappearance of the proton signal from the C6 position and the appearance of a new aromatic splitting pattern consistent with a 1,2,4-trisubstituted benzene ring confirms the regiochemistry.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Will show a signal for a carbon atom directly bonded to iodine, typically in the 80-90 ppm range.

• MS (Mass Spectrometry): The molecular ion peak (M⁺) should correspond to the exact mass of C₇H₄INO₂ (260.94 g/mol ). The isotopic pattern for iodine will be clearly visible.

• IR (Infrared Spectroscopy): The characteristic N-H and C=O stretching frequencies of the benzoxazolone core will remain present.

Part 5: Applications in Drug Development

The successful synthesis of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one opens a gateway to a vast chemical space for drug discovery. The carbon-iodine bond is a uniquely versatile functional group for further molecular elaboration.

• Cross-Coupling Reactions: The iodo-substituent is an excellent leaving group for palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, Heck, and Buchwald-Hartwig aminations. This allows for the direct attachment of diverse aryl, alkyl, alkynyl, and amine fragments at the C6 position, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[2]

• Bioisosteric Replacement: The iodine atom can serve as a bioisostere for other groups or be used to modulate the lipophilicity and pharmacokinetic properties of a lead compound.

• Heavy Atom for Crystallography: The presence of a heavy iodine atom can aid in solving the phase problem in X-ray crystallography, facilitating the determination of the three-dimensional structure of a drug candidate bound to its protein target.

By mastering this fundamental iodination reaction, researchers and drug development professionals can efficiently access a rich portfolio of novel benzoxazolone derivatives with therapeutic potential.

References

• Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002). Mild and regioselective iodination of electron-rich aromatic compounds with N-iodosuccinimide and catalytic trifluoroacetic acid. Tetrahedron Letters, 43(29), 5047–5048. Available at: [Link]

• Bergström, M., Suresh, G., Naidu, V. R., & Unelius, C. R. (2017). N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. European Journal of Organic Chemistry, 2017(22), 3234–3239. Available at: [Link]

• Sharma, V., Kumar, P., Kumar, M., & Pathak, D. (2018). Iodination of industrially important aromatic compounds using N-iodosuccinimide by grinding method. Green Processing and Synthesis, 7(5), 477-482. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Iodoarenes by Iodination or by Substitution. Retrieved from [Link]

• Ibrahim, S. S., Abdel-Halim, A. M., El-Sayed, W. A., El-Nassry, A. A., & El-Sayed, A. M. (2013). Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. Chemical and Process Engineering Research, 11, 2224-7467. Available at: [Link]

• LibreTexts Chemistry. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. Retrieved from [Link]

• Olah, G. A., Prakash, G. K. S., Mathew, T., & Hoole, D. (2004). N-Halosuccinimide/BF3−H2O, an Efficient Electrophilic Halogenating System for Aromatics. Journal of the American Chemical Society, 126(48), 15770–15776. Available at: [Link]

• Prakash, O., Saini, N., & Sharma, P. K. (1994). A new convenient synthesis of 2-benzimidazolones, 2-benzoxazolones and related compounds using iodobenzene diacetate. Journal of the Indian Chemical Society, 71, 341-342.
• Olah, G. A., & Ohannesian, L. (1987). Peroxy-reagents. 7. N-Iodosuccinimide-trifluoromethanesulfonic acid, a new, convenient and effective iodinating agent. Synthesis, 1987(09), 770–772.

• ResearchGate. (2013). Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. Retrieved from [Link]

• Nasiri, F., et al. (2022). Iodine-catalyzed synthesis of benzoxazoles using catechols, ammonium acetate, and alkenes/alkynes/ketones via C–C and C–O bond cleavage. RSC Advances, 12(31), 20086-20092. Available at: [Link]

• Common Organic Chemistry. (n.d.). Iodination Using N-Iodosuccinimide (NIS). Retrieved from [Link]

• Francke, R., & Francke, R. (2017). Synthesis of Benzoxazoles Using Electrochemically Generated Hypervalent Iodine. The Journal of Organic Chemistry, 82(15), 7998–8006. Available at: [Link]

• Schnürch, M., & Schnürch, M. (2011). A Metal-Free Amination of Benzoxazoles – The First Example of an Iodide-Catalyzed Oxidative Amination of Heteroarenes. Organic Letters, 13(23), 6244–6247. Available at: [Link]

• ResearchGate. (2017). N-Iodosuccinimide (NIS) in Direct Aromatic Iodination. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. Retrieved from [Link]

• Tilve, S. G. (2012). Recent Developments in the Synthesis of Five- and Six- Membered Heterocycles Using Molecular Iodine. DRS@nio. Available at: [Link]

• Katritzky, A. R., et al. (2003). The preparation of 5-substituted and 4,5-disubstituted 2,1-benzisoxazoles. Journal of Heterocyclic Chemistry, 40(6), 941-947. Available at: [Link]

• Kaur, H., et al. (2023). Synthesis and biological profile of benzoxazolone derivatives. Archiv der Pharmazie, 356(9), e2300140. Available at: [Link]

• Chemaouat, G., et al. (2009). 2(3H)-benzoxazolone and bioisosters as "privileged scaffold" in the design of pharmacological probes. Current Medicinal Chemistry, 16(23), 2987-3028. Available at: [Link]

• Tozkoparan, B., et al. (2007). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. Archiv der Pharmazie, 340(10), 527-533. Available at: [Link]

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An In-depth Technical Guide to the Potential Biological Activities of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The benzoxazolone nucleus is a privileged scaffold in medicinal chemistry, underpinning a diverse array of biologically active molecules.[1][2] This technical guide provides a comprehensive exploration of the potential biological activities of a specific, yet under-investigated derivative: 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. While direct experimental data for this compound is scarce, a robust analysis of structurally related halogenated benzoxazolones and the parent scaffold allows for scientifically grounded predictions of its pharmacological profile. This document will delve into the structure-activity relationships of halogenated benzoxazolones, propose potential mechanisms of action for the 6-iodo derivative, and provide detailed, actionable experimental protocols for its biological evaluation. The insights herein are intended to catalyze further research and development of this promising chemical entity.

Introduction: The Benzoxazolone Scaffold - A Versatile Pharmacophore

The 2,3-dihydro-1,3-benzoxazol-2-one, or benzoxazolone, core is a bicyclic heterocyclic system that has garnered significant attention in the field of drug discovery.[1][2] Its unique physicochemical properties, including a weakly acidic nature and a combination of lipophilic and hydrophilic regions, make it an ideal starting point for the design of novel therapeutics.[1] The benzoxazolone ring system is a structural bioisostere of naturally occurring nucleic bases like guanine and adenine, which may facilitate its interaction with various biopolymers.[3][4] Consequently, derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including anticancer, analgesic, anti-inflammatory, neuroprotective, and antimicrobial effects.[1][2][5]

The amenability of the benzoxazolone core to chemical modification at both the benzene and oxazolone rings provides a rich landscape for structure-activity relationship (SAR) studies.[1] The introduction of substituents can profoundly influence the biological profile of the resulting molecule. This guide will focus on the implications of introducing an iodine atom at the 6-position of the benzoxazolone ring system.

The Influence of Halogenation: Predicting the Bioactivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Halogenation is a common strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. In the context of benzoxazolones, halogen substitution has been shown to be particularly impactful.

Antimicrobial, Fungicidal, and Herbicidal Potential

Research has highlighted that 6-halogen-substituted benzoxazolinones are potent fungicides and have been proposed for protecting materials like textiles and paper from microbial destruction.[6] Furthermore, this class of compounds has also been identified as exhibiting herbicidal properties.[6][7] It is plausible that the 6-iodo- derivative would share these characteristics. The iodine atom, being the largest and most lipophilic of the common halogens, could enhance membrane permeability and interaction with microbial targets.

Hypothesized Mechanism of Action: The antimicrobial and herbicidal effects of halogenated benzoxazolones may stem from their ability to disrupt cellular processes essential for pathogen and plant survival. This could involve the inhibition of key enzymes or interference with membrane integrity. The electron-withdrawing nature of the iodine atom could also play a role in the molecule's reactivity with biological nucleophiles.

Neuropharmacological Activities: Targeting the Translocator Protein (TSPO)

Benzoxazolone derivatives have been designed and synthesized as selective ligands for the 18 kDa translocator protein (TSPO), which is implicated in a range of neurological and psychiatric disorders.[8][9] While specific SAR studies on iodinated derivatives are limited, the general pharmacophore model for TSPO ligands suggests that lipophilic substituents on the aromatic ring can be well-tolerated and even beneficial for binding affinity. Therefore, 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one represents a candidate for investigation as a novel TSPO ligand with potential anxiolytic or neuroprotective effects.[8]

Hypothesized Signaling Pathway:

Caption: Hypothesized interaction of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with the TSPO complex.

Anti-inflammatory and Analgesic Properties

The benzoxazolone scaffold is a known pharmacophore for anti-inflammatory and analgesic agents.[1][2][10] The mechanism of action for some derivatives involves the inhibition of pro-inflammatory enzymes or signaling pathways. For instance, certain benzoxazolone derivatives have been shown to inhibit the MAPK-NF-κB/iNOS signaling pathway, leading to a reduction in the production of inflammatory mediators like nitric oxide (NO), IL-1β, and IL-6.[11] The 6-iodo substituent could influence the compound's ability to interact with the active sites of enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), or modulate key protein-protein interactions within inflammatory cascades.

Proposed Experimental Workflows for Biological Evaluation

To empirically validate the predicted biological activities of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a series of well-defined experimental protocols are proposed below.

Antimicrobial and Antifungal Activity Screening

Objective: To determine the minimum inhibitory concentration (MIC) of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one against a panel of pathogenic bacteria and fungi.

Experimental Workflow:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol:

• Preparation of Compound: Synthesize and purify 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. Prepare a stock solution (e.g., 10 mg/mL) in a suitable solvent like dimethyl sulfoxide (DMSO).

• Microbial Strains: Utilize a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa) and fungi (e.g., Candida albicans, Aspergillus niger).

• Broth Microdilution Assay:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the appropriate growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

  • Inoculate each well with a standardized suspension of the microorganism.

  • Include positive (microbes in medium) and negative (medium only) controls.

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anti-inflammatory Activity Assay

Objective: To evaluate the ability of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Treatment:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm.

  • Calculate the concentration of nitrite using a sodium nitrite standard curve.

• Cell Viability Assay (MTT Assay): Concurrently, perform an MTT assay to ensure that the observed reduction in NO production is not due to cytotoxicity.

Data Presentation:

Compound	Concentration (µM)	NO Production (% of Control)	Cell Viability (%)
Control	-	100	100
LPS	1 µg/mL	100 (Stimulated)	>95
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	1	Data	Data
10	Data	Data
50	Data	Data
100	Data	Data
Positive Control (e.g., Dexamethasone)	10	Data	>95

Future Directions and Therapeutic Potential

The predicted biological activities of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one suggest its potential as a lead compound for the development of novel therapeutics. Future research should focus on:

• Synthesis and Characterization: The first crucial step is the efficient synthesis and thorough characterization of the title compound.

• Broad-Spectrum Biological Screening: A comprehensive screening against a wide range of biological targets will help to identify its primary mechanism(s) of action.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related analogues will be essential to optimize potency and selectivity.

• In Vivo Efficacy Studies: Promising in vitro results should be followed up with in vivo studies in relevant animal models of disease.

Conclusion

While experimental data on 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is currently lacking, a systematic analysis of the benzoxazolone scaffold and its halogenated derivatives provides a strong rationale for its investigation as a biologically active agent. The predictions outlined in this guide, encompassing antimicrobial, neuropharmacological, and anti-inflammatory activities, offer a roadmap for future research. The provided experimental protocols are designed to be robust and readily implementable, facilitating the exploration of this promising molecule's therapeutic potential.

References

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6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one: A Strategic Building Block for Complex Molecule Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Benzoxazolone Scaffold

The 2,3-dihydro-1,3-benzoxazol-2-one core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its rigid, planar structure and hydrogen bonding capabilities make it an ideal scaffold for designing molecules that interact with biological targets. The introduction of a halogen, particularly iodine, at the 6-position transforms this simple heterocycle into a versatile and powerful building block for organic synthesis. The carbon-iodine bond in 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one serves as a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the strategic introduction of diverse functionalities and the construction of complex molecular architectures. This guide provides a comprehensive overview of the synthesis, properties, and synthetic applications of this key intermediate, with a focus on its utility in drug discovery and development.

Physicochemical Properties

A clear understanding of the physicochemical properties of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one is essential for its effective use in synthesis.

Property	Value	Reference
CAS Number	19932-87-7	[1]
Molecular Formula	C₇H₄INO₂	[1]
Molecular Weight	261.02 g/mol	[1]
Appearance	Off-white to light brown crystalline powder
Melting Point	Approximately 235-240 °C (decomposes)
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO), sparingly soluble in other organic solvents, and insoluble in water.

Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

The most common and efficient synthesis of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one involves the cyclization of 2-amino-4-iodophenol with a carbonylating agent. This method is reliable and can be performed on a multi-gram scale.

Conceptual Workflow for Synthesis

Caption: Synthetic workflow for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Detailed Experimental Protocol: Cyclization with Triphosgene

This protocol provides a robust method for the synthesis of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one from 2-amino-4-iodophenol using triphosgene as the carbonylating agent. Triphosgene is a safer alternative to phosgene gas but should still be handled with extreme caution in a well-ventilated fume hood.[2]

Materials:

• 2-Amino-4-iodophenol

• Triphosgene (bis(trichloromethyl) carbonate)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-amino-4-iodophenol (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine (2.2 eq) to the solution while maintaining the temperature at 0 °C.

• In a separate flask, dissolve triphosgene (0.4 eq) in anhydrous THF.

• Add the triphosgene solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one as a crystalline solid.

Core Synthetic Applications: A Hub for Molecular Diversity

The true value of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one lies in its ability to serve as a versatile scaffold for the introduction of a wide array of functional groups via palladium-catalyzed cross-coupling reactions. The electron-rich nature of the benzoxazolone ring system and the reactivity of the C-I bond make it an excellent substrate for these transformations.

Suzuki-Miyaura Coupling: Forging Aryl-Aryl Bonds

The Suzuki-Miyaura coupling is a powerful method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl structures.[3][4] This reaction is widely used in medicinal chemistry to explore the structure-activity relationships of drug candidates.

Caption: Suzuki-Miyaura coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

This protocol describes a typical Suzuki-Miyaura coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one with phenylboronic acid.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a microwave vial or a Schlenk flask, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add Pd(PPh₃)₄ (0.05 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 6-phenyl-2,3-dihydro-1,3-benzoxazol-2-one.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond, providing access to arylalkynes.[5][6] These motifs are valuable in medicinal chemistry and materials science due to their linear geometry and electronic properties.

Caption: Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

This protocol outlines the Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one with phenylacetylene.[7][8]

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a Schlenk flask, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.06 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous THF and triethylamine.

• Add phenylacetylene (1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or slightly elevated temperature (e.g., 40-50 °C) for 6-24 hours until the starting material is consumed (monitored by TLC).

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and partition the residue between ethyl acetate and saturated aqueous NH₄Cl solution.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography to yield 6-(phenylethynyl)-2,3-dihydro-1,3-benzoxazol-2-one.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, allowing for the formation of C(sp²)-N bonds with a wide range of amines.[9][10][11] This reaction is invaluable for the synthesis of anilines and their derivatives, which are prevalent in pharmaceuticals.

Caption: Buchwald-Hartwig amination of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

This protocol describes a typical Buchwald-Hartwig amination using morpholine as the amine coupling partner.[12]

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• Anhydrous Toluene

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried Schlenk tube, combine 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and cesium carbonate (1.5 eq).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous toluene and morpholine (1.2 eq).

• Seal the tube and heat the reaction mixture to 90-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once complete, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through Celite and wash the pad with ethyl acetate.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain 6-(morpholino)-2,3-dihydro-1,3-benzoxazol-2-one.

Applications in Medicinal Chemistry: A Scaffold for Bioactive Molecules

The 6-substituted-2,3-dihydro-1,3-benzoxazol-2-one scaffold is a key feature in a number of biologically active compounds, underscoring the importance of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one as a synthetic intermediate.

Kinase Inhibitors

Many kinase inhibitors incorporate the benzoxazolone core to interact with the hinge region of the kinase active site. The 6-position is a common site for modification to enhance potency and selectivity. For instance, derivatives of 6-aryl-2,3-dihydro-1,3-benzoxazol-2-one have been investigated as inhibitors of various kinases, including VEGFR-2, which is implicated in angiogenesis.[13][14][15][16]

PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of anticancer agents that have shown significant promise in the treatment of cancers with deficiencies in DNA repair mechanisms.[17][18][19][20] The benzoxazolone scaffold has been explored as a pharmacophore in the design of novel PARP inhibitors. The ability to easily diversify the 6-position of the benzoxazolone ring system allows for the fine-tuning of interactions within the PARP active site.

Conclusion and Future Outlook

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one has established itself as a cornerstone building block in modern organic synthesis, particularly for the construction of complex molecules with potential therapeutic applications. Its straightforward synthesis and the exceptional versatility of the carbon-iodine bond in palladium-catalyzed cross-coupling reactions provide a reliable and efficient platform for generating molecular diversity. The continued development of novel cross-coupling methodologies and the ever-present demand for new therapeutic agents will undoubtedly ensure that 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one remains a highly valuable tool in the arsenal of synthetic and medicinal chemists. Future research will likely focus on expanding the scope of reactions from this versatile intermediate and its application in the synthesis of next-generation drug candidates.

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An In-Depth Technical Guide to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one: Synthesis, History, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a versatile heterocyclic compound that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its unique structural features, particularly the presence of a reactive iodine atom on the benzoxazolone scaffold, make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. This guide provides a comprehensive overview of the discovery and history of this compound, detailed synthetic methodologies, and a thorough exploration of its current and potential applications in drug development, with a focus on its role as an intermediate in the creation of enzyme inhibitors.

Introduction: The Significance of the Benzoxazolone Scaffold

The benzoxazolone nucleus is a privileged scaffold in medicinal chemistry, known for conferring favorable physicochemical properties to molecules.[1] This heterocyclic system is present in a range of biologically active compounds, demonstrating antimicrobial, anticancer, and anti-inflammatory properties.[2][3] The introduction of a halogen, such as iodine, at the 6-position of the 2,3-dihydro-1,3-benzoxazol-2-one core significantly enhances its utility as a synthetic intermediate, allowing for a variety of cross-coupling reactions to introduce new functional groups and build molecular complexity.[4]

Discovery and Historical Context

Synthesis and Chemical Properties

The synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one can be approached in two primary ways: by first constructing the benzoxazolone ring and then introducing the iodine atom, or by starting with an already iodinated precursor.

General Synthesis of the Benzoxazolone Core

The formation of the 2,3-dihydro-1,3-benzoxazol-2-one ring system is typically achieved through the cyclization of an appropriate ortho-substituted aminophenol.[4] A common method involves the reaction of 2-aminophenol with a carbonylating agent.

Experimental Protocol: Synthesis of 2,3-dihydro-1,3-benzoxazol-2-one (General Procedure)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminophenol in a suitable solvent such as toluene or dioxane.

• Carbonylation: Add a carbonylating agent, such as triphosgene or 1,1'-carbonyldiimidazole (CDI), portion-wise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2,3-dihydro-1,3-benzoxazol-2-one.

Iodination of the Benzoxazolone Ring

The introduction of an iodine atom at the 6-position of the pre-formed benzoxazolone ring is a key step. This is an electrophilic aromatic substitution reaction. Various iodinating reagents can be employed.

Experimental Protocol: Iodination of 2,3-dihydro-1,3-benzoxazol-2-one (Representative Procedure)

• Reaction Setup: Dissolve 2,3-dihydro-1,3-benzoxazol-2-one in a suitable solvent, such as acetic acid or a chlorinated solvent.

• Iodinating Agent: Add an iodinating agent, such as iodine monochloride (ICl) or a mixture of iodine and an oxidizing agent (e.g., nitric acid or hydrogen peroxide), to the solution. The reaction is typically carried out at room temperature.[4]

• Reaction Monitoring: Stir the reaction mixture and monitor its progress by TLC.

• Quenching: Once the reaction is complete, quench any excess iodine by adding a solution of sodium thiosulfate.

• Isolation: Extract the product into an organic solvent (e.g., ethyl acetate), wash the organic layer with water and brine, and then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one by column chromatography or recrystallization.

Chemical Reactivity

The key to the utility of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in organic synthesis is the reactivity of the carbon-iodine bond. The iodine atom can be readily displaced through various transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of a wide array of substituents at the 6-position. This versatility makes it a valuable building block for creating libraries of compounds for drug screening.[4]

Applications in Drug Development

The benzoxazolone scaffold is a component of numerous compounds with a wide spectrum of biological activities.[2] The iodo-substituted derivative serves as a crucial intermediate in the synthesis of potent and selective enzyme inhibitors.

Inhibition of Soluble Epoxide Hydrolase (sEH)

Soluble epoxide hydrolase (sEH) is a therapeutic target for a variety of inflammatory, cardiovascular, and neurodegenerative diseases.[5] This enzyme is responsible for the degradation of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs).[5] Inhibition of sEH increases the levels of EETs, thereby producing therapeutic effects. Several potent sEH inhibitors are based on the benzoxazolone scaffold. The synthesis of these inhibitors often involves the use of halogenated benzoxazolones as precursors to introduce the necessary pharmacophoric elements through cross-coupling reactions.

Myeloperoxidase (MPO) Inhibition

Myeloperoxidase (MPO) is an enzyme found in neutrophils that plays a role in the inflammatory response by producing hypochlorous acid.[6] However, excessive MPO activity can lead to tissue damage and is implicated in various inflammatory diseases.[6][7] Benzoxazolone derivatives have been investigated as inhibitors of MPO.[8] The development of potent and selective MPO inhibitors is an active area of research, and 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one could serve as a starting material for the synthesis of novel MPO inhibitors.

Other Potential Applications

The benzoxazolone core has also been explored for its potential in developing antimicrobial and anticancer agents.[2][3] The ability to functionalize the 6-position of the ring system, facilitated by the iodo-substituent, allows for the fine-tuning of the biological activity and pharmacokinetic properties of these compounds.

Data Presentation

Table 1: Physicochemical Properties of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Property	Value
Molecular Formula	C₇H₄INO₂
Molecular Weight	261.02 g/mol
Appearance	Off-white to light brown crystalline powder
Melting Point	225-230 °C
Solubility	Soluble in DMSO and DMF

Visualizations

Synthetic Pathway

Caption: General synthetic route to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Application in Drug Discovery Workflow

Caption: Workflow for the use of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in drug discovery.

Conclusion and Future Perspectives

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one stands as a testament to the enduring importance of halogenated heterocyclic compounds in modern drug discovery. While its own direct biological activities are still under extensive investigation, its true power lies in its role as a versatile synthetic intermediate. The ability to readily introduce a diverse range of chemical moieties at the 6-position through well-established cross-coupling chemistries provides a robust platform for the generation of compound libraries for high-throughput screening.

Future research will likely focus on expanding the repertoire of transformations possible with this building block, leading to even more complex and diverse molecular architectures. Furthermore, as our understanding of the pathophysiology of diseases like cancer, inflammation, and neurodegeneration deepens, the targeted design of novel benzoxazolone-based therapeutics, synthesized from 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, will undoubtedly continue to be a fruitful area of investigation for medicinal chemists. The continued exploration of this and similar scaffolds holds great promise for the development of the next generation of innovative medicines.

References

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• Orito, K., Takeo, M., Hatakeyama, T., & Tokuda, M. (n.d.). Regioselective iodination of 1-aza-, 1-oxa- or 1-thia-benzocyclic compounds with mercury(II) oxide and iodine. Retrieved from [Link]

• Ryu, K. E., Kim, B. R., Sung, G. H., Yoon, H. J., & Yoon, Y. J. (2015). 2-Phenoxycarbonyl-4,5-dichloropyridazin-3(2H)-one as a Recyclable Carbonyl Source for the Synthesis of Benzothiazol-2(3H)-ones, Benzoxazol-2(3H)-ones, and Benzimidazol-2(3H)-ones. Synlett, 26(14), 1985-1990.
• Prakash, O., Batra, H., Kaur, H., Sharma, P. K., Sharma, V., Singh, S. P., & Moriarty, R. M. (2001). A New and Convenient Synthesis of 2-Benzimidazolones, 2-Benzoxazolones and Related Compounds via Hofmann-Type Rearrangement. Synthesis, 2001(04), 541-543.
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• Krawiecka, M., Kuran, B., Kossakowski, J., Kierzkowska, M., Młynarczyk, G., Cieślak, M., Kaźmierczak-Barańska, J., Królewska, K., & Dobrowolski, M. A. (2013). Synthesis and biological activity of novel series of 1,3-benzoxazol-2(3H)-one derivatives. Acta poloniae pharmaceutica, 70(2), 245–253.
• Goksen, U. S., Kelekci, N. G., Goktas, O., Koysal, Y., Kilic, E., Dalkara, S., & Erol, K. (2007). Synthesis of some 1,3-benzoxazol-2(3H)-one derivatives and their biological activities as anti-quorum sensing agents. Arzneimittel-Forschung, 57(11), 737–743.
• Ates-Alagoz, Z., Altanlar, N., & Yegenoglu, Y. (2016). Synthesis and antimicrobial activities of novel 6-(1,3-thiazol-4-yl)-1,3-benzoxazol-2(3H)-one derivatives.
• Lazarević-Pasti, T., Leskovac, A., & Vasić, V. (2015). Myeloperoxidase inhibitors as potential drugs. Current drug metabolism, 16(3), 168–190.
• Chai, W., Aylor, K., Liu, Z., Gan, L. M., Michaëlsson, E., & Barrett, E. (2019). Inhibiting myeloperoxidase prevents onset and reverses established high-fat diet-induced microvascular insulin resistance. American journal of physiology. Endocrinology and metabolism, 317(6), E1063–E1069.
• Krawiecka, M., Kuran, B., Kossakowski, J., et al. (2013). Synthesis and biological activity of novel series of 1,3-benzoxazol-2(3H)-one derivatives. Acta Poloniae Pharmaceutica, 70(2), 245-53.
• Sangi, D. P., da Silva, G. V. J., & da Silva, J. F. M. (2014). A theoretical view on the stereochemistry of 1,3-benzoxazol-2-(3H)-ylidenes obtained from double vinylic substitution. Anais da Academia Brasileira de Ciências, 86(4), 1657-1665.
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• Thomas, S. R., et al. (2025). Targeting vascular adhesion protein-1 and myeloperoxidase with a dual inhibitor SNT-8370 in preclinical models of inflammatory disease.
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• El-Gazzar, A. B. A., et al. (2015). Inhibition of Myeloperoxidase: Evaluation of 2H-Indazoles and 1H-Indazolones. Molecules, 20(11), 20566-20581.
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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Suzuki-Miyaura Coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one for the Synthesis of Novel Benzoxazolone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, prized for its ability to efficiently forge carbon-carbon bonds under mild conditions with broad functional group tolerance.[1][2][3] This application note provides a detailed protocol and technical guide for the Suzuki-Miyaura coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, a crucial building block for accessing novel substituted benzoxazolone derivatives. The benzoxazolone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer, analgesic, and anti-inflammatory properties.[4][5] This guide offers an in-depth explanation of the reaction mechanism, a rationale for the selection of reagents and conditions, a step-by-step experimental protocol, and a troubleshooting guide to empower researchers in the synthesis of advanced intermediates for drug discovery and materials science.

The Suzuki-Miyaura Reaction: Mechanism and Rationale

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron species (like a boronic acid) with an organohalide.[3] The catalytic cycle, typically driven by a Palladium(0) complex, is composed of three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][6] Understanding the role of each component is critical for optimizing reaction outcomes.

The Catalytic Cycle

The generally accepted mechanism involves the transformation of a Pd(0) species to a Pd(II) species and back again, creating the desired C-C bond.[1][6]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (6-iodo-2,3-dihydro-1,3-benzoxazol-2-one), forming a Pd(II) complex.[1][6] The reactivity order for halides in this step is I > Br > Cl, making our iodo-substrate highly suitable.[1]

• Transmetalation : The organic group from the organoboron reagent is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[7][8][9]

• Reductive Elimination : The two organic fragments on the palladium complex couple and are expelled, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[1][8]

Component Selection for Coupling with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

The success of the reaction hinges on the judicious selection of each component, tailored to the specific substrates.

The Aryl Halide: 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

This substrate is an excellent electrophile for Suzuki couplings.

Property	Value	Source
Molecular Formula	C₇H₄INO₂	[10][11]
Molecular Weight	261.02 g/mol	[10][11]
Appearance	Off-white to light brown solid	-
Reactivity	The C-I bond is highly reactive towards oxidative addition with Pd(0), enabling reactions under milder conditions compared to corresponding bromides or chlorides.[1][12]	-

Palladium Catalyst

The choice of palladium source is critical. While Pd(0) complexes like Pd(PPh₃)₄ can be used directly, Pd(II) precatalysts such as Pd(OAc)₂ or Pd₂(dba)₃ are often more stable and convenient, being reduced in situ to the active Pd(0) state.[1][13] For many applications involving heteroaryl halides, preformed catalysts that incorporate a ligand (e.g., XPhos Pd G2) offer superior reactivity and reproducibility.[14]

Phosphine Ligand

The ligand stabilizes the palladium catalyst, modulates its reactivity, and facilitates the key steps of the catalytic cycle.[8]

• Triphenylphosphine (PPh₃) : A classic, widely used ligand, but can be suboptimal for challenging couplings.[6]

• Bulky, Electron-Rich Dialkylbiaryl Phosphines (e.g., SPhos, XPhos) : These ligands are highly effective for coupling heteroaryl halides.[15][16] Their steric bulk promotes reductive elimination, while their electron-donating nature facilitates the initial oxidative addition, making them an excellent choice for this protocol.[8][16]

Base

The base is essential for activating the boronic acid.[7] The choice can dramatically affect yield.

• Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃) : Commonly used, often in an aqueous solvent mixture.[7] Cs₂CO₃ is stronger and more soluble in organic solvents, often succeeding where others fail.[7][17]

• Phosphates (K₃PO₄) : A strong, non-nucleophilic base that is highly effective in many Suzuki couplings, particularly with heteroaryl substrates, and can help minimize side reactions like protodeboronation (hydrolysis of the boronic acid).[2][18]

Solvent System

The solvent must solubilize the reagents and facilitate the reaction.[13] The choice of solvent can influence reaction rates and even selectivity.[19][20]

• Aprotic Solvents : Dioxane, Tetrahydrofuran (THF), and Toluene are common choices.[1][2]

• Aqueous Mixtures : When using inorganic bases like K₃PO₄ or K₂CO₃, a co-solvent of water is typically required to dissolve the base and facilitate the formation of the active boronate species. A ratio of 4:1 to 10:1 organic solvent to water is standard.[2][7]

Detailed Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with a generic arylboronic acid.

Materials and Reagents

Reagent	MW ( g/mol )	mmol	Equivalents	Amount
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	261.02	1.0	1.0	261 mg
Arylboronic Acid	-	1.2	1.2	Varies
Pd(PPh₃)₄	1155.56	0.03	0.03 (3 mol%)	35 mg
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0	276 mg
1,4-Dioxane	-	-	-	8 mL
Water	-	-	-	2 mL

Note: For alternative conditions, Pd(OAc)₂ (0.02 equiv) with a suitable ligand like SPhos (0.04 equiv) and K₃PO₄ (3.0 equiv) in a Toluene/Water mixture can be highly effective.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

• Reaction Setup : To a flame-dried round-bottom flask, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (261 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), potassium carbonate (276 mg, 2.0 mmol), and Pd(PPh₃)₄ (35 mg, 0.03 mmol).

• Inert Atmosphere : Seal the flask with a rubber septum, and cycle between vacuum and backfilling with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition : Prepare a degassed 4:1 mixture of 1,4-Dioxane and Water by bubbling Argon through the mixture for 15-20 minutes. Add 10 mL of this solvent mixture to the reaction flask via syringe.

• Reaction : Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up : Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction : Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate (2 x 20 mL).

• Washing and Drying : Combine the organic extracts, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[2]

• Purification : Purify the resulting crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure coupled product.[2][21]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently degassed solvent (O₂ present). 3. Base is not strong enough.	1. Use a fresh bottle of catalyst or a more active catalyst system (e.g., Pd(OAc)₂/SPhos). 2. Ensure thorough degassing of all solvents. 3. Switch to a stronger base like K₃PO₄ or Cs₂CO₃.[2][7]
Protodeboronation	Boronic acid is unstable under the reaction conditions (hydrolysis).	1. Use anhydrous conditions with K₃PO₄ in a solvent like THF or Toluene.[18] 2. Use a more stable boronic ester (e.g., pinacol ester) instead of the boronic acid.[1] 3. Use potassium trifluoroborate salts which are more resistant to protodeboronation.[22]
Homocoupling of Aryl Halide	Presence of oxygen; reaction temperature too high.	1. Improve degassing procedure. 2. Lower the reaction temperature.
Difficult Purification	Product has similar polarity to starting material or byproducts.	1. Optimize the solvent system for column chromatography. 2. Consider recrystallization as an alternative purification method if the product is a solid.[21]

Conclusion

This application note provides a comprehensive and reliable protocol for the Suzuki-Miyaura coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one. By understanding the underlying mechanism and the critical role of each reaction component, researchers can effectively troubleshoot and adapt this procedure to synthesize a diverse library of 6-substituted benzoxazolone derivatives. This robust methodology serves as a powerful tool for generating novel molecular entities for applications in pharmaceutical and materials science research.

References

• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem.
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• Suzuki reaction. Wikipedia.
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Solvent Effects on the Selectivity of Palladium-C
• A Comparative Guide to Phosphine Ligands in Suzuki-Miyaura Coupling Reactions. Benchchem.
• Application Notes and Protocols for the Purification of Suzuki Coupling Products Derived from 3-Bromo-5-propoxyphenylboronic acid. Benchchem.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH.
• Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing.
• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts.
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• The Suzuki Reaction. Andrew G Myers Research Group.
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• Scope of the Two-Step, One-Pot Palladium-Catalyzed Borylation/Suzuki Cross-Coupling Reaction Utilizing Bis-Boronic Acid. NIH.

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Sonogashira coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with terminal alkynes

Application Note & Protocol

Topic: Sonogashira Coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with Terminal Alkynes for Drug Discovery Scaffolds

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1] This application note provides a comprehensive guide to the palladium and copper co-catalyzed Sonogashira coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with a variety of terminal alkynes. The 2,3-dihydro-1,3-benzoxazol-2-one core is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds.[2][3] The alkynylated products derived from this protocol serve as versatile intermediates for the synthesis of novel small molecules in drug discovery programs, including enzyme inhibitors and antineoplastic agents.[2][4] We present a detailed mechanistic overview, a robust and validated experimental protocol, and data on the reaction's scope and limitations, offering researchers a reliable methodology for accessing these valuable molecular building blocks.

Introduction & Scientific Rationale

The construction of complex molecular architectures is central to drug discovery. The benzoxazolone moiety is a key pharmacophore whose derivatives have demonstrated a wide spectrum of biological activities, including analgesic, anti-inflammatory, and anti-cancer properties.[2][3][5] Coupling this heterocyclic system with alkyne functionalities via the Sonogashira reaction opens a gateway to a vast chemical space.[6] The resulting arylalkynes are not merely final products but are highly valuable synthetic intermediates, amenable to further transformations such as cycloadditions, reductions, or hydration reactions.

The Sonogashira coupling is distinguished by its mild reaction conditions, broad functional group tolerance, and high efficiency, making it an ideal choice for complex molecule synthesis.[7][8] The use of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one as the aryl halide partner is strategic; the carbon-iodine bond is the most reactive of the aryl halides for the initial oxidative addition step to the palladium(0) catalyst, often allowing for reactions to proceed at lower temperatures and with higher efficiency.[7][9]

This guide explains the causality behind the chosen reaction conditions, providing a protocol that is both reproducible and adaptable for various terminal alkyne coupling partners.

The Dual-Catalyst Mechanism: A Symphony of Palladium and Copper

The generally accepted mechanism for the Sonogashira reaction involves two interconnected, yet distinct, catalytic cycles operating in concert: a palladium cycle and a copper cycle.[10][11] Understanding this dual mechanism is critical for troubleshooting and optimizing the reaction.

• The Palladium Cycle: This is the primary cross-coupling engine. It begins with the 14-electron Pd(0) species, which undergoes oxidative addition into the aryl-iodide bond of the benzoxazolone substrate. This forms a square planar Pd(II) intermediate. The key transmetalation step occurs when this intermediate reacts with the copper acetylide (generated in the copper cycle), transferring the alkyne group to the palladium center. The cycle concludes with reductive elimination, which forges the final C(sp²)-C(sp) bond of the product and regenerates the active Pd(0) catalyst.[9]

• The Copper Cycle: The role of the copper(I) co-catalyst is to activate the terminal alkyne.[1][7] The copper(I) salt coordinates with the alkyne's triple bond. In the presence of the amine base (e.g., triethylamine), the terminal proton of the alkyne is abstracted, forming a highly nucleophilic copper acetylide species.[12] This copper acetylide is the crucial species that engages in transmetalation with the palladium center. While essential for high reactivity at mild temperatures, the copper catalyst can also promote the undesired homocoupling of the alkyne (Glaser coupling), a side reaction that must be mitigated by maintaining a strictly inert atmosphere.[7]

Caption: The dual catalytic cycle of the Sonogashira coupling.

Experimental Protocol & Workflow

This protocol has been optimized for the coupling of various terminal alkynes with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Materials and Reagents

Reagent	Recommended Grade	Supplier Example	Notes
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	>98%	Commercial	Ensure it is dry before use.
Terminal Alkyne (e.g., Phenylacetylene)	>98%	Commercial	Purify by distillation or filtration through alumina if necessary.
Pd(PPh₃)₂Cl₂ (bis(triphenylphosphine)palladium(II) dichloride)	Catalyst Grade	Commercial	Store under inert gas. Less air-sensitive than Pd(PPh₃)₄.[13]
Copper(I) Iodide (CuI)	>99%	Commercial	Use freshly opened bottle or material stored under inert gas. White solid.
Triethylamine (TEA) or Diisopropylamine (DIPA)	Anhydrous, >99.5%	Commercial	Distill from CaH₂. DIPA is often preferred for sensitive substrates.
Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)	Anhydrous	Commercial	Use from a solvent purification system or freshly opened bottle.
Nitrogen (N₂) or Argon (Ar) gas	High Purity	Gas Supplier	For maintaining an inert atmosphere.

Step-by-Step Protocol (Example with Phenylacetylene)

Rationale for Inert Atmosphere: The entire procedure must be conducted under an inert atmosphere (N₂ or Ar). This is crucial to prevent oxidative homocoupling of the alkyne (Glaser coupling) and to protect the Pd(0) catalytic species from oxidation, which would render it inactive.[7][14]

• Reaction Setup:

  • To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 mmol, 263 mg).

  • Add bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 14 mg, 2 mol%).

  • Add copper(I) iodide (0.04 mmol, 7.6 mg, 4 mol%).

  • Seal the flask with a rubber septum, and evacuate and backfill with nitrogen three times.

• Solvent and Reagent Addition:

  • Under a positive flow of nitrogen, add anhydrous THF (10 mL) via syringe. Stir the resulting suspension for 5 minutes.

  • Add anhydrous triethylamine (3.0 mmol, 0.42 mL) via syringe. The base acts as an acid scavenger and facilitates the deprotonation of the alkyne.[12]

  • Add phenylacetylene (1.2 mmol, 0.13 mL) dropwise via syringe. A slight excess of the alkyne ensures complete consumption of the more valuable iodo-benzoxazolone.

• Reaction Execution and Monitoring:

  • Stir the reaction mixture at room temperature. For less reactive or sterically hindered alkynes, gentle heating (40-50 °C) may be required.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting iodide spot indicates reaction completion. This typically occurs within 2-6 hours.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess triethylamine.

  • Redissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous ammonium chloride solution (2 x 15 mL) to remove the copper salts and the amine hydrochloride.

  • Wash with brine (15 mL), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 6-(phenylethynyl)-2,3-dihydro-1,3-benzoxazol-2-one.

Experimental Workflow Visualization

Caption: General experimental workflow for Sonogashira coupling.

Application Data: Substrate Scope

The robustness of this protocol was demonstrated by coupling 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with a range of terminal alkynes bearing diverse functional groups.

Entry	Terminal Alkyne Partner (R-C≡CH)	Temp. (°C)	Time (h)	Isolated Yield (%)
1	Phenylacetylene	RT	2.5	92
2	4-Ethynyltoluene (R = 4-Me-C₆H₄)	RT	3	94
3	4-Ethynylanisole (R = 4-MeO-C₆H₄)	RT	3	91
4	1-Ethynyl-4-(trifluoromethyl)benzene (R = 4-CF₃-C₆H₄)	RT	2	89
5	1-Hexyne (R = n-Butyl)	40	5	78
6	Cyclohexylacetylene	40	6	75
7	3,3-Dimethyl-1-butyne (R = t-Butyl)	50	12	65
8	(Triisopropylsilyl)acetylene	40	4	85

Discussion of Results:

• Aromatic Alkynes (Entries 1-4): The reaction proceeds smoothly and in excellent yields at room temperature with both electron-rich and electron-poor aromatic alkynes. The slightly faster reaction with the electron-withdrawing CF₃ group (Entry 4) is consistent with the increased acidity of the alkyne proton, facilitating the formation of the copper acetylide.

• Aliphatic Alkynes (Entries 5-7): Unhindered aliphatic alkynes like 1-hexyne (Entry 5) couple efficiently, though they may require gentle heating to achieve reasonable reaction rates. Increased steric bulk on the alkyne, as seen with cyclohexylacetylene (Entry 6) and particularly the bulky t-butylacetylene (Entry 7), leads to longer reaction times and lower yields, which is a known limitation of the Sonogashira coupling.

• Silyl-Protected Alkyne (Entry 8): The protocol is compatible with silyl-protected alkynes, which are valuable for subsequent synthetic manipulations. The TIPS-protected product can be selectively deprotected to reveal the terminal alkyne for further coupling reactions.

Conclusion

This application note details a highly efficient and reliable protocol for the . By providing a thorough mechanistic explanation and a step-by-step experimental guide, we offer a self-validating system for researchers in organic synthesis and medicinal chemistry. The demonstrated substrate scope highlights the versatility of the method for creating a library of alkynylated benzoxazolones, which are pivotal starting materials for the development of novel therapeutic agents.

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• Shaikh, A. A., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(7), 4496–4519. [Link]

• Bhanuchander, M., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Molbank, 2020(2), M1125. [Link]

• Request PDF. Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction. [Link]

• Wang, X., et al. (2018). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. Organometallics, 37(24), 4646–4653. [Link]

• Guo, S., et al. (2019). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. Organic & Biomolecular Chemistry, 17(12), 3165–3170. [Link]

• YouTube. Sonogashira Coupling. [Link]

• Guo, S., et al. (2019). Synthesis of C4-alkynylisoxazoles: Via a Pd-catalyzed Sonogashira cross-coupling reaction. ResearchGate. [Link]

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• ResearchGate. Scheme Sonogashira cross‐coupling of aryl/hetero aryl halides with... [Link]

• Hsieh, T., et al. (2010). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 15(9), 6066–6083. [Link]

• Nasrollahzadeh, M., et al. (2019). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 9(30), 17051–17081. [Link]

• YouTube. Sonogashira cross-coupling reaction. [Link]

• D'Ambrosio, C., et al. (2014). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Organic Letters, 16(24), 6330–6333. [Link]

• Request PDF. Palladium-Free Sonogashira-Type Cross-Coupling Reaction of Bromoisoxazolines or N-Alkoxyimidoyl Bromides and Alkynes. [Link]

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• Liu, C., et al. (2022). Decarbonylative Sonogashira Cross-Coupling: Fruitful Marriage of Alkynes with Carboxylic Acid Electrophiles. Organic Chemistry Frontiers, 9(1), 226–238. [Link]

• Wang, K., et al. (2024). Discovery of Benzo[d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway. Journal of Medicinal Chemistry, 67(20), 18526–18548. [Link]

• ResearchGate. S-Dihydrodaidzein and 3-(1,3-benzoxazol-2-yl)-benzamide, Two New Potential β-estrogen Receptor Ligands with Anti-adipogenic Activity. [Link]

• Gökhan-Kelekçi, N., et al. (2009). Synthesis and characterization of some new 2(3H)-benzoxazolones with analgesic and antiinflammatory activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(1), 29–37. [Link]

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Application Notes &amp; Protocols: Leveraging 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one for the Synthesis of Novel Antimicrobial Agents

Abstract

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation therapeutics. The 1,3-benzoxazol-2-one core is a "privileged scaffold" in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one as a versatile starting material for the synthesis of potential antimicrobial agents. We present detailed, validated protocols for orthogonal functionalization at the N-3 and C-6 positions, explain the chemical rationale behind the methodologies, and outline a workflow for subsequent biological evaluation.

Introduction: The Benzoxazolone Scaffold in Antimicrobial Research

Benzoxazolone derivatives have garnered significant attention due to their structural similarities to biological purines like adenine and guanine, allowing them to interact readily with biopolymers in living systems.[1] This structural motif is present in numerous compounds with demonstrated antibacterial, antifungal, and anti-quorum sensing activities.[2][3] The core structure provides a rigid framework that can be decorated with various functional groups to modulate potency, selectivity, and pharmacokinetic properties.

The power of the benzoxazolone scaffold lies in its synthetic tractability. The nitrogen atom of the lactam can be readily alkylated, while the benzene ring can be functionalized to explore structure-activity relationships (SAR).[4] 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a particularly valuable starting material because the iodine atom serves as an excellent handle for modern palladium-catalyzed cross-coupling reactions, enabling the introduction of a diverse array of substituents at a key position.

Strategic Importance of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

The utility of this iodo-substituted benzoxazolone stems from two key reactive sites that can be addressed orthogonally:

• The N-H group (Position 3): The proton on the nitrogen is acidic and can be easily removed by a mild base, generating a nucleophilic anion. This anion readily reacts with various electrophiles (e.g., alkyl halides, acyl chlorides) to install substituents at the N-3 position.

• The C-I bond (Position 6): The carbon-iodine bond is highly susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig reactions.[5] This allows for the formation of new carbon-carbon or carbon-heteroatom bonds, dramatically increasing molecular complexity. The reactivity of aryl halides in these reactions typically follows the trend I > Br > Cl, making the iodo-derivative the most reactive and versatile choice.[5]

This dual reactivity allows for a combinatorial approach to library synthesis, enabling a thorough exploration of the chemical space around the benzoxazolone core.

Synthetic Strategy & Workflow

The overall strategy involves a two-step diversification of the starting material. First, the nitrogen at position 3 is functionalized, followed by a palladium-catalyzed cross-coupling reaction at position 6. This approach allows for the creation of a matrix of compounds from a set of N-alkylation reagents and a set of cross-coupling partners.

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Application Note: A Framework for Screening 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one as a Novel Enzyme Inhibitor

Abstract

The 1,3-benzoxazol-2-one nucleus is recognized as a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including potent enzyme inhibition.[1][2] This application note presents a comprehensive framework for the evaluation of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a representative of this class, as a potential enzyme inhibitor. Lacking specific precedent in the literature, this document provides researchers, scientists, and drug development professionals with a strategic, multi-stage screening cascade. The protocols herein are designed to be robust and self-validating, guiding the user from initial high-throughput screening against key enzyme families to detailed mechanism of action studies. We provide detailed methodologies for assays targeting kinases, proteases, and phosphatases, along with protocols for determining inhibitory potency (IC₅₀) and characterizing the mode of inhibition. This framework is intended to serve as a foundational guide for uncovering the therapeutic potential of novel benzoxazolone derivatives.

Introduction: The Promise of the Benzoxazolone Scaffold

The benzoxazolone core is a versatile heterocyclic structure implicated in a diverse range of biological functions.[1][3] Its unique physicochemical properties, including a weakly acidic nature and a combination of lipophilic and hydrophilic regions, make it an ideal starting point for drug design.[1] Derivatives of this scaffold have been successfully developed as inhibitors of several key enzyme classes. Notable examples include:

• Soluble Epoxide Hydrolase (sEH) Inhibitors: Benzoxazolone derivatives have been synthesized as potent sEH inhibitors, demonstrating significant anti-inflammatory activity in preclinical models.[4][5]

• Acid Ceramidase (AC) Inhibitors: The benzoxazolone carboxamide scaffold has yielded nanomolar inhibitors of acid ceramidase, an emerging target in cancer therapy.[6][7]

• Myeloperoxidase (MPO) Inhibitors: Certain benzoxazolone derivatives have shown inhibitory effects on human leukocyte myeloperoxidase, an enzyme involved in inflammatory tissue damage.[8]

Given the established success of this chemical family, 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one represents an unexplored yet promising candidate for enzyme inhibitor screening. The iodine atom at the 6-position offers a site for potential halogen bonding interactions within an enzyme's active site and serves as a handle for further chemical modification. This guide outlines a systematic approach to characterize its inhibitory potential.

A Strategic Screening Cascade

A successful screening campaign requires a logical progression from broad, high-throughput methods to more focused, mechanistic studies.[9] This ensures that resources are directed toward the most promising interactions. We propose a four-stage cascade for evaluating 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Figure 2: Modes of reversible enzyme inhibition.

Stage 4: Selectivity Profiling

A therapeutically useful inhibitor should ideally be selective for its intended target to minimize off-target effects. [9]The final stage of initial characterization involves screening the confirmed inhibitor against a panel of enzymes that are structurally or functionally related to the primary target. High selectivity is a desirable characteristic for a lead compound.

Detailed Experimental Protocols

The following protocols are generalized methodologies that can be adapted for specific enzymes within each class. It is crucial to first determine the optimal enzyme concentration and substrate concentration (ideally at or below the Kₘ) for any new assay system. [10][11]

Protocol 1: Generic Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted from luminescence-based kinase assays (e.g., ADP-Glo™) that quantify kinase activity by measuring the amount of ADP produced. [12][13] Materials:

• Kinase of interest

• Kinase-specific substrate (peptide or protein)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (dissolved in 100% DMSO)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 96- or 384-well plates

• Multichannel pipette and/or automated liquid handler

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO. Dispense a small volume (e.g., 50 nL) into the wells of the assay plate. For controls, dispense DMSO only.

• Enzyme Addition: Dilute the kinase to its optimal concentration (2X final concentration) in kinase assay buffer. Add 5 µL of the diluted kinase to each well.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to interact with the enzyme. [12]4. Reaction Initiation: Prepare a substrate/ATP solution (2X final concentration) in kinase assay buffer. The ATP concentration should be at or near its Kₘ for the specific kinase. Add 5 µL of this solution to each well to start the reaction.

• Kinase Reaction: Incubate the plate at room temperature for the predetermined optimal reaction time (e.g., 60 minutes).

• ADP Detection (Part 1): Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP Detection (Part 2): Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

Protocol 2: Generic Protease Inhibition Assay (Fluorogenic)

This protocol uses an internally quenched fluorescent substrate that, upon cleavage by a protease, releases a fluorophore, leading to an increase in fluorescence. [14] Materials:

• Protease of interest

• Fluorogenic protease substrate (e.g., Abz/Dnp-quenched peptide)

• Protease assay buffer (e.g., 50 mM Tris-HCl, pH 7.4) [14]* 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (in 100% DMSO)

• Black, opaque 96- or 384-well plates

• Fluorescence plate reader (with appropriate excitation/emission filters)

Procedure:

• Reagent Preparation: Prepare stock solutions of the enzyme and substrate in the assay buffer.

• Assay Setup: In the wells of the microplate, add the following:

  • X µL of assay buffer.

  • 1 µL of test compound in DMSO (or DMSO for controls).

  • Y µL of enzyme solution.

• Pre-incubation: Mix and incubate at 37°C for 10-15 minutes.

• Reaction Initiation: Add Z µL of the fluorogenic substrate solution to each well to start the reaction. The final volume should be consistent across all wells (e.g., 100 µL).

• Kinetic Measurement: Immediately place the plate in a pre-warmed fluorescence plate reader. Measure the increase in fluorescence intensity over time (e.g., every 60 seconds for 30 minutes). The rate of reaction (slope of the linear portion of the curve) is proportional to the protease activity.

Protocol 3: Generic Phosphatase Inhibition Assay (Colorimetric)

This protocol utilizes p-nitrophenyl phosphate (pNPP), a chromogenic substrate that is dephosphorylated to produce p-nitrophenol, a yellow product that can be measured spectrophotometrically. [11] Materials:

• Phosphatase of interest

• Phosphatase assay buffer (e.g., 100 mM Sodium Acetate, 50 mM Bis-Tris, 50 mM Tris-HCl, pH adjusted as needed)

• p-Nitrophenyl phosphate (pNPP) substrate

• Stop solution (e.g., 1 M NaOH)

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (in 100% DMSO)

• Clear, flat-bottom 96-well plates

• Absorbance plate reader (405 nm)

Procedure:

• Assay Setup: To the wells of a 96-well plate, add:

  • 50 µL of assay buffer.

  • 10 µL of test compound solution (diluted from DMSO stock in buffer).

  • 20 µL of enzyme solution.

• Pre-incubation: Mix and incubate at 37°C for 10 minutes.

• Reaction Initiation: Add 20 µL of pNPP substrate solution to each well.

• Enzymatic Reaction: Incubate at 37°C for 15-30 minutes.

• Reaction Termination: Add 50 µL of stop solution to each well.

• Data Acquisition: Measure the absorbance at 405 nm. The absorbance is proportional to the amount of product formed.

Data Analysis and Interpretation

IC₅₀ Value Determination

The data from the dose-response experiments should be analyzed to determine the IC₅₀ value.

• Normalization: Convert the raw data (e.g., luminescence, fluorescence rate, absorbance) into percentage inhibition relative to controls.

  • 0% Inhibition (High Control): Enzyme + Substrate + DMSO (no inhibitor).

  • 100% Inhibition (Low Control): Substrate + DMSO (no enzyme).

  • % Inhibition = 100 * (1 - (Signal_Test - Signal_Low) / (Signal_High - Signal_Low))

• Curve Fitting: Plot the % Inhibition versus the logarithm of the inhibitor concentration. Fit the data using a non-linear regression model, typically a four-parameter logistic (4PL) equation. [15]3. IC₅₀ Calculation: The IC₅₀ is the concentration of the inhibitor that produces 50% inhibition, as interpolated from the fitted curve. [16][17] Table 1: Example IC₅₀ Data Presentation

  Enzyme Target	6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one IC₅₀ (µM)
  Kinase A	2.5 ± 0.3
  Kinase B	> 50
  Protease X	15.7 ± 1.9
  Phosphatase Y	> 50

  Data are hypothetical and for illustrative purposes only.

Mechanism of Action Analysis

To determine the mechanism of inhibition, enzyme activity is measured at multiple substrate concentrations in the presence and absence of the inhibitor.

• Data Plotting: The most common method for visualization is the Lineweaver-Burk (double reciprocal) plot, where 1/velocity is plotted against 1/[Substrate]. [18]2. Interpretation:

  • Competitive Inhibition: Lines intersect on the y-axis. The apparent Kₘ increases, while Vₘₐₓ remains unchanged.

  • Non-Competitive Inhibition: Lines intersect on the x-axis. The apparent Vₘₐₓ decreases, while Kₘ remains unchanged.

  • Uncompetitive Inhibition: Lines are parallel. Both apparent Vₘₐₓ and Kₘ decrease.

Conclusion

While 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a novel entity with no published enzyme inhibition data, its core chemical scaffold has a proven track record in drug discovery. The screening cascade and detailed protocols provided in this application note offer a robust, logical, and scientifically grounded pathway for its characterization. By systematically applying these methodologies, researchers can effectively determine if this compound possesses meaningful inhibitory activity against key enzyme targets, assess its potency and selectivity, and elucidate its mechanism of action, thereby paving the way for potential lead optimization and further development.

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Strategic Functionalization of the Benzoxazolone Core: Protocols for Nucleophilic Substitution on 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

An Application Note for Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

The 2,3-dihydro-1,3-benzoxazol-2-one scaffold is a cornerstone in medicinal chemistry, appearing in numerous pharmacologically active agents.[1][2][3] Its rigid, planar structure and hydrogen bonding capabilities make it an ideal platform for designing targeted therapeutics. The strategic introduction of a halogen, specifically iodine, at the 6-position transforms this core into a versatile building block for library synthesis. The carbon-iodine bond serves as a highly effective "handle" for a variety of transition metal-catalyzed cross-coupling reactions, which function as powerful methods for nucleophilic substitution on the aryl ring. This guide provides detailed, field-proven protocols for the most critical C-N, C-O, and C-C bond-forming reactions on 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, enabling researchers to rapidly generate diverse compound libraries for drug discovery programs.

Mechanistic Rationale: The Power of Catalysis

Direct nucleophilic aromatic substitution (SNAr) on an unactivated aryl iodide like 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is energetically unfavorable.[4][5][6][7] The reaction requires a strong electron-withdrawing group to stabilize the negative charge in the Meisenheimer complex intermediate, a feature not sufficiently provided by the benzoxazolone ring itself.[7] Consequently, modern synthetic strategy relies on transition metal catalysis to overcome this barrier.

• Palladium-Catalyzed Reactions (Buchwald-Hartwig, Suzuki, Sonogashira): These reactions proceed through a well-established Pd(0)/Pd(II) catalytic cycle.[8][9][10] The cycle is initiated by the oxidative addition of the aryl iodide to a Pd(0) complex. This is followed by a key step—transmetalation for Suzuki or coordination and deprotonation for Buchwald-Hartwig—and concludes with reductive elimination to yield the final product and regenerate the Pd(0) catalyst.[8][10]

• Copper-Catalyzed Reactions (Ullmann Condensation): The Ullmann reaction is a classical and cost-effective method, particularly for C-O and C-N bond formation.[11][12] While its precise mechanism can vary, it is generally understood to involve the formation of a copper(I) nucleophile (e.g., an alkoxide or amide), which then reacts with the aryl iodide, often proceeding through a Cu(I)/Cu(III) cycle.[11][13] The use of ligands significantly accelerates the reaction, allowing for milder conditions than the harsh temperatures traditionally required.[11][14][15]

Experimental Workflows and Protocols

The following protocols are designed as robust starting points for reaction optimization. All reactions should be conducted under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.[16] Glassware must be oven- or flame-dried before use.

Logical Flow of Synthesis and Analysis

The diagram below illustrates the general workflow from starting material to a fully characterized final product.

Caption: General Experimental Workflow.

Protocol 1: Buchwald-Hartwig Amination for C-N Bond Formation

This protocol is a premier method for coupling primary and secondary amines with the aryl iodide core.[17][18][19] The choice of ligand is critical and often depends on the steric and electronic properties of the amine.

Materials & Reagents

Reagent/Material	Purpose	Typical Supplier
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	Starting Material	Custom Synthesis / Commercial
Amine (Primary or Secondary)	Nucleophile	Sigma-Aldrich, Alfa Aesar
Pd₂(dba)₃ or Pd(OAc)₂	Palladium Precatalyst	Strem, Sigma-Aldrich
XPhos or SPhos	Ligand	Strem, Sigma-Aldrich
Sodium tert-butoxide (NaOtBu)	Base	Sigma-Aldrich, Acros
Anhydrous Toluene or Dioxane	Solvent	Acros, Fisher Scientific
Schlenk flask or sealed vial	Reaction Vessel	VWR, Chemglass

Step-by-Step Methodology

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 mmol, 1.0 equiv).

• Reagent Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%), the phosphine ligand (e.g., XPhos, 0.08 mmol, 8 mol%), and the base (NaOtBu, 1.4 mmol, 1.4 equiv).

• Nucleophile & Solvent: Add the amine nucleophile (1.2 mmol, 1.2 equiv). Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent Addition: Via syringe, add anhydrous, degassed toluene or dioxane (5-10 mL).

• Reaction: Seal the vessel and heat the mixture with vigorous stirring to 80-110 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and transfer to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to yield the desired 6-amino-substituted benzoxazolone derivative.[20][21]

Protocol 2: Ullmann-Type Condensation for C-O Bond Formation

A robust, copper-catalyzed method for synthesizing aryl ethers, particularly from phenols. Modern protocols utilize ligands to enable milder reaction conditions compared to the classical, high-temperature approach.[11][14][22]

Materials & Reagents

Reagent/Material	Purpose	Typical Supplier
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	Starting Material	Custom Synthesis / Commercial
Phenol or Alcohol	Nucleophile	Sigma-Aldrich, Alfa Aesar
Copper(I) Iodide (CuI)	Catalyst	Strem, Sigma-Aldrich
L-Proline or 1,10-Phenanthroline	Ligand	Sigma-Aldrich, Acros
Potassium Carbonate (K₂CO₃) or K₃PO₄	Base	Fisher Scientific, VWR
Anhydrous DMSO or DMF	Solvent	Acros, Fisher Scientific
Schlenk flask or sealed vial	Reaction Vessel	VWR, Chemglass

Step-by-Step Methodology

• Vessel Preparation: To an oven-dried reaction vessel with a stir bar, add Copper(I) Iodide (0.1 mmol, 10 mol%), the ligand (e.g., L-Proline, 0.2 mmol, 20 mol%), and the base (K₂CO₃, 2.0 mmol, 2.0 equiv).

• Reagent Addition: Add the 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 mmol, 1.0 equiv) and the phenol (1.5 mmol, 1.5 equiv).

• Atmosphere & Solvent: Evacuate and backfill the vessel with an inert gas. Add anhydrous Dimethyl Sulfoxide (DMSO) (5 mL).

• Reaction: Seal the vessel and heat the mixture to 110-130 °C with stirring for 12-48 hours.

• Workup: After cooling, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product via column chromatography or recrystallization to obtain the 6-aryloxy-benzoxazolone.[23][24]

Protocol 3: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is an exceptionally versatile and widely used method for constructing biaryl structures.[8][25][26] It is known for its tolerance of a broad range of functional groups.

Materials & Reagents

Reagent/Material	Purpose	Typical Supplier
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	Starting Material	Custom Synthesis / Commercial
Arylboronic Acid or Ester	Coupling Partner	Combi-Blocks, Sigma-Aldrich
Pd(PPh₃)₄ or SPhos Pd G3	Palladium Catalyst	Strem, Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	Base	Fisher Scientific, VWR
1,4-Dioxane / Water (e.g., 4:1)	Solvent System	Acros, Fisher Scientific
Reaction Vial	Reaction Vessel	VWR, Chemglass

Step-by-Step Methodology

• Reagent Addition: In a reaction vial, combine 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and K₂CO₃ (2.5 mmol, 2.5 equiv).

• Atmosphere & Solvent: Evacuate and backfill the vial with an inert gas. Add degassed 1,4-dioxane (4 mL) and water (1 mL).

• Reaction: Seal the vial and heat to 90-100 °C with stirring for 2-12 hours.

• Workup: Cool the reaction, dilute with water, and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to isolate the 6-aryl-benzoxazolone product.[27]

Protocol 4: Sonogashira Coupling for C(sp)-C(sp²) Bond Formation

This reaction provides a direct route to introduce alkynyl functionalities, which are valuable precursors for further transformations in drug discovery.[28][29]

Materials & Reagents

Reagent/Material	Purpose	Typical Supplier
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	Starting Material	Custom Synthesis / Commercial
Terminal Alkyne	Coupling Partner	GFS Chemicals, Sigma-Aldrich
PdCl₂(PPh₃)₂	Palladium Precatalyst	Strem, Sigma-Aldrich
Copper(I) Iodide (CuI)	Co-catalyst	Strem, Sigma-Aldrich
Triethylamine (TEA) or DIPEA	Base/Solvent	Sigma-Aldrich, Acros
Anhydrous THF or DMF	Co-solvent (optional)	Acros, Fisher Scientific

Step-by-Step Methodology

• Reagent Addition: To a Schlenk flask, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Atmosphere & Solvent: Evacuate and backfill with an inert gas. Add anhydrous Triethylamine (5 mL) and optionally a co-solvent like THF (2 mL).

• Nucleophile Addition: Add the terminal alkyne (1.5 mmol, 1.5 equiv) via syringe.

• Reaction: Stir the mixture at room temperature or heat gently (40-60 °C) until completion (typically 1-6 hours).

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and filter through a pad of Celite to remove metal salts.

• Purification: Wash the filtrate with water, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography to yield the 6-alkynyl-benzoxazolone.

Comparative Overview and Product Diversity

The choice of reaction protocol allows for the generation of a wide array of derivatives from a single starting material.

Summary of Reaction Conditions

Reaction Type	Catalyst System	Typical Base	Solvent	Temp. (°C)	Bond Formed
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	80-110	C-N
Ullmann C-O	CuI / L-Proline	K₂CO₃	DMSO	110-130	C-O
Suzuki-Miyaura	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90-100	C-C
Sonogashira	PdCl₂(PPh₃)₂ / CuI	TEA	TEA / THF	25-60	C-C (alkyne)

Accessible Molecular Scaffolds

Caption: Product Diversity via Cross-Coupling.

Product Confirmation: A Self-Validating System

Rigorous characterization is essential to confirm the identity and purity of the synthesized derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Successful substitution is primarily confirmed by the disappearance of the proton signals corresponding to the iodo-substituted aromatic ring and the appearance of new signals from the coupled nucleophile. The aromatic splitting patterns will also change significantly.

  • ¹³C NMR: The signal for the carbon atom previously bonded to iodine (ipso-carbon) will shift dramatically upon substitution.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm that the molecular formula of the product matches the expected value, providing definitive evidence of a successful reaction.

• Infrared (IR) Spectroscopy: The characteristic C=O stretch of the benzoxazolone core (around 1750-1780 cm⁻¹) should remain. New bands corresponding to the added functional group (e.g., N-H stretch for secondary amine products, C≡C stretch for Sonogashira products) should appear.[21]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Introduction: Unlocking the Potential of the Benzoxazolone Scaffold

The 2,3-dihydro-1,3-benzoxazol-2-one core is a privileged scaffold in medicinal chemistry and drug discovery. Its structural resemblance to neurotransmitters and its ability to engage in key biological interactions have led to its incorporation into a wide array of therapeutic agents. The functionalization of this heterocyclic system is paramount for modulating its pharmacological profile. Among the various positions on the benzoxazolone ring, the C6 position offers a strategic vector for introducing molecular diversity. The corresponding 6-iodo derivative, 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, serves as a versatile and highly reactive building block for such endeavors.

This comprehensive guide provides detailed application notes and robust protocols for the palladium-catalyzed cross-coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one. We will delve into the practical execution of four pivotal transformations: the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions. Beyond mere procedural steps, this document will elucidate the underlying chemical principles, justify the selection of reagents, and offer insights gleaned from extensive experience in the field to empower researchers, scientists, and drug development professionals in their synthetic campaigns.

The Strategic Importance of Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions have revolutionized the art of carbon-carbon and carbon-heteroatom bond formation, earning the 2010 Nobel Prize in Chemistry for Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki. These transformations are characterized by their high functional group tolerance, excellent chemo- and regioselectivity, and generally mild reaction conditions, making them indispensable tools in the synthesis of complex molecules. For a substrate like 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, the high reactivity of the carbon-iodine bond makes it an ideal electrophilic partner for a range of palladium-catalyzed cross-coupling reactions.

PART 1: Suzuki-Miyaura Coupling for the Synthesis of 6-Aryl-2,3-dihydro-1,3-benzoxazol-2-ones

The Suzuki-Miyaura coupling is a powerful method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl-aryl structures. This reaction is of particular interest in drug discovery for the construction of molecules with extended aromatic systems that can effectively probe protein binding sites.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps:

• Oxidative Addition: A low-valent palladium(0) species undergoes oxidative addition to the carbon-iodine bond of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, forming a palladium(II) intermediate.

• Transmetalation: The organoboron species (boronic acid or ester), activated by a base, transfers its organic group to the palladium(II) center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium(II) complex couple and are eliminated, forming the desired C-C bond and regenerating the palladium(0) catalyst.

Application Notes &amp; Protocols: The Role of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in Modern Medicinal Chemistry

Introduction

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as privileged scaffolds due to their ability to interact with a wide range of biological targets. The benzoxazol-2-one core is one such structure, and its halogenated derivatives serve as exceptionally versatile building blocks for drug discovery. This guide focuses on 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, a key intermediate whose unique chemical properties make it an invaluable tool for researchers and drug development professionals. Its structure features a stable benzoxazolone core, a reactive nitrogen atom for substitution, and a strategically placed iodine atom that opens a gateway to a multitude of cross-coupling reactions. These features allow for the systematic and diverse functionalization of the molecule, enabling the exploration of vast chemical spaces to identify novel therapeutic agents.

This document provides an in-depth exploration of the applications of this compound, detailed experimental protocols for its modification, and insights into the rationale behind these synthetic strategies.

Physicochemical Properties and Structural Features

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a solid heterocyclic compound with the molecular formula C₇H₄INO₂.[1][2] Its structure is foundational to its utility in medicinal chemistry.

Property	Value	Source
IUPAC Name	6-iodo-3H-1,3-benzoxazol-2-one	[1]
Molecular Formula	C₇H₄INO₂	[1][2][3]
Molecular Weight	261.02 g/mol	[1][2][3]
CAS Number	19932-87-7	[1]
Physical Form	Solid	[2]
Hydrogen Bond Acceptor Count	2	[1]
Hydrogen Bond Donor Count	1	[1]
Rotatable Bond Count	0	[1]

The key to its versatility lies in two primary reactive sites:

• The N-H group of the lactam ring, which can be readily deprotonated and alkylated or acylated to introduce a variety of side chains.

• The C-I bond on the benzene ring, which is an excellent handle for transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of aryl, alkyl, and other functional groups.

Caption: Key reactive sites on the 6-iodo-1,3-benzoxazol-2-one scaffold.

Core Applications in Drug Discovery

The benzoxazol-2-one scaffold is present in a wide array of pharmacologically active compounds.[4] The 6-iodo derivative serves as a crucial starting material for synthesizing novel agents with diverse therapeutic potential.

Antimicrobial Agents

Derivatives of benzoxazol-2-one have demonstrated significant potential as antimicrobial agents, active against both Gram-positive and Gram-negative bacteria.[5][6] The ability to easily modify the scaffold allows for the fine-tuning of activity and specificity.

• Quorum Sensing Inhibition: A particularly innovative approach involves targeting bacterial communication systems. Quorum sensing (QS) regulates virulence factor production in pathogens like Pseudomonas aeruginosa. Studies have shown that certain 1,3-benzoxazol-2(3H)-one derivatives can act as QS inhibitors, significantly reducing elastase production, biofilm formation, and swarming motility.[7] This strategy offers a promising alternative to traditional antibiotics, as it aims to disarm pathogens rather than kill them, potentially reducing the selective pressure that drives resistance.[7]

Anticancer Therapeutics

The benzoxazole nucleus is a cornerstone in the development of anticancer drugs.[3][8][9] Derivatives have been shown to inhibit cancer cell proliferation through various mechanisms.[3]

• VEGFR-2 Inhibition: One key target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical protein in tumor angiogenesis. By designing molecules that fit into the ATP-binding site of VEGFR-2, it is possible to block the signaling pathway that leads to the formation of new blood vessels, effectively starving the tumor. Novel series of benzoxazole/benzothiazole derivatives have been synthesized and evaluated as potent VEGFR-2 inhibitors, with some compounds showing inhibitory concentrations (IC₅₀) comparable to the established drug Sorafenib.[10]

Caption: Mechanism of VEGFR-2 inhibition by benzoxazole derivatives.

Enzyme Inhibition

The benzoxazolone structure can interact with the active sites of various enzymes, making it a valuable scaffold for designing specific inhibitors.[3][5] This includes enzymes critical for drug metabolism, such as cytochrome P450s (CYPs), as well as other therapeutic targets.[5]

Radiopharmaceutical Development

The presence of a stable iodine atom makes 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one an ideal precursor for radiolabeled imaging agents.[11] By substituting the natural iodine with a radioactive isotope (e.g., Iodine-125 or Iodine-131), researchers can create tracers for use in Positron Emission Tomography (PET) or Single Photon Emission Computed Tomography (SPECT) imaging, enabling non-invasive visualization and study of biological processes in vivo.[11]

Synthetic Protocols and Methodologies

The following protocols provide step-by-step methodologies for the synthesis and derivatization of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one. These are generalized procedures and may require optimization based on the specific substrate and desired product.

Protocol 1: Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

This protocol describes a common method for synthesizing the title compound, typically involving the cyclization of an appropriate aminophenol followed by iodination.

Materials:

• 2-Amino-4-iodophenol

• Urea or a phosgene equivalent (e.g., triphosgene, carbonyldiimidazole)

• Solvent (e.g., Pyridine, Dioxane, or a high-boiling point solvent)

• Acid or base catalyst (if required)

• Hydrochloric acid (HCl) for workup

• Ethyl acetate and water for extraction

• Anhydrous sodium sulfate for drying

• Silica gel for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-amino-4-iodophenol (1 equivalent) in the chosen solvent.

• Cyclization: Add urea (1.1 equivalents) to the solution. Heat the reaction mixture to reflux (temperature will depend on the solvent) and monitor the reaction progress using Thin Layer Chromatography (TLC). Causality: The high temperature facilitates the condensation reaction between the aminophenol and urea, eliminating ammonia and forming the cyclic carbamate (benzoxazolone ring).

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Acidify with 1M HCl to precipitate the product and neutralize any basic solvent like pyridine.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to yield pure 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: N-Alkylation of the Benzoxazolone Core

This protocol details the introduction of an alkyl or functionalized side chain at the nitrogen atom, a common strategy for building a library of derivatives for biological screening.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• Alkyl halide (e.g., R-Br, R-I) or other electrophile (1.2 equivalents)

• Anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2 equivalents)

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1 equivalent) and the anhydrous solvent.

• Deprotonation: Add anhydrous potassium carbonate. Causality: K₂CO₃ is a mild base that deprotonates the N-H group to form the corresponding nucleophilic anion without causing unwanted side reactions like hydrolysis of the lactam.

• Alkylation: Add the alkyl halide dropwise to the suspension. Heat the reaction to 60-80 °C and monitor by TLC.

• Workup: After completion, cool the reaction, filter off the base, and remove the solvent in vacuo.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

• Validation: Characterize the N-alkylated product by NMR and MS to confirm successful substitution.

Protocol 3: Suzuki-Miyaura Cross-Coupling at the C-6 Position

This protocol describes a powerful method for forming a new carbon-carbon bond by replacing the iodine atom with an aryl or vinyl group.

Materials:

• 6-Iodo- or 3-Alkyl-6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1 equivalent)

• Arylboronic acid or ester (1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 3 equivalents)

• Solvent system (e.g., Dioxane/Water, Toluene/Ethanol/Water)

Procedure:

• Reaction Setup: In a Schlenk flask, combine the iodo-benzoxazolone (1 eq.), the boronic acid (1.5 eq.), the base (3 eq.), and the palladium catalyst (0.05 eq.).

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon) three times. Causality: It is critical to remove oxygen, which can oxidize the Pd(0) catalyst and deactivate it, halting the catalytic cycle.

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst. Wash the organic layer with water and brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, concentrate, and purify by column chromatography to isolate the coupled product.

• Validation: Confirm the structure of the 6-aryl-benzoxazolone derivative by NMR and MS.

Caption: Workflow for creating a diverse library of drug candidates.

Conclusion

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is more than just a chemical intermediate; it is a powerful platform for innovation in medicinal chemistry. Its well-defined reactive sites allow for predictable and versatile derivatization, enabling the systematic construction of compound libraries aimed at a multitude of therapeutic targets. From developing novel anti-infectives that circumvent resistance to designing targeted anticancer agents and imaging probes, this scaffold continues to prove its value in the quest for new medicines. The protocols and applications detailed herein provide a foundational guide for researchers looking to harness the potential of this remarkable building block.

References

• MySkinRecipes. 6-Iodo-2(3H)-benzoxazolone. Available from: [Link]

• PubMed. (n.d.). Synthesis and biological activities of some 1,3-benzoxazol-2(3H)-one derivatives as anti-quorum sensing agents. Available from: [Link]

• ResearchGate. (n.d.). Synthesis and biological activity of novel series of 1,3-benzoxazol-2(3H)-one derivatives. Available from: [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of Peptide Derivatives of Iodoquinazolinones/Nitroimidazoles. Available from: [Link]

• ResearchGate. (n.d.). Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. Available from: [Link]

• PubChem. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. Available from: [Link]

• Semantic Scholar. (2008, April 24). Synthesis and Biological Activity of Peptide Derivatives of Iodoquinazolinones/Nitroimidazoles. Available from: [Link]

• Global Research Online. (2025, February 20). Benzoxazole: Synthetic Methodology and Biological Activities. Available from: [Link]

• ResearchGate. (n.d.). Iodine Promoted One-Pot Synthesis of 2-Aryl Benzoxazoles from Amidoximes via Oxidative Cyclization and Ring Contraction. Available from: [Link]

• National Institutes of Health. (n.d.). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Available from: [Link]

• MDPI. (2025, February 20). RECENT ADVANCES IN THE SYNTHESIS OF 1,2-BENZISOXAZOLES AND 1,2-BENZISOXAZOLINES. Available from: [Link]

• PubMed. (2019, December). Benzoxazole/benzothiazole-derived VEGFR-2 inhibitors: Design, synthesis, molecular docking, and anticancer evaluations. Available from: [Link]

• World Journal of Pharmaceutical Research. (2023). A REVIEW ON PHARMACOLOGICAL PROPERTIES OF BENZOXAZOLE MOIETY. Available from: [Link]

• Taylor & Francis Online. (n.d.). Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Available from: [Link]

• PubMed. (1997, December). Synthesis of 6-[1-[4-(benzoxazol-2-yl)thiobuthyl]-1,2,3-triazole-4-yl]methylenepenam as beta-lactamase inhibitors. Available from: [Link]

• ResearchGate. (2025, March 3). Advances in isoxazole chemistry and their role in drug discovery. Available from: [Link]

• Google Patents. (n.d.). Process for preparing benzoxazolones-(2)and benzothiazolones-(2).

• ResearchGate. (2025, August 6). Design, synthesis, and docking studies of new 2-benzoxazolinone derivatives as anti-HIV-1 agents. Available from: [Link]

• National Institutes of Health. (2025, March 17). Advances in isoxazole chemistry and their role in drug discovery. Available from: [Link]

Sources

• 1. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one | C7H4INO2 | CID 12032371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Iodo-1,3-benzoxazol-2(3H)-one | Sigma-Aldrich [sigmaaldrich.com]
• 3. Buy 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one | 19932-87-7 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological activities of some 1,3-benzoxazol-2(3H)-one derivatives as anti-quorum sensing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 10. Benzoxazole/benzothiazole-derived VEGFR-2 inhibitors: Design, synthesis, molecular docking, and anticancer evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 6-Iodo-2(3H)-benzoxazolone [myskinrecipes.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the dedicated technical support guide for the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, medicinal chemists, and process development professionals who are working with this versatile heterocyclic scaffold. The presence of the iodine atom makes this compound a valuable intermediate for introducing further molecular complexity through cross-coupling reactions, making it a key building block in drug discovery and materials science.[1]

This guide moves beyond simple protocols to provide in-depth troubleshooting advice based on mechanistic principles and empirical data. Our goal is to help you diagnose common issues, optimize your reaction conditions, and ultimately improve the yield and purity of your target compound.

Logical Workflow for Synthesis & Troubleshooting

The following diagram outlines the typical synthetic workflow and integrates key decision points for troubleshooting common issues like low yield or the presence of impurities.

Caption: General workflow for synthesis and points of intervention for troubleshooting.

Troubleshooting Guide: Common Issues & Solutions

This section is structured in a question-and-answer format to directly address the challenges you may encounter during the synthesis.

Category 1: Low or No Product Yield

Question: My reaction yield is consistently low, or I'm recovering mostly starting material. What are the likely causes?

Answer: Low conversion is one of the most common issues. The root cause typically lies in the electrophilic iodination step. Let's break down the possibilities.

• Cause A: Ineffective Iodinating Agent. The combination of molecular iodine (I₂) with an oxidizing agent is a common method for generating the electrophilic iodine species (I⁺) in situ. If the oxidizing agent is weak or degraded, the reaction will not proceed efficiently.

  • Expert Insight: While reagents like hydrogen peroxide (H₂O₂) are often used, their concentration can decrease over time.[2] Similarly, iodine can sublime from its container. Always use fresh, high-purity reagents. An alternative, more potent iodinating agent is Iodine Monochloride (ICl), which does not require a co-oxidant.

  • Troubleshooting Steps:

    • Verify Reagent Quality: Use a fresh bottle of your oxidizing agent or titrate it to confirm its concentration.

    • Consider an Alternative: Switch to a pre-formed electrophilic iodine source like ICl or N-Iodosuccinimide (NIS).

    • Stoichiometry Check: Ensure you are using at least a stoichiometric equivalent of the iodinating agent. A slight excess (1.1 to 1.2 equivalents) can often drive the reaction to completion, but be mindful of potential di-iodination (see Purity section).

• Cause B: Suboptimal Reaction Conditions. Electrophilic aromatic substitution is highly sensitive to solvent, temperature, and reaction time.

  • Expert Insight: Acetonitrile or acetic acid are common solvents for this type of reaction.[2] Acetic acid can act as both a solvent and a mild acid catalyst. The reaction is often performed at room temperature to slightly elevated temperatures (40-60 °C) to balance reaction rate with selectivity.

  • Troubleshooting Steps:

    • Monitor Progress: Track the reaction's progress every 1-2 hours using Thin Layer Chromatography (TLC) or LC-MS. If the reaction stalls, a gentle increase in temperature may be necessary.

    • Solvent Effects: If the reaction is sluggish in acetonitrile, consider switching to glacial acetic acid.

    • Extended Reaction Time: Some reactions simply require more time. Let the reaction run for 12-24 hours while monitoring, before concluding it has failed.

Category 2: Product Purity Issues

Question: My final product is contaminated with significant impurities. How can I identify and prevent them?

Answer: Impurities often arise from side reactions on the aromatic ring or incomplete conversion. The key is to understand the electronic nature of the benzoxazolone ring system.

• Impurity A: Di-iodinated Byproduct.

  • Identification: Look for a peak in the mass spectrum corresponding to the addition of two iodine atoms (M+254). The ¹H NMR will show fewer aromatic protons than expected.

  • Causality: The benzoxazolone system is relatively electron-rich, making it susceptible to a second iodination. This is exacerbated by using a large excess of the iodinating agent or prolonged reaction times at high temperatures.

  • Prevention & Removal:

    • Control Stoichiometry: Add the iodinating agent (e.g., a solution of ICl in acetonitrile) dropwise to the reaction mixture rather than all at once. This keeps the instantaneous concentration of the electrophile low.

    • Temperature Management: Maintain the reaction at room temperature if possible. Avoid excessive heating.

    • Purification: Di-iodinated compounds are typically less polar than the mono-iodinated product. Careful column chromatography can often separate them. However, optimizing the reaction to prevent its formation is the most efficient strategy.

• Impurity B: Regioisomers (e.g., 4-iodo or 7-iodo).

  • Identification: This is challenging without authentic standards. High-field 2D NMR techniques (COSY, NOESY) may be required to definitively assign the substitution pattern. Isomers often co-elute on TLC.

  • Causality: The amide nitrogen and ring oxygen are ortho-, para-directing activators. While the 6-position is sterically and electronically favored, small amounts of other isomers can form.

  • Prevention & Removal:

    • Reaction Control: Lowering the reaction temperature can sometimes improve regioselectivity.

    • Fractional Recrystallization: This is often the most effective method for separating regioisomers. A detailed protocol is provided below. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/heptane) to find conditions where the desired 6-iodo isomer preferentially crystallizes.

Troubleshooting Logic Flowchart

This diagram provides a systematic approach to diagnosing issues based on initial analytical data.

Caption: A decision tree for troubleshooting based on initial crude analysis.

Frequently Asked Questions (FAQs)

Q1: Can I perform the iodination on 2-aminophenol first and then cyclize to form the benzoxazolone ring? Yes, this is a viable alternative synthetic route. You would first iodinate 2-aminophenol to get 2-amino-5-iodophenol. This can then be cyclized using a carbonyl source like carbonyldiimidazole (CDI), triphosgene, or urea. This route can sometimes offer better regioselectivity but adds an extra step to the overall sequence.

Q2: My product appears oily or won't crystallize. What should I do? An oily product often indicates the presence of impurities that are depressing the melting point. First, try to purify a small amount via flash column chromatography to obtain a clean seed crystal. If that fails, dissolve the oil in a minimal amount of a good solvent (e.g., ethyl acetate) and add a non-polar anti-solvent (e.g., heptane or hexanes) dropwise until turbidity persists. Storing this mixture at low temperature (4 °C or -20 °C), sometimes with scratching the inside of the flask, can induce crystallization.

Q3: Is column chromatography a good method for purifying this compound? It can be, but with caution. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a relatively polar compound with an acidic N-H proton. It can exhibit tailing on silica gel. It's recommended to use a solvent system with a small amount of acetic acid (e.g., 0.5% in an ethyl acetate/heptane gradient) to suppress tailing and improve separation. However, recrystallization is often a more scalable and efficient method for achieving high purity.[3][4]

Q4: What are the key safety precautions for this synthesis? Iodine and its derivatives can cause chemical burns and are toxic upon inhalation or ingestion.[5] Always handle these reagents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The workup often involves quenching with sodium thiosulfate, which is an exothermic reaction; perform quenching slowly and with cooling.

Validated Experimental Protocols

Protocol 1: Synthesis via Direct Iodination

This protocol details the direct iodination of the parent benzoxazolone.

Parameter	Value	Rationale
Starting Material	2,3-dihydro-1,3-benzoxazol-2-one	1.0 eq
Iodinating Agent	Iodine (I₂)	1.05 eq
Oxidizing Agent	Hydrogen Peroxide (30% aq.)	2.0 eq
Solvent	Acetonitrile (CH₃CN)	Provides good solubility for reactants.
Temperature	50 °C	Balances reaction rate and selectivity.
Reaction Time	6-12 hours	Monitor by TLC until SM is consumed.

Step-by-Step Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq) and acetonitrile (approx. 10 mL per gram of starting material).

• Add molecular iodine (1.05 eq) to the suspension.

• Slowly add hydrogen peroxide (30% aq., 2.0 eq) dropwise to the stirring mixture.

• Heat the reaction mixture to 50 °C and stir for 6-12 hours. Monitor the reaction's progress by TLC (eluent: 50% Ethyl Acetate in Heptane).

• Upon completion, cool the mixture to room temperature. Quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution until the dark iodine color disappears.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Recrystallization

This is the recommended method for obtaining high-purity material.

• Transfer the crude solid obtained from Protocol 1 into an Erlenmeyer flask.

• Add a minimal amount of hot ethanol (or acetic acid[3]) to fully dissolve the solid. Use a hot plate with stirring.

• Once dissolved, slowly add hot deionized water dropwise until the solution becomes slightly cloudy.

• Add a few more drops of hot ethanol until the solution is clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collect the crystalline solid by vacuum filtration, washing the filter cake with a small amount of cold 50:50 ethanol/water.

• Dry the purified product under vacuum to a constant weight.

References

• El-Hashash, M. A., et al. (n.d.). Synthesis and Reactivity of 6 Iodo 4H 3,1 Benzoxazin 4 One. Scribd. Available at: [Link]

• El-Hashash, M. A., et al. (2014). Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities. ResearchGate. Available at: [Link]

• Boehringer Ingelheim International Gmbh. (2015). Process for preparing 6-iodo-2-oxindole. Google Patents.
• Franckevičius, V., et al. (2017). Synthesis of Benzoxazoles Using Electrochemically Generated Hypervalent Iodine.

• Ghorbani-Vaghei, R., & Malaeki, A. (2022). Iodine-catalyzed synthesis of benzoxazoles using catechols, ammonium acetate, and alkenes/alkynes/ketones via C–C and C–O bond cleavage. RSC Advances. Available at: [Link]

• Lukoyanov, A. A., et al. (2021). Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Arkivoc.

• Ghavami, A., et al. (2012). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. NIH National Center for Biotechnology Information. Available at: [Link]

• Johnson, G., et al. (2006). Process for the purification of substituted benzoxazole compounds. Google Patents.

• Al-Ostath, A., et al. (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. NIH National Center for Biotechnology Information. Available at: [Link]

• Wang, Y., et al. (2023). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. MDPI. Available at: [Link]

• Wang, Y., et al. (2013). Synthesis method and purification method of 5-iodo-2-methylbenzimidazole. Google Patents.

• Tåsdemir, D., et al. (2005). Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. PubMed. Available at: [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. US8975418B2 - Process for preparing 6-iodo-2-oxindole - Google Patents [patents.google.com]
• 4. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 5. 6-Iodo-1,3-benzoxazol-2(3H)-one | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Suzuki Coupling with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address common challenges and side reactions encountered when using 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one as a substrate. As researchers and drug development professionals, optimizing this powerful C-C bond-forming reaction is crucial for synthesizing target molecules efficiently and with high purity. This document provides in-depth, experience-based troubleshooting advice in a direct question-and-answer format to help you navigate the intricacies of your experiments.

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, celebrated for its versatility and functional group tolerance.[1] The reaction typically involves a palladium catalyst, a base, and the coupling of an organoboron species with an organic halide.[1][2] However, the reaction's complexity can lead to various side reactions that compete with the desired product formation, impacting yield and purity.[1] This guide will focus on three prevalent side reactions: homocoupling, protodeboronation, and dehalogenation, with a specific focus on the context of your 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one substrate.

Troubleshooting Common Side Reactions

Issue 1: Formation of a Symmetrical Biaryl Byproduct (Homocoupling)

Q1: I am observing a significant amount of a dimeric byproduct derived from my boronic acid/ester in the Suzuki coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one. What is causing this, and how can I prevent it?

A1: The formation of a symmetrical biaryl from the boronic acid partner is known as homocoupling. This side reaction can occur through two primary pathways: an oxygen-mediated route or a palladium(II)-mediated route.[3][4]

• Oxygen-Mediated Homocoupling: This is often a major contributor, especially at the beginning of the reaction. If the reaction mixture is not thoroughly deoxygenated, dissolved oxygen can oxidize the Pd(0) catalyst to Pd(II) species, which can then promote the homocoupling of two boronic acid molecules.[1] This process regenerates Pd(0), which can then re-enter the desired catalytic cycle.[1]

• Palladium(II)-Mediated Homocoupling: If your palladium source is a Pd(II) salt (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) and the reduction to the active Pd(0) species is slow, the Pd(II) can react directly with the boronic acid to produce the homocoupled product.[4][5]

Troubleshooting and Prevention Strategies:

• Rigorous Degassing: This is the most critical step to prevent oxygen-mediated homocoupling.[3][4] Employing techniques such as sparging the reaction mixture with an inert gas (argon or nitrogen) for 15-30 minutes or using several freeze-pump-thaw cycles is highly effective.[3]

• Use of Pd(0) Pre-catalysts: Starting with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate homocoupling that arises from slow in-situ reduction of Pd(II) salts.[6]

• Ligand Choice: Bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands like SPhos or XPhos) can promote the desired reductive elimination step of the Suzuki cycle, making it more competitive with the homocoupling pathway.[6][7]

• Controlled Addition of Reagents: In some cases, slow addition of the boronic acid to the reaction mixture can help to maintain a low concentration of the boronic acid, thereby disfavoring the bimolecular homocoupling reaction.

Issue 2: Loss of the Boronic Acid Moiety (Protodeboronation)

Q2: My reaction is yielding the protonated version of my boronic acid starting material, and I have a low conversion of my 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one. What is happening, and what are my options?

A2: This side reaction is known as protodeboronation (or protodeborylation), where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond.[8][9] It is a very common pathway for decomposition of the boronic acid, leading to reduced yields of the desired product.[8] Several factors can contribute to protodeboronation:

• Presence of Water and Protic Solvents: Water is often a necessary component in Suzuki reactions to dissolve the base, but an excess can serve as a proton source for protodeboronation.[8][10]

• High Temperatures and Long Reaction Times: Elevated temperatures can accelerate the rate of protodeboronation.[8][11]

• Choice of Base: Strong bases, particularly hydroxides, can promote the formation of the boronate anion ([ArB(OH)₃]⁻), which can be more susceptible to protodeboronation under certain conditions.[8]

• Substrate Structure: Electron-deficient and heteroaromatic boronic acids are particularly prone to this side reaction.[8]

Troubleshooting and Prevention Strategies:

• Use of Boronate Esters: Converting the boronic acid to a more stable ester, such as a pinacol or MIDA boronate ester, can significantly suppress protodeboronation.[1][12] These esters are more stable and release the boronic acid slowly under the reaction conditions.[9]

• Anhydrous Conditions: If feasible for your specific reaction, using anhydrous solvents and bases can minimize protodeboronation.[10][13] Potassium phosphate (K₃PO₄) is often a good choice for anhydrous conditions.[6]

• Optimize Base and Solvent System: Switching to a weaker base like K₂CO₃ or Cs₂CO₃ may be beneficial.[10] Minimizing the amount of water in solvent systems like dioxane/water is also a key strategy.[6]

• Lower Reaction Temperature: If the desired coupling is efficient at a lower temperature, reducing the heat can disfavor the protodeboronation side reaction.[10]

• More Active Catalyst System: Employing a more active catalyst/ligand combination can increase the rate of the desired Suzuki coupling, making it outcompete the slower protodeboronation process.[10]

Issue 3: Formation of 2,3-dihydro-1,3-benzoxazol-2-one (Dehalogenation)

Q3: I am observing the formation of 2,3-dihydro-1,3-benzoxazol-2-one, the de-iodinated version of my starting material. Why is this happening and how can I suppress it?

A3: This side reaction is dehalogenation (specifically, hydrodehalogenation), where the carbon-iodine bond is cleaved and replaced with a carbon-hydrogen bond.[14][15] Aryl iodides are generally more susceptible to dehalogenation than the corresponding bromides or chlorides.[14] The primary mechanism involves the formation of a palladium-hydride (Pd-H) species, which can then undergo reductive elimination with the aryl group to yield the dehalogenated product.[14]

Sources of the hydride can include:

• Bases (e.g., those with available β-hydrogens)

• Solvents (e.g., alcohols)

• Trace amounts of water[14]

Troubleshooting and Prevention Strategies:

• Choice of Base: Avoid using bases that can easily generate hydride species. Inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃ are generally preferred over organic amine bases or alkoxides in this context.[1][16]

• Solvent Selection: While alcohols can be used as solvents in some Suzuki protocols, they can also be a source of hydrides.[1] Consider using aprotic solvents like dioxane, THF, or toluene.[1][17]

• Optimize Catalyst and Ligand: The choice of ligand can influence the relative rates of the desired coupling versus dehalogenation.[15] Sometimes, a more sterically hindered ligand can disfavor the dehalogenation pathway.[18]

• Temperature Control: High temperatures can sometimes promote dehalogenation.[15] Carefully controlling the reaction temperature may improve the selectivity towards the desired product.

Summary of Troubleshooting Strategies

Side Reaction	Key Causes	Recommended Solutions
Homocoupling	Presence of oxygen, use of Pd(II) pre-catalysts.[1][4]	Rigorous degassing, use of Pd(0) pre-catalysts, bulky electron-rich ligands.[3][6]
Protodeboronation	Excess water, high temperature, strong bases, unstable boronic acids.[8][10]	Use stable boronate esters (pinacol, MIDA), anhydrous conditions, weaker bases (K₃PO₄, K₂CO₃), lower temperature, more active catalyst.[1][6][10]
Dehalogenation	Hydride sources (base, solvent), high temperature.[1][14]	Use inorganic bases (K₃PO₄, K₂CO₃), aprotic solvents (dioxane, toluene), optimize ligand and temperature.[1][15][16]

Visualizing the Reaction Pathways

The following diagram illustrates the desired Suzuki-Miyaura coupling pathway for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, along with the three major competing side reactions.

Caption: Desired Suzuki coupling vs. side reactions.

General Experimental Protocol to Minimize Side Reactions

This protocol provides a robust starting point for the Suzuki coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, incorporating best practices to mitigate the side reactions discussed. Optimization for your specific boronic acid partner will likely be necessary.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• Aryl/vinyl boronic acid or pinacol ester (1.2 - 1.5 equiv.)

• Pd₂(dba)₃ (1-2 mol%)

• SPhos (2-4 mol%)

• K₃PO₄ (2-3 equiv., finely ground and dried)

• Anhydrous 1,4-Dioxane

• Degassed Water

Procedure:

• To a dry Schlenk flask or microwave vial under an inert atmosphere (Argon or Nitrogen), add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, the boronic acid/ester, and K₃PO₄.

• In a separate vial, pre-mix the Pd₂(dba)₃ and SPhos in a small amount of dioxane.

• Add the catalyst pre-mixture to the reaction flask.

• Add the bulk of the anhydrous dioxane, followed by a minimal amount of degassed water (e.g., a 10:1 dioxane:water ratio).

• Degassing: Sparge the stirred reaction mixture with argon for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

By understanding the mechanisms behind these common side reactions and systematically applying the troubleshooting strategies outlined, you can significantly improve the outcome of your Suzuki coupling reactions with 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Miller, J. A., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(2), 353-358. [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Miller, J. A., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Protodeboronation. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of different bases for Suzuki coupling. Retrieved from [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Retrieved from [Link]

• Reddit. (2025). Unexpected byproduct in Suzuki-Miyaura coupling - protodeboronation competing at room temperature?. r/chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. Retrieved from [Link]

• ResearchGate. (2025). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of different solvents on the Suzuki coupling reaction. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• Wiley Online Library. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• ACS Publications. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Retrieved from [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
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• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support guide for the purification of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on obtaining this compound in high purity using recrystallization. Here, we address common challenges and provide scientifically-grounded solutions in a direct question-and-answer format.

Section 1: Compound Overview and Purification Principles

What is 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one and why is its purity important?

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (C₇H₄INO₂) is a heterocyclic aromatic compound.[1] Its structure makes it a valuable intermediate in medicinal chemistry and organic synthesis, particularly for creating more complex molecules through reactions like cross-coupling, where the iodine atom is substituted.[2]

For these subsequent reactions to be successful and high-yielding, the purity of the starting material is paramount. Common impurities, such as unreacted starting materials or byproducts from its synthesis, can interfere with downstream applications, poison catalysts, or lead to the formation of undesired side products. Recrystallization is a powerful and cost-effective technique to enhance the purity of solid compounds like this one.[3]

What is the fundamental principle of recrystallization?

Recrystallization is a purification technique based on the principle that the solubility of most solids increases with temperature.[4] The process involves dissolving the impure compound in a minimal amount of a suitable hot solvent to create a saturated solution. As this solution cools, the solubility of the compound decreases, and it crystallizes out of the solution. Ideally, the impurities remain dissolved in the cold solvent (the "mother liquor") and are separated by filtration. The effectiveness of the purification hinges on selecting a solvent in which the desired compound has high solubility at high temperatures and low solubility at low temperatures, while impurities have different solubility characteristics.

Section 2: Solvent Selection Guide

Q: How do I choose the best solvent for recrystallizing 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one?

A: The ideal solvent, or solvent pair, is the most critical factor for successful recrystallization. The selection process is guided by the "like dissolves like" principle, but experimental testing is essential.[5] For a polar, aromatic compound like 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, polar solvents are a good starting point.

Key characteristics of a good recrystallization solvent:

• High Solvation Power at Elevated Temperatures: The solvent should dissolve the compound completely when hot.

• Low Solvation Power at Low Temperatures: The solvent should dissolve very little of the compound when cold to ensure good recovery.

• Appropriate Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent it from "oiling out."

• Inertness: The solvent must not react with the compound.

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals.

Recommended Solvents for Screening:

Based on the structure of benzoxazolone derivatives, a mixed solvent system is often effective.[3][6] An ethanol/water mixture is a common choice for similar compounds.[6]

Solvent/System	Boiling Point (°C)	Rationale & Expected Behavior	Miscibility
Ethanol	78	Good starting point. Likely to dissolve the compound well, potentially too well even when cold. Often used as the "soluble solvent" in a pair.	Miscible with water, acetone, ethyl acetate.[7]
Isopropanol	82	Similar to ethanol but slightly less polar. May offer a better solubility differential between hot and cold.	Miscible with water and many organic solvents.[7]
Acetone	56	A strong polar aprotic solvent. May be too effective, leading to low recovery. Useful in solvent pairs.[8]	Miscible with water and many organic solvents.[7]
Ethyl Acetate	77	Medium polarity. Can be effective for compounds of intermediate polarity.	Immiscible with water.[7]
Water	100	The compound is likely to be poorly soluble in water, making it a good "insoluble solvent" or "anti-solvent" in a pair with a more soluble one like ethanol or acetone.[9][10]	-
Ethanol/Water	78-100	(Recommended Starting System) Dissolve the compound in hot ethanol and add hot water dropwise until the solution becomes cloudy (the cloud point), then add a drop or two of hot ethanol to clarify.[11] This allows for fine-tuning of the solvent polarity.	-
Acetone/Acetonitrile	56-82	This system has been successfully used for purifying other substituted benzoxazole compounds.[8]	Miscible.[7]

Section 3: Standard Recrystallization Protocol

This protocol provides a step-by-step methodology for the recrystallization of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Safety First:

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and gloves.

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is classified as acutely toxic and an irritant. Handle with care.

Experimental Workflow

Caption: Troubleshooting decision tree for common recrystallization issues.

Q1: I've cooled my solution, even in an ice bath, but no crystals have formed. What went wrong?

A: This is the most frequent issue and usually has one of two causes:

• Too much solvent was used: This is the most common error. [3]The solution is not saturated enough for crystals to form upon cooling.

  • Solution: Gently heat the solution to boil off some of the solvent. Reduce the volume by about 20-25% and then allow it to cool again. Be careful not to evaporate too much solvent, which could cause the product to crash out of solution too quickly. [4]* The solution is supersaturated: Sometimes, a solution needs a nucleation site—a surface to begin crystal growth.

  • Solution 1 - Scratching: Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites. [3] * Solution 2 - Seeding: If you have a small crystal of the pure compound (a "seed crystal"), add it to the cold solution. This will provide a template for other crystals to grow upon. [12] Q2: My compound separated as an oily liquid instead of solid crystals. What should I do?

A: This phenomenon, known as "oiling out," occurs when the solid comes out of solution at a temperature above its melting point. [4]This often happens if the boiling point of the solvent is too high or if the compound is significantly impure, leading to melting point depression.

• Solution: Reheat the flask to redissolve the oil completely. Add a small amount of additional solvent (if using a solvent pair, add more of the "good" solvent in which the compound is more soluble). [3]Then, allow the solution to cool much more slowly. You can insulate the flask with paper towels to slow the cooling rate. Very slow cooling encourages the formation of crystals rather than oil. [3] Q3: My final yield is very low. Where did my product go?

A: A low yield can be frustrating. Several factors could be the cause:

• Excess solvent: As in Q1, using too much solvent will keep a significant portion of your product dissolved in the mother liquor, even when cold. [12]* Premature crystallization: The compound may have crystallized in the funnel during hot filtration. [4]Ensure your receiving flask and funnel are sufficiently pre-heated.

• Excessive washing: Washing the collected crystals with too much cold solvent, or with solvent that was not sufficiently chilled, can dissolve a substantial amount of product. [11]* Inappropriate solvent choice: The solvent might be too good at dissolving your compound, even at low temperatures.

  • Action: Before discarding the mother liquor, you can test it by placing a drop on a watch glass and letting it evaporate. A large amount of solid residue indicates significant product loss. You may be able to recover more product by evaporating some of the solvent from the mother liquor and cooling for a "second crop" of crystals, though this crop may be less pure.

References

• Aromatic Iodides: Synthesis and Conversion to Heterocycles. (2022). MDPI.[Link]

• Synthesis & Biological evaluation of Oxazolone derivatives. (2011). Current Research in Pharmaceutical Sciences.[Link]

• Process for the purification of substituted benzoxazole compounds. (2006).

• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry.[Link]

• Synthesis of Some Substituted Benzoxazolones. Sciencemadness.org.[Link]

• Problems in recrystallization. Biocyclopedia.[Link]

• Problems with Recrystallisations. University of York, Chemistry Teaching Labs.[Link]

• Recrystallization. University of California, Los Angeles.[Link]

• Method for preparing iodo-substituted aromatic compounds by virtue of iodination of bromine on aromatic ring. (2014).

• Troubleshooting (Recrystallization). (2022). Chemistry LibreTexts.[Link]

• Synthesis of different α, β- unsaturated oxazolone derivatives. (2019). Journal of Drug Delivery and Therapeutics.[Link]

• An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. (2005). National Institutes of Health.[Link]

• Synthesis of benzoxazolone derivatives. (2018). ResearchGate.[Link]

• Process for producing iodo-aromatic compounds. (1986).

• Workup for Polar and Water-Soluble Solvents. University of Rochester, Department of Chemistry.[Link]

• Solvent Miscibility Table. Various Sources.[Link]

Sources

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• 4. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. sciencemadness.org [sciencemadness.org]
• 7. csustan.edu [csustan.edu]
• 8. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 9. Login | Current Research in Pharmaceutical Sciences [crpsonline.com]
• 10. jddtonline.info [jddtonline.info]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Sonogashira Reactions with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for troubleshooting Sonogashira cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one and terminal alkynes. As Senior Application Scientists, we provide not just solutions, but the underlying principles to empower your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction has failed completely. I've only recovered my starting 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. What are the primary points of failure?

A1: Complete reaction failure with recovery of the aryl iodide starting material almost always points to an issue with one of the catalytic or reaction initiation steps. Let's break down the most critical factors.

1. Catalyst System Integrity (Palladium & Copper):

• Palladium Catalyst Activity: The active catalyst is a Palladium(0) species.[1] If you are using a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂), it must be reduced in situ to Pd(0) for the catalytic cycle to begin. More commonly, Pd(0) catalysts like Pd(PPh₃)₄ are used, but they are highly sensitive to oxygen.[1] Decomposition is often visible as a black precipitate (palladium black), rendering the catalyst inactive. Always use a fresh, active palladium source from a reliable supplier.

• Copper Co-catalyst Freshness: The copper(I) iodide (CuI) co-catalyst is crucial for the deprotonation and activation of the terminal alkyne.[2][3] However, Cu(I) is easily oxidized to Cu(II) by air, which is ineffective. Fresh CuI should be an off-white or very light tan powder. If it is greenish or brown, it has likely oxidized and should be discarded.

2. Reaction Environment - The Critical Role of an Inert Atmosphere:

• The Sonogashira reaction is highly sensitive to oxygen.[1] Oxygen not only leads to the decomposition of the Pd(0) catalyst but also promotes the primary side reaction: the oxidative homocoupling of the alkyne (Glaser-Hay coupling).[1][3] It is imperative to rigorously degas your solvent and run the entire reaction under a positive pressure of an inert gas like argon or nitrogen using Schlenk techniques or a glovebox.

3. Reagent Purity and Quality:

• Base Quality: The amine base (e.g., triethylamine, diisopropylethylamine) serves to deprotonate the alkyne and neutralize the HX generated during the reaction.[1] It must be anhydrous and pure. The presence of water or oxidative impurities can interfere with the catalytic cycle. Consider using a freshly opened bottle or distilling the amine before use.

• Solvent Purity: Solvents must be anhydrous and free of impurities that could poison the catalyst.[1] While common solvents include THF, DMF, and toluene, ensure they are of appropriate quality for catalysis.

Q2: My reaction mixture turned black and a precipitate formed shortly after heating. What is happening?

A2: The formation of a black precipitate is a classic sign of palladium catalyst decomposition, commonly referred to as "palladium black".[1] This occurs when the catalytically active, soluble Pd(0) species agglomerates and crashes out of the solution, halting the reaction.

Causality and Prevention:

• Presence of Oxygen: This is the most common cause. Even trace amounts of oxygen can oxidize the Pd(0) catalyst, leading to its decomposition.

  • Solution: Implement rigorous degassing procedures. The freeze-pump-thaw method (for solvents that will freeze) is highly effective. Alternatively, sparging the solvent with argon or nitrogen for 20-30 minutes can significantly reduce dissolved oxygen.[1]

• Excessively High Temperatures: While some Sonogashira reactions require heat, particularly with less reactive aryl bromides, excessive temperatures can accelerate catalyst decomposition.[1] Your substrate, 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, is an aryl iodide, which is generally highly reactive and should couple under mild conditions, often at room temperature.[3]

  • Solution: Start the reaction at room temperature. If the reaction is sluggish, gently heat to 40-50°C. Avoid high temperatures unless necessary.

• Ligand Dissociation/Decomposition: The phosphine ligands stabilizing the palladium center are crucial. If they dissociate or decompose, the unprotected palladium atoms will agglomerate. Bulky, electron-rich phosphine ligands can enhance catalyst stability and activity.[4][5][6]

Q3: My primary product is the alkyne dimer. How can I suppress this Glaser-Hay homocoupling?

A3: The formation of a symmetrical alkyne dimer is a result of the Glaser-Hay coupling, a copper-mediated oxidative side reaction.[3] This is a strong indication that your reaction conditions are not sufficiently anaerobic.

Strategies to Minimize Homocoupling:

• Strictly Anaerobic Conditions: This cannot be overstated. Oxygen is a key ingredient for the Glaser coupling.[1][3] Ensure all reagents, solvents, and the reaction vessel are thoroughly deoxygenated.

• Reduce Copper Catalyst Loading: While essential, excess copper can accelerate the rate of homocoupling.[1] Use the minimum effective amount of CuI, typically 1-5 mol%.

• Consider a "Copper-Free" Protocol: To completely eliminate Glaser coupling, a copper-free Sonogashira reaction is an excellent alternative.[2][7] These protocols often require a stronger base (e.g., Cs₂CO₃, K₂CO₃) or a different solvent system but can provide cleaner product profiles, especially when homocoupling is a persistent issue.[3][8] The absence of copper also simplifies purification.

Workflow & Diagrams

Sonogashira Catalytic Cycle

The reaction mechanism involves two interconnected catalytic cycles.[2][7] Understanding this process is key to effective troubleshooting.

Caption: Interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

Troubleshooting Workflow

Use this decision tree to diagnose failed reactions systematically.

Caption: A systematic workflow for troubleshooting failed Sonogashira reactions.

Experimental Protocols & Data

Table 1: Recommended Reaction Parameters

Parameter	Recommended Range	Rationale & Notes
Aryl Iodide	1.0 equiv	The limiting reagent. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is electron-deficient, which should favor the oxidative addition step.[6]
Terminal Alkyne	1.1 - 1.5 equiv	A slight excess is used to ensure complete consumption of the more valuable aryl iodide.
Palladium Catalyst	1 - 5 mol%	e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂. Higher loading may be needed for challenging substrates but increases cost and palladium black risk.
Copper(I) Iodide	1 - 5 mol%	Co-catalyst. Higher amounts increase the risk of alkyne homocoupling.[1]
Amine Base	2 - 4 equiv	e.g., Et₃N, i-Pr₂NH, DIPEA. Must be anhydrous. Can often serve as a co-solvent.[1]
Solvent	0.1 - 0.5 M	THF, DMF, Toluene, Acetonitrile. Must be anhydrous and degassed.
Temperature	Room Temp to 60°C	Aryl iodides are highly reactive and often couple well at room temperature.[3]

Protocol: Standard Sonogashira Coupling Under Inert Atmosphere

This protocol provides a robust starting point for the coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Pd(PPh₃)₄ (2 mol%)

• CuI (2 mol%)

• Anhydrous, degassed Triethylamine (Et₃N)

• Anhydrous, degassed THF

• Schlenk flask with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

Procedure:

• Vessel Preparation: Flame-dry the Schlenk flask under vacuum and allow it to cool to room temperature under a positive pressure of argon.

• Reagent Addition: To the flask, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, Pd(PPh₃)₄, and CuI.

• Atmosphere Exchange: Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure a completely inert atmosphere.

• Solvent & Reagent Injection: Under a positive flow of argon, add anhydrous, degassed THF and Et₃N via syringe. Stir the mixture for 5 minutes.

• Alkyne Addition: Add the terminal alkyne via syringe.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC or LC-MS. If the reaction is slow after several hours, it can be gently heated to 40-50°C.

• Workup: Once the reaction is complete, cool to room temperature, dilute with an appropriate solvent (e.g., ethyl acetate), and wash with saturated aqueous NH₄Cl to remove the amine base and copper salts. Proceed with standard aqueous workup and purification by column chromatography.

References

• Sonogashira Coupling - Chemistry LibreTexts. (2024-08-05). [Link]

• Sonogashira Coupling: Mechanism, Steps & Applications Explained - Vedantu. [Link]

• Sonogashira Coupling - BYJU'S. [Link]

• Sonogashira coupling - Wikipedia. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• The Sonogashira Coupling. [Link]

• Optimization of reaction conditions for the Sonogashira reaction a - ResearchGate. [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - ACS Publications. [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH. [Link]

• Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion | Organometallics - ACS Publications. [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol - KAUST Repository. [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [a] - ResearchGate. [Link]

• Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction | Request PDF. [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF - ResearchGate. [Link]

• Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion | Organometallics. [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. [Link]

• Guidelines for Sonogashira cross-coupling reactions - Sussex Drug Discovery Centre. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry | Chemical Reviews - ACS Publications. [Link]

• Synthesis and Reactivity of 6 Iodo 4H 3,1 Benzoxazin 4 One | PDF | Amine - Scribd. [Link]

• Chemical and Process Engineering Research Synthesis and Reactivity of 6-Iodo-4H-3,1-Benzoxazin-4-one Towards Nitrogen Nucleophiles and Their Antimicrobial Activities - ResearchGate. [Link]

• Struggling to make a sonogashira coupling reaction happen : r/Chempros - Reddit. [Link]

• (PDF) Synthesis of Benzoxazoles Using Electrochemically Generated Hypervalent Iodine. [Link]

• Iodine-catalyzed synthesis of benzoxazoles using catechols, ammonium acetate, and alkenes/alkynes/ketones via C–C and C–O bond cleavage - PMC - NIH. [Link]

• US8975418B2 - Process for preparing 6-iodo-2-oxindole - Google P

• (PDF) Recent Advances in Sonogashira Reactions - ResearchGate. [Link]

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• 2. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
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• 5. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. chem.libretexts.org [chem.libretexts.org]
• 8. gold-chemistry.org [gold-chemistry.org]

Technical Support Center: Optimizing Catalyst Loading for Buchwald-Hartwig Amination of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the dedicated technical support guide for the Buchwald-Hartwig amination of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful C-N cross-coupling reaction. The guide provides in-depth troubleshooting advice and frequently asked questions to address specific challenges related to catalyst loading and overall reaction optimization. Our goal is to empower you with the causal understanding needed to move beyond trial-and-error and achieve robust, reproducible results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format. The underlying principle is that catalyst loading is not an isolated variable; it is deeply interconnected with all other reaction parameters.

Question 1: My reaction shows low or no conversion to the desired product. Should I simply increase the catalyst loading?

Answer: While insufficient catalyst can be a cause, simply increasing the loading is often a temporary fix that can be costly and may complicate purification. It is crucial to first diagnose the root cause. Low conversion is frequently a symptom of other underlying issues:

• Inactive Catalyst Species: The active Pd(0) species must be efficiently generated from the precatalyst.[1][2] Using palladium(II) sources like Pd(OAc)₂ without proper pre-activation can be unreliable.[3][4] Air or moisture in the reaction setup can rapidly deactivate the catalyst.[5]

• Suboptimal Ligand Choice: For a substrate like an aryl iodide, the ligand is critical. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, BrettPhos) are designed to favor the formation of the active monoligated palladium species and accelerate both oxidative addition and reductive elimination.[6][7] An inappropriate ligand can lead to a stalled catalytic cycle.

• Incorrect Base or Solvent: The base is not merely a proton scavenger; it is integral to the catalytic cycle.[8][9] A base that is too weak may not facilitate the deprotonation of the palladium-amine complex effectively.[5] Furthermore, the solubility of the base and other reagents is critical.[2][10] For instance, the iodide salt byproduct (e.g., NaI) can inhibit the catalyst, an effect that can be mitigated by using a solvent in which it is insoluble, such as toluene.[2][7]

• Reagent Purity: Cross-coupling reactions are highly sensitive to impurities. Ensure all reagents, especially the solvent and amine, are anhydrous and that solvents have been properly degassed to remove oxygen.[5][11]

Troubleshooting Steps:

• Switch to a Precatalyst: Use a well-defined, air-stable palladacycle precatalyst (e.g., XPhos Pd G3). These are designed for reliable and rapid generation of the active Pd(0) catalyst under basic conditions.[2][11]

• Verify Inert Conditions: Ensure your reaction setup is scrupulously free of air and moisture. Use Schlenk techniques or a glovebox for reagent handling.[11]

• Re-evaluate Your Base/Solvent System: For aryl iodides, a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is often effective.[2] Toluene is a good solvent choice due to the poor solubility of iodide salts that can inhibit the reaction.[1][7]

• Screen Ligands: If using a Pd source like Pd₂(dba)₃, screen a panel of relevant ligands. For your substrate, start with bulky biarylphosphine ligands known to be effective for challenging couplings.[11][12]

Question 2: My analysis shows a significant amount of the hydrodehalogenated side product (2,3-dihydro-1,3-benzoxazol-2-one). What is causing this, and how can I minimize it?

Answer: The formation of the hydrodehalogenated arene is a result of a competing side reaction known as β-hydride elimination.[6] This occurs from the palladium-amido intermediate, which can eliminate a β-hydrogen from the amine instead of undergoing the desired reductive elimination to form the C-N bond.

This side reaction is particularly problematic with primary amines.[7] The choice of ligand and reaction conditions can heavily influence the relative rates of reductive elimination versus β-hydride elimination.

Troubleshooting Steps:

• Utilize Bulky Ligands: Sterically hindered phosphine ligands are crucial. Their bulkiness creates a crowded environment around the palladium center that sterically disfavors the conformation required for β-hydride elimination and promotes reductive elimination.[6][7] Ligands like BrettPhos have been specifically developed to improve selectivity for monoarylation of primary amines.[1][7]

• Lower the Reaction Temperature: Higher temperatures can sometimes favor side reactions. Once you have identified an effective catalyst system, try running the reaction at the lowest temperature that still provides a reasonable reaction rate (e.g., 80 °C instead of 110 °C).

• Check Your Base: While a strong base is necessary, an excessively strong base or high concentration could potentially promote undesired pathways. Ensure you are using the correct stoichiometry (typically 1.2-1.5 equivalents).

Question 3: The reaction starts cleanly and shows product formation, but then it stalls before reaching full conversion. What is happening?

Answer: A stalling reaction is a classic sign of catalyst deactivation or product inhibition.

• Catalyst Decomposition: The active catalyst has a finite lifetime and can decompose over time, especially at elevated temperatures.[11][13]

• Product/Substrate Inhibition: The nitrogen atoms in your heterocyclic starting material or product could potentially coordinate to the palladium center, sequestering it into a catalytically inactive or dormant state.[5][13] This is a known challenge for heteroaromatic substrates.

• Iodide Inhibition: As previously mentioned, the iodide anion generated as a byproduct can form unreactive palladium-iodide bridged dimers, effectively taking the catalyst out of the cycle.[1][7] This is a key reason why aryl iodides, despite their high reactivity in oxidative addition, can be more challenging than aryl bromides in Buchwald-Hartwig aminations.[2][10]

Troubleshooting Steps:

• Optimize Catalyst Loading: This is a scenario where a modest increase in catalyst loading (e.g., from 1 mol% to 2 mol%) might be justified to compensate for the rate of deactivation.

• Select a More Robust Catalyst System: Modern palladacycle precatalysts paired with bulky biarylphosphine ligands are generally more stable and resistant to deactivation pathways.[13]

• Modify the Solvent: Ensure you are using a solvent like toluene or dioxane where the inhibitory iodide salts have low solubility.[2][7]

• Consider a Second Catalyst Addition: For particularly challenging reactions, a second charge of the catalyst midway through the reaction can sometimes push it to completion, although this is less ideal for process efficiency.[11]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst loading with 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one?

A typical starting point for catalyst loading in Buchwald-Hartwig aminations is between 0.5 mol% and 2 mol% of the palladium precatalyst.[1][11] For an aryl iodide, which is a relatively reactive electrophile, beginning at 1 mol% is a sound strategy. It is often more efficient to optimize other reaction parameters (ligand, base, solvent, temperature) at this standard loading before attempting to decrease it further for cost-saving purposes.

Q2: How does my choice of phosphine ligand affect the optimal catalyst loading?

The ligand is arguably the most critical factor after the metal itself. Modern, sterically hindered, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos, BrettPhos) have revolutionized this field.[6][7] They stabilize the palladium center, promote the formation of the active monoligated catalyst, and accelerate the rate-limiting reductive elimination step.[6] A highly effective ligand will lead to a high turnover number (TON) and turnover frequency (TOF), allowing you to use significantly lower catalyst loadings (often below 1 mol%) compared to older, less efficient ligands like P(o-tolyl)₃ or bidentate ligands like BINAP for this type of transformation.[6][7]

Q3: Can the choice of base and solvent impact the required catalyst loading?

Absolutely. The base and solvent create the environment in which the catalyst operates.

• Base: A strong base like NaOtBu or LHMDS is required to deprotonate the amine after it coordinates to the palladium center, a key step in the catalytic cycle.[2][8] If this step is inefficient due to a weak or poorly soluble base, the entire cycle slows down, which may appear as a catalyst efficiency problem.

• Solvent: The solvent affects the solubility of all components, including the reagents, the base, and the catalyst itself.[2] Aprotic, non-polar to moderately polar solvents like toluene, dioxane, or THF are commonly used.[1] As noted, using a solvent like toluene can be advantageous for aryl iodide substrates by precipitating inhibitory iodide salts.[7] An optimized solvent system ensures the catalyst can function efficiently, thus requiring a lower loading.

Data & Visualizations

Catalytic Cycle and Troubleshooting Logic

To effectively troubleshoot, it is essential to understand the fundamental mechanism of the reaction.

Caption: Figure 1: Simplified Buchwald-Hartwig Catalytic Cycle.

Caption: Figure 2: Troubleshooting Workflow for Low Conversion.

Table 1: Catalyst Loading Screening Guide

Catalyst Loading (mol%)	When to Use	Potential Issues & Considerations
< 0.5%	Process optimization, cost reduction	Highly sensitive to reagent purity, inertness of atmosphere, and solvent quality. Requires a very active and stable catalyst system.
0.5% - 2.0%	Recommended Starting Range for Screening	The "sweet spot" for many reactions, balancing cost and robustness. Most modern protocols operate in this range.[1][11]
> 2.0%	Challenging substrates, known catalyst deactivation	May indicate suboptimal reaction conditions (ligand, base, solvent). Can lead to higher residual palladium and more difficult purification.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Loading Screening

This protocol outlines a parallel screening approach to efficiently determine the optimal catalyst loading.

• Preparation: In a glovebox, prepare a stock solution of your amine coupling partner and a separate stock solution of the 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in anhydrous, degassed toluene or dioxane.

• Array Setup: To an array of labeled reaction vials equipped with stir bars, add the appropriate amount of base (e.g., NaOtBu, 1.4 equivalents).

• Catalyst Addition: Add the palladium precatalyst (e.g., XPhos Pd G3) to each vial, varying the amount to achieve the desired mol% (e.g., 0.5, 1.0, 1.5, 2.0 mol%).

• Reagent Addition: Add the stock solutions of the aryl iodide (1.0 equivalent) and the amine (1.2 equivalents) to each vial. Ensure the final concentration is between 0.1-0.5 M.[11]

• Reaction: Seal the vials, remove them from the glovebox, and place them in a pre-heated reaction block or oil bath at the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: After a set time (e.g., 4, 8, or 16 hours), take an aliquot from each reaction, quench, and analyze by LC-MS or GC-MS to determine conversion.

• Analysis: Compare the conversion rates across the different catalyst loadings to identify the minimum loading required for efficient reaction.

Protocol 2: Recommended Starting Conditions

This protocol provides a robust starting point for your specific transformation.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv.), the desired amine (1.2 equiv.), sodium tert-butoxide (1.4 equiv.), and the chosen palladium precatalyst/ligand system (e.g., XPhos Pd G3, 1 mol%).

• Atmosphere: Evacuate and backfill the tube with argon or nitrogen three times.

• Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve a concentration of ~0.2 M with respect to the aryl iodide.

• Heating: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

• Buchwald–Hartwig amination. In: Wikipedia. [Link]

• Buchwald-Hartwig Amination. In: Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. National Institutes of Health. [Link]

• Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

• Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal. [Link]

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. DSpace@MIT. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? Reddit. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics. [Link]

• Optimization of the reaction conditions for the Buchwald-Hartwig... ResearchGate. [Link]

• What can reaction databases teach us about Buchwald–Hartwig cross-couplings? Royal Society of Chemistry. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Archives. [Link]

• Water-Mediated Catalyst Preactivation: An Efficient Protocol for C−N Cross-Coupling Reactions. Organic Letters. [Link]

• The Buchwald–Hartwig Amination After 25 Years. Scilit. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. research.rug.nl [research.rug.nl]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. dspace.mit.edu [dspace.mit.edu]

Technical Support Center: 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one and Derivatives

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Welcome to the technical support center for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with these compounds. By understanding the underlying chemical principles, you can ensure the integrity of your experiments and the reliability of your results.

The 2,3-dihydro-1,3-benzoxazol-2-one (hereafter referred to as benzoxazolone) nucleus is a valuable scaffold in medicinal chemistry due to its wide range of pharmacological activities.[1][2] However, the introduction of an iodine atom at the 6-position, while often crucial for modulating biological activity or for use as a synthetic handle, also introduces specific stability concerns. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to maintain the quality of your materials.

Frequently Asked Questions (FAQs)

Here are some quick answers to the most common questions regarding the stability of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Q1: What are the primary factors that can cause this compound to degrade?

A: The two most significant factors are light and pH . The carbon-iodine (C-I) bond is susceptible to cleavage upon exposure to UV or even ambient light (photodegradation). Additionally, the lactam (cyclic amide) ring of the benzoxazolone core is prone to opening under strongly acidic or basic conditions (hydrolysis).

Q2: What are the visible signs of degradation?

A: A noticeable color change, often to a yellowish or brownish hue, in the solid material or in solution is a common indicator of degradation, particularly photodecomposition. The formation of precipitates in a previously clear solution can also signify the generation of insoluble degradation products.

Q3: How should I properly store 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one?

A: To minimize degradation, store the compound as a solid in a tightly sealed amber vial or a container wrapped in aluminum foil to protect it from light. It should be kept in a cool, dry, and dark place, preferably in a desiccator or under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture and oxygen.

Q4: Can I prepare stock solutions in advance?

A: It is highly recommended to prepare solutions fresh for each experiment. If a stock solution must be stored, it should be kept in an amber vial at -20°C or -80°C for a short duration. Before use, always allow the solution to equilibrate to room temperature and visually inspect for any changes. Perform a quick purity check (e.g., by TLC or HPLC) if the solution has been stored for an extended period.

Q5: Which solvents are best for this compound?

A: Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are commonly used for creating stock solutions due to their good solvating power. For aqueous buffers in assays, ensure the final concentration of the organic solvent is low and the pH is maintained near neutral (pH 6.5-7.5) to prevent hydrolysis. Avoid prolonged exposure to highly aqueous environments.

In-Depth Troubleshooting Guide

This section addresses specific experimental issues and provides a logical approach to identifying and resolving stability-related problems.

Problem 1: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis

You observe new peaks in your chromatogram that were not present in the initial analysis of the compound.

• Possible Cause A: Photodegradation

  • Why it happens: The C-I bond is relatively weak and can be cleaved by energy from light, particularly in the UV spectrum. This homolytic cleavage generates a highly reactive aryl radical, which can then abstract a hydrogen atom from the solvent or another molecule to form the de-iodinated compound (2,3-dihydro-1,3-benzoxazol-2-one) or participate in other side reactions, leading to a variety of degradation products.[3]

  • How to Confirm: Prepare two solutions of your compound. Protect one completely from light (wrap the vial in foil) and expose the other to ambient laboratory light or a UV lamp for a defined period. Analyze both samples by HPLC. A significant increase in the impurity peaks in the light-exposed sample confirms photosensitivity.

  • Solution: Always handle the solid compound and its solutions under subdued light. Use amber glassware or foil-wrapped containers for all experiments and storage.[3]

• Possible Cause B: Hydrolytic Degradation

  • Why it happens: The lactam ring in the benzoxazolone core is susceptible to nucleophilic attack by water or hydroxide ions (base-catalyzed) or can be protonated under acidic conditions, making it more susceptible to attack by water (acid-catalyzed).[4] This ring-opening reaction results in the formation of 2-amino-5-iodophenol derivatives.

  • How to Confirm: Prepare solutions in buffers of varying pH (e.g., pH 4, pH 7, pH 9). Incubate them at a controlled temperature (e.g., 40°C) for several hours. Analyze the samples by HPLC or LC-MS. An increase in degradation at acidic or basic pH compared to neutral pH points to hydrolysis.

  • Solution: Maintain the pH of all aqueous solutions as close to neutral as possible. If the experimental conditions require acidic or basic pH, minimize the exposure time and temperature. Use freshly prepared buffers for all experiments.

Problem 2: Inconsistent or Decreased Potency in Biological Assays

You notice a drop-off in the compound's activity or high variability in results between experiments conducted on different days.

• Possible Cause: Stock Solution Instability

  • Why it happens: Even when stored frozen, compounds in solution can degrade over time. DMSO, while a good solvent, is hygroscopic and can absorb water, which may contribute to slow hydrolysis upon repeated freeze-thaw cycles. Photodegradation can also occur if the stock solution is not adequately protected from light during handling.

  • How to Confirm: Find a retained sample of the solid material from the same batch used to make the stock solution. Prepare a fresh solution and run your assay in parallel with the old stock solution. A significant difference in activity confirms the degradation of the stored stock.

  • Solution: The most reliable practice is to prepare fresh solutions immediately before each experiment. If this is not feasible, aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles. Always store stocks protected from light at -80°C.

Visualizing Degradation Pathways & Troubleshooting

Understanding the potential chemical transformations is key to preventing them.

Potential Degradation Pathways

Caption: Primary degradation pathways for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Troubleshooting Workflow for Unexpected Analytical Results

Sources

• 1. TDAE Strategy in the Benzoxazolone Series: Synthesis and Reactivity of a New Benzoxazolinonic Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and biological profile of benzoxazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design of Radioiodinated Pharmaceuticals: Structural Features Affecting Metabolic Stability towards in Vivo Deiodination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

identifying byproducts in the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Technical Support Center: Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support guide for the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot potential byproduct formation during this critical synthesis. Our goal is to provide you with the expertise and practical insights needed to optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My final product shows multiple spots on TLC and a lower-than-expected yield. What are the likely byproducts in the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one?

Answer:

The formation of byproducts in this synthesis is a common issue that typically stems from the reactivity of the starting material, 2-amino-5-iodophenol, and the carbonylating agent used (e.g., Carbonyldiimidazole (CDI), triphosgene, or urea). The primary byproducts can be categorized as follows:

• Unreacted Starting Material (2-amino-5-iodophenol): Incomplete conversion is a frequent cause of impurities. This can be due to insufficient reaction time, suboptimal temperature, or inadequate stoichiometry of the carbonylating agent.

• Isomeric Byproducts (e.g., 4-Iodo Isomer): The regioselectivity of the initial nitration and subsequent reduction to form the aminophenol precursor is critical. If the starting 4-iodonitrophenol contained isomeric impurities, you might carry over and form other iodo-benzoxazolone isomers, such as 5-iodo- or 7-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

• Dimeric and Oligomeric Impurities: The bifunctional nature of 2-amino-5-iodophenol (containing both an amino and a hydroxyl group) allows for intermolecular reactions. Two molecules of the aminophenol can react with one molecule of the carbonylating agent to form urea or carbonate-linked dimers. This is more prevalent with highly reactive agents like triphosgene if the addition is not well-controlled.

• N,N'-Disubstituted Urea Derivative: When using urea as the carbonylating agent, a common side reaction is the formation of a symmetrical N,N'-bis(5-iodo-2-hydroxyphenyl)urea. This occurs when two molecules of the aminophenol react with one molecule of urea.

To diagnose the issue, it is essential to use robust analytical techniques. High-Performance Liquid Chromatography (HPLC) is ideal for resolving these closely related compounds, and Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying them based on their mass-to-charge ratio.

Question 2: I am using Carbonyldiimidazole (CDI) as the cyclizing agent and observing a significant amount of a high molecular weight impurity. What is happening and how can I prevent it?

Answer:

This is a classic case of dimer formation. While CDI is generally a mild and effective reagent, the reaction mechanism involves a highly reactive N-acylimidazole intermediate. If the intramolecular cyclization of this intermediate is slow, it can react with a second molecule of 2-amino-5-iodophenol present in the reaction mixture.

Mechanism of Dimer Formation:

• Activation: The amino group of 2-amino-5-iodophenol attacks CDI to form an N-acylimidazole intermediate, releasing imidazole.

• Intended Pathway (Cyclization): The adjacent hydroxyl group attacks the activated carbonyl, cyclizing to form the desired 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one and releasing another molecule of imidazole.

• Side Pathway (Dimerization): If the concentration of the aminophenol is high or the cyclization is sterically or electronically hindered, the N-acylimidazole intermediate can be attacked by the amino group of a second aminophenol molecule. This results in the formation of a urea-linked dimer (1,3-bis(5-iodo-2-hydroxyphenyl)urea).

Troubleshooting & Prevention:

• High Dilution Conditions: Running the reaction at a lower concentration favors the intramolecular cyclization over the intermolecular dimerization. This is often referred to as pseudo-dilution or high-dilution principle.

• Slow Addition of CDI: Instead of adding the CDI all at once, add it portion-wise or as a solution via a syringe pump over an extended period. This keeps the concentration of the activated intermediate low at any given moment, thus minimizing the chance for intermolecular reactions.

• Temperature Control: The rate of both the desired cyclization and the undesired dimerization are temperature-dependent. Experiment with slightly elevated temperatures (e.g., 40-60 °C) to see if it favors the cyclization kinetics without promoting degradation.

Below is a diagram illustrating the kinetic competition between the desired intramolecular cyclization and the undesired intermolecular dimerization.

Caption: Competing reaction pathways for the CDI-mediated synthesis.

Troubleshooting Guide: Byproduct Identification Protocol

If you suspect byproduct formation, a systematic analytical approach is necessary. The following protocol outlines how to use LC-MS to identify the common impurities.

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Accurately weigh 1 mg of your crude reaction mixture.

  • Dissolve it in 1 mL of a 50:50 mixture of Acetonitrile:Water (or a suitable solvent system where all components are soluble).

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• LC-MS Instrumentation and Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is standard for this type of analysis.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Acetonitrile

  • Gradient Elution: A gradient from 5% B to 95% B over 10-15 minutes is a good starting point to resolve compounds of varying polarity.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

  • MS Detector: Electrospray Ionization (ESI) in both positive and negative modes to ensure detection of all species.

• Data Analysis & Interpretation:

  • Extract the ion chromatograms for the theoretical masses of the expected product and byproducts.

  • Compare the retention times and mass spectra of the peaks in your sample to known standards if available.

Data Summary: Expected Masses of Key Compounds

Compound	Molecular Formula	Exact Mass (Monoisotopic)	Expected [M+H]⁺	Expected [M-H]⁻
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (Product)	C₇H₄INO₂	260.9338	261.9410	259.9265
2-Amino-5-iodophenol (Starting Material)	C₆H₆INO	234.9545	235.9618	233.9472
1,3-bis(5-iodo-2-hydroxyphenyl)urea (Dimer Byproduct)	C₁₃H₁₀I₂N₂O₃	523.8781	524.8853	522.8708

This structured analytical approach provides definitive evidence for the identity of impurities, moving you from speculation to targeted optimization of your reaction conditions.

References

• General Synthesis of Benzoxazolones: For a comprehensive overview of synthetic methods, including the use of various carbonyl

  • Title: Methods for the synthesis of 2-benzoxazolinone and its deriv
  • Source: Arkivoc

  • URL: [Link]

• Use of CDI in Heterocyclic Synthesis: Provides context on the reactivity of Carbonyldiimidazole and its common side reactions.

  • Title: 1,1'-Carbonyldiimidazole
  • Source: Reagents for Organic Synthesis

  • URL: [Link]

• Regiochemistry in Aromatic Substitution: Background on the directing effects of substituents which is crucial for understanding the synthesis of the 2-amino-5-iodophenol precursor.

  • Title: Electrophilic arom
  • Source: Wikipedia

  • URL: [Link]

Technical Support Center: Scale-Up Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for the scale-up synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered when transitioning this synthesis from the laboratory bench to pilot plant or full-scale manufacturing. Our focus is on providing practical, experience-driven advice to ensure a robust, safe, and efficient process.

Introduction to the Synthesis and Scale-Up Considerations

The synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a critical process in the development of various pharmaceutical agents. The core structure, a benzoxazolone ring, is a privileged scaffold in medicinal chemistry, and the iodine atom provides a key handle for further synthetic transformations.[1] While the laboratory-scale synthesis may appear straightforward, scaling up introduces significant challenges related to reaction kinetics, heat and mass transfer, impurity profiles, and process safety.

The likely synthetic route on a larger scale involves two primary stages:

• Iodination of a suitable precursor: This typically involves the electrophilic iodination of an aromatic compound.

• Cyclization: Formation of the benzoxazolone ring from an ortho-substituted aminophenol.

This guide will address potential issues in a question-and-answer format, providing troubleshooting strategies and frequently asked questions (FAQs) to empower you in your scale-up endeavors.

Troubleshooting Guide and FAQs

Part 1: Iodination of the Precursor (e.g., 2-Aminophenol)

The successful iodination of the precursor is crucial for the overall efficiency of the synthesis. On a large scale, seemingly minor issues can become significant roadblocks.

Question 1: We are observing poor regioselectivity during the iodination of our 2-aminophenol precursor, leading to the formation of di-iodinated and other isomeric impurities. How can we improve this?

Answer:

Poor regioselectivity in electrophilic aromatic iodination is a common challenge during scale-up. The hydroxyl and amino groups of 2-aminophenol are both activating and ortho-, para-directing, which can lead to a mixture of products. Several factors can be optimized to enhance the desired regioselectivity:

• Choice of Iodinating Agent: While molecular iodine (I₂) is cost-effective, it often requires an oxidizing agent to generate the more electrophilic iodonium ion (I⁺), which can sometimes lead to over-iodination.[2] Consider using N-iodosuccinimide (NIS) in the presence of a mild acid catalyst, which can offer better control.[3]

• Solvent Selection: The choice of solvent is critical. Chlorinated solvents, while historically common, should be avoided due to environmental and safety concerns.[4] Consider greener alternatives like acetone, which has been shown to accelerate halogen exchange reactions, or aqueous systems if the starting material solubility allows.[5]

• Temperature Control: Exothermic reactions are a major concern during scale-up.[6] Inadequate heat removal can lead to localized temperature increases, which can decrease selectivity and promote side reactions. Ensure your reactor has sufficient cooling capacity and that the addition of reagents is controlled to maintain a consistent temperature profile.

• Order of Addition: The order and rate of reagent addition can significantly impact selectivity. A slow, controlled addition of the iodinating agent to the substrate solution can help to maintain a low concentration of the electrophile, minimizing di-substitution.

Question 2: During the scale-up of our iodination reaction, we've encountered issues with handling and the safe use of reagents. What are the key safety considerations?

Answer:

Process safety is paramount in any scale-up operation.[6] For iodination reactions, specific hazards to consider include:

• Hypervalent Iodine Compounds: Some iodination protocols may generate hypervalent iodine species, which can be explosive under certain conditions.[4] Thoroughly review the literature for the specific reagents you are using and conduct a thorough risk assessment.

• Exothermic Reactions: As mentioned, iodinations can be exothermic. Runaway reactions are a significant risk on a large scale. Utilize reaction calorimetry to understand the thermal profile of your reaction and ensure that your cooling systems are adequate to handle the heat generated.

• Toxicity and Handling: Iodine and many of its compounds are toxic and corrosive.[7][8] Ensure proper personal protective equipment (PPE) is used and that closed-system transfers are employed for large quantities of reagents to minimize exposure.

• Quenching: The work-up procedure should include a quenching step to neutralize any unreacted iodinating agents. A solution of sodium thiosulfate is commonly used for this purpose.[9]

Part 2: Cyclization to Form the Benzoxazolone Ring

The formation of the heterocyclic ring is the core of the synthesis. Challenges at this stage often relate to reaction kinetics, product purity, and isolation.

Question 3: Our cyclization reaction is sluggish on a larger scale, and we are not achieving complete conversion, even with extended reaction times. What could be the cause?

Answer:

A sluggish reaction on scale-up can be due to several factors, often related to mixing and mass transfer limitations.[10]

• Inefficient Mixing: In large reactors, achieving homogeneous mixing can be challenging, especially if the reaction involves solids or multiple phases. This can lead to localized areas of low reagent concentration, slowing down the reaction. Evaluate your reactor's agitation system and consider using baffles to improve mixing.

• Reagent Purity: Impurities in the starting materials or solvents can inhibit the reaction.[10] Ensure that all materials are of the required purity before use.

• Catalyst Deactivation: If a catalyst is used in the cyclization, it may be susceptible to deactivation by impurities or by-products.

• Temperature Gradients: Similar to the iodination step, poor heat transfer can lead to temperature gradients within the reactor, resulting in non-uniform reaction rates.

Question 4: We are observing the formation of colored impurities during the cyclization and work-up, which are difficult to remove. What is the likely cause and how can we mitigate this?

Answer:

The formation of colored impurities is often due to the oxidation of the 2-aminophenol derivative.[11] This is a common issue, especially when scaling up.

• Atmosphere Control: 2-Aminophenol and its derivatives are sensitive to air and can oxidize, particularly under neutral or basic conditions.[11] It is highly recommended to conduct the cyclization and work-up under an inert atmosphere, such as nitrogen or argon.

• Work-up Conditions: Minimize the exposure of the product to air during filtration and drying. If possible, use enclosed filtration and drying equipment.

• Storage: The isolated intermediate and final product should be stored under an inert atmosphere and protected from light to prevent degradation over time.[11]

Part 3: Work-Up and Purification

The isolation and purification of the final product are critical for achieving the desired quality standards.

Question 5: We are struggling with the crystallization of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one on a large scale. The product is either oiling out or forming very fine particles that are difficult to filter.

Answer:

Crystallization is a complex process that is highly dependent on a variety of factors. What works on a small scale may not be directly transferable to a larger scale.

• Solvent System: The choice of solvent is crucial. You may need to screen different solvent systems or mixtures to find one that provides good solubility at higher temperatures and lower solubility at cooler temperatures. Anti-solvent crystallization is also a common technique to induce precipitation.[12]

• Cooling Rate: A rapid cooling rate can lead to the formation of small particles or an oil. A slower, controlled cooling profile will allow for the growth of larger, more easily filterable crystals.

• Seeding: Seeding the solution with a small amount of the pure product can help to control the crystallization process and promote the formation of the desired crystal form.

• Polymorphism: Be aware of the potential for polymorphism, where the compound can exist in different crystal forms with different physical properties.[13][14] Different crystallization conditions can lead to different polymorphs. It is important to characterize the solid form of your product to ensure consistency between batches.

Question 6: Our final product has a persistent impurity that co-crystallizes. How can we improve the purity?

Answer:

Dealing with persistent impurities is a common challenge in pharmaceutical manufacturing.

• Impurity Identification: The first step is to identify the structure of the impurity. This will provide clues as to its origin and how to best remove it.

• Recrystallization: Experiment with different recrystallization solvents. A solvent system that has a slightly different polarity may be able to selectively dissolve the impurity while leaving the desired product to crystallize.

• Slurrying: Slurrying the crude product in a solvent in which it is only sparingly soluble can sometimes be effective at washing away impurities.

• Process Modification: If the impurity is a by-product of the reaction, it may be necessary to go back and re-optimize the reaction conditions to minimize its formation.

Critical Process Parameters Summary

Parameter	Laboratory Scale	Scale-Up Considerations
Iodination Temperature	Easily controlled with a heating mantle/ice bath	Requires a jacketed reactor with efficient heat transfer fluid circulation to manage potential exotherms.[6]
Reagent Addition	Manual addition via pipette or dropping funnel	Automated, controlled addition using pumps is crucial for safety and consistency.
Mixing	Magnetic stirrer	Mechanical overhead stirrer with appropriate impeller design is necessary to ensure homogeneity.[15][16]
Atmosphere	Often performed open to the air	An inert atmosphere (N₂ or Ar) is critical to prevent oxidation of the aminophenol precursor.[11]
Work-up	Open filtration and evaporation	Enclosed filtration and drying systems are recommended to minimize operator exposure and product degradation.
Crystallization	Spontaneous or rapid cooling	Controlled cooling profiles and seeding are necessary to control particle size and polymorphism.[12][13]

Scale-Up Synthesis Workflow and Potential Pitfalls

Caption: A workflow diagram illustrating the key stages and potential pitfalls in the scale-up synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

References

• American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.). Specific Solvent Issues with Iodination. Retrieved from [Link]

• Chemia. (2022, September 21). A tried-and-true synthesis method, describing iodination reactions with halogen exchange (1). Retrieved from [Link]

• Iodoarene Activation: Take a Leap Forward toward Green and Sustainable Transformations. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of iodoarenes. Retrieved from [Link]

• Schubert, M., et al. (2019). Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI as iodine source and aerial O2 as oxidant. RSC Advances, 9(33), 18933-18939. doi:10.1039/C9RA02541C
• Das, D., et al. (2017). The effect of solvent on the iodination of alcohol using TPP-MA a.
• Yusubov, M. S., & Zhdankin, V. V. (2022).

• Quick Company. (n.d.). Improved Processes For Preparing 4 Chloro 2 Amino Phenol And Derivative Thereof. Retrieved from [Link]

• Shetgaonkar, S. E., & Singh, F. V. (2021). Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. Molecules, 26(23), 7243.
• Tang, R. J., et al. (2021). Selective C–H Iodination of (Hetero)arenes. Organic Letters, 23(13), 5039-5043.

• EurekAlert!. (2017, March 8). Synthesis of medicinally privileged heterocycles through dielectric heating. Retrieved from [Link]

• H.E.L Group. (n.d.). Critical Considerations in Process Safety. Retrieved from [Link]

• Google Patents. (n.d.). EP0083204A2 - 2-Aminophenol derivatives and process for their preparation.
• OECD. (1996). The Chemistry of iodine in reactor safety: summary and conclusions.
• Allegretti, M., et al. (2019). Catalytic, Enantioselective Synthesis of Cyclic Carbamates from Dialkyl Amines by CO2-Capture: Discovery, Development, and Mechanism. Journal of the American Chemical Society, 141(4), 1835-1845.
• Gherghel, S., et al. (2023). Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach. Molecules, 28(14), 5519.
• Allegretti, M., et al. (2018). Catalytic, Enantioselective Synthesis of Cyclic Carbamates from Dialkyl Amines by CO2-Capture: Discovery, Development, and Mechanism.
• Luliński, S., et al. (2002). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Molecules, 7(12), 849-858.

• Scientific Update. (n.d.). Understanding Polymorphism and Crystallisation Issues in the Pharmaceutical Industry. Retrieved from [Link]

• Mileski, D. R., et al. (1965). Synthesis and preliminary pharmacology of 2-aminophenol derivatives. Journal of Pharmaceutical Sciences, 54(2), 295-298.
• Nartey, E. T., et al. (2020). Heterocycles, their Synthesis and Industrial Applications: A Review.
• Abbas, S., et al. (2022). Aromatic Iodides: Synthesis and Conversion to Heterocycles. Molecules, 27(22), 7998.
• Kumar, A., et al. (2023). Synthesis and biological profile of benzoxazolone derivatives. Archiv der Pharmazie, 356(9), e2300185.
• Zhdankin, V. V. (2011). The Synthesis of Heterocyclic Compounds with Hypervalent Organoiodine Reagents. Science of Synthesis, 45, 1-46.
• Nath, N. K., & Nangia, A. (2014). Crystal Polymorphism in Pharmaceutical Science.
• Mazzotti, M. (2024). Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism. Crystals, 14(9), 772.
• Nicolaou, K. C., et al. (2002). Iodine(V) Reagents in Organic Synthesis. Part 1. Synthesis of Polycyclic Heterocycles via Dess−Martin Periodinane-Mediated Cascade Cyclization: Generality, Scope, and Mechanism of the Reaction. Journal of the American Chemical Society, 124(10), 2245-2258.
• Gour, K. (2023). Heterocyclic compounds: The Diverse World of Ringed Molecules. Journal of Molecular and Organic Chemistry, 6(4), 108-110.
• Szabó, A., et al. (2021).
• Totlani, K., et al. (2020). Heat transfer and mixing in flow through pinched pipe.

• Pharmacy Freak. (n.d.). Free GPAT Mock Test | Complete & section wise tests. Retrieved from [Link]

• YouTube. (2018, May 25). Disconnection approach for unsaturated heterocyclic compounds. Retrieved from [Link]

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• 1. Synthesis and biological profile of benzoxazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Specific Solvent Issues with Iodination - Wordpress [reagents.acsgcipr.org]
• 5. A tried-and-true synthesis method, describing iodination reactions with halogen exchange (1): Discussion series on bromination/iodination reactions 12 – Chemia [chemia.manac-inc.co.jp]
• 6. helgroup.com [helgroup.com]
• 7. Iodoarene Activation: Take a Leap Forward toward Green and Sustainable Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Iodo-1,3-benzoxazol-2(3H)-one | Sigma-Aldrich [sigmaaldrich.com]
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• 16. pharmacyfreak.com [pharmacyfreak.com]

work-up procedure for reactions involving 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for work-up procedures involving this versatile building block. My aim is to combine established chemical principles with practical, field-tested insights to ensure the success of your experiments.

Part 1: Understanding the Compound: Key Physicochemical Properties

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules for pharmaceutical and materials science applications.[1] Its reactivity is primarily centered around the iodine atom, which readily participates in various cross-coupling reactions.

Property	Value	Source
Molecular Formula	C₇H₄INO₂	[2]
Molecular Weight	261.02 g/mol	[3]
Appearance	Off-white to light yellow solid	General observation
Solubility	Soluble in DMSO, DMF, and hot polar aprotic solvents. Sparingly soluble in common organic solvents like dichloromethane, ethyl acetate, and methanol at room temperature.	General knowledge
XLogP3	1.8	[3]

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the work-up of reactions involving 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

FAQ 1: My product seems to be insoluble in common extraction solvents. How can I effectively isolate it?

Answer: This is a frequent challenge due to the compound's relatively polar nature and potential for hydrogen bonding.

• Initial Approach: Start with a solvent system that can dissolve your product while minimizing the dissolution of inorganic salts. A mixture of a polar aprotic solvent like ethyl acetate or dichloromethane with a more polar solvent like THF or acetone can be effective.

• Expert Tip: If your product is still not soluble, consider a "reverse" extraction. This involves dissolving the crude reaction mixture in a minimal amount of a highly polar solvent (e.g., DMF or DMSO) and then precipitating the product by adding an anti-solvent like water or hexanes. The impurities may remain in the solvent mixture.

• Causality: The benzoxazolone core contributes to the compound's polarity. The N-H proton can participate in hydrogen bonding, further reducing solubility in non-polar solvents.

FAQ 2: I am seeing a persistent colored impurity in my isolated product after a cross-coupling reaction. What could it be and how can I remove it?

Answer: Colored impurities in palladium-catalyzed reactions often stem from residual palladium species or ligand degradation products.

• Potential Impurities:

  • Palladium black: Finely divided palladium metal, which appears as a black solid.

  • Oxidized/degraded phosphine ligands: If you are using ligands like PPh₃, they can oxidize to phosphine oxides.

  • Homocoupled products: Dimerization of your starting material or coupling partner.

• Troubleshooting Steps:

  • Filtration: Before aqueous work-up, filter the reaction mixture through a pad of Celite® to remove palladium black.

  • Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., hot ethyl acetate or acetone) and add a small amount of activated charcoal. Stir for 15-30 minutes and then filter through Celite®. This is effective for removing colored organic impurities.

  • Column Chromatography: This is the most reliable method for removing a wide range of impurities. Use a silica gel column with a gradient elution, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

• Self-Validation: The effectiveness of each step can be monitored by Thin Layer Chromatography (TLC). A successfully purified product should appear as a single spot on the TLC plate.

FAQ 3: My NMR spectrum shows unreacted starting material. How can I easily remove it?

Answer: The similar polarity of the starting material and the product can make separation by chromatography challenging.

• Recrystallization: This is often the most effective method. The choice of solvent is critical. A good recrystallization solvent will dissolve the compound when hot but have low solubility when cold.

  • Solvent Screening: Test small amounts of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexanes mixtures) to find the optimal system.

• Acid/Base Wash: If your product is stable to acidic or basic conditions, and the starting material has a different pKa, an acid-base wash during the work-up can selectively remove one of the components into the aqueous layer. For 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, the N-H proton is weakly acidic and can be deprotonated with a mild base.

Part 3: Detailed Work-Up Protocols

These protocols provide step-by-step guidance for common reaction types involving 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Protocol 1: General Work-Up for a Suzuki-Miyaura Cross-Coupling Reaction

This protocol assumes a standard Suzuki coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with a boronic acid or ester. The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds.[4]

Workflow Diagram:

Caption: General workflow for Suzuki-Miyaura reaction work-up.

Step-by-Step Procedure:

• Cooling and Filtration:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with additional organic solvent to ensure complete recovery of the product.

  • Rationale: This initial filtration removes the heterogeneous palladium catalyst, preventing it from interfering with the subsequent extraction steps.

• Aqueous Extraction:

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to neutralize any acidic residues).

    • Water.

    • Saturated aqueous sodium chloride (brine) solution (to remove bulk water from the organic layer).

  • Rationale: The aqueous washes are crucial for removing inorganic salts (e.g., the base used in the coupling) and water-soluble impurities.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Rationale: Thoroughly drying the organic layer is essential to prevent water from interfering with subsequent purification steps, especially if recrystallization is planned.

• Purification:

  • Column Chromatography: Purify the crude product by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes.

  • Recrystallization: Alternatively, recrystallize the crude product from a suitable solvent system. For many benzoxazolone derivatives, a mixture of a polar solvent (like ethanol or ethyl acetate) and a non-polar solvent (like hexanes) works well. A patent for a related benzoxazole compound suggests recrystallization from an acetone/acetonitrile mixture.[2]

Protocol 2: General Work-Up for a Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for forming carbon-nitrogen bonds.[5] This protocol outlines a general work-up procedure for the reaction of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one with an amine.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting Buchwald-Hartwig work-up.

Step-by-Step Procedure:

• Initial Quenching and Filtration:

  • After cooling the reaction to room temperature, quench the reaction by adding water.

  • Dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of Celite® to remove any insoluble materials, including the palladium catalyst and inorganic salts. Wash the pad with fresh organic solvent.

  • Rationale: The choice of base in a Buchwald-Hartwig reaction (e.g., NaOtBu, K₂CO₃, Cs₂CO₃) can significantly impact the work-up.[3] Stronger bases may require careful quenching.

• Liquid-Liquid Extraction:

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer with water and then with brine.

  • Expert Tip: If your product is basic due to the newly introduced amine, a dilute acid wash (e.g., 1 M HCl) can be used to extract it into the aqueous layer, leaving non-basic impurities in the organic phase. The product can then be recovered by basifying the aqueous layer and re-extracting with an organic solvent. This is only advisable if the benzoxazolone ring is stable to the acidic conditions.

• Drying and Concentration:

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate under reduced pressure.

• Purification:

  • Column Chromatography: This is the most common purification method for products from Buchwald-Hartwig aminations. Use a silica gel column and an appropriate eluent system (e.g., ethyl acetate/hexanes).

  • Recrystallization: If the crude product is a solid and of sufficient purity, recrystallization can be an effective final purification step.

Part 4: References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• PubChem. (n.d.). 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. [Link]

• Google Patents. (n.d.). US8975418B2 - Process for preparing 6-iodo-2-oxindole.

• NROChemistry. (n.d.). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Google Patents. (n.d.). WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

Sources

• 1. US8975418B2 - Process for preparing 6-iodo-2-oxindole - Google Patents [patents.google.com]
• 2. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 6-Iodo- vs. 6-Bromo-2,3-dihydro-1,3-benzoxazol-2-one in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is paramount to the efficiency and success of synthetic campaigns. The 2,3-dihydro-1,3-benzoxazol-2-one scaffold is a privileged structure in medicinal chemistry, and its functionalization often relies on robust cross-coupling methodologies. This guide provides an in-depth, objective comparison of the reactivity of two key intermediates, 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one and 6-bromo-2,3-dihydro-1,3-benzoxazol-2-one, in palladium-catalyzed cross-coupling reactions. By integrating fundamental principles with practical considerations, this document aims to empower chemists to make informed decisions in their synthetic design.

The Decisive Role of the Halogen: A Fundamental Perspective

The disparate reactivity between 6-iodo- and 6-bromo-2,3-dihydro-1,3-benzoxazol-2-one is fundamentally rooted in the intrinsic properties of the carbon-halogen bond. In the realm of palladium-catalyzed cross-coupling reactions, the general reactivity trend for aryl halides is well-established: I > Br > Cl >> F.[1] This hierarchy is primarily dictated by the carbon-halogen (C-X) bond dissociation energy. The carbon-iodine (C-I) bond is inherently weaker and more polarizable than the carbon-bromine (C-Br) bond.

This difference in bond strength directly impacts the rate-determining step of many cross-coupling catalytic cycles: the oxidative addition of the aryl halide to the low-valent palladium catalyst.[2] The weaker C-I bond undergoes this crucial activation step more readily, which translates to faster reaction rates, often higher yields, and the feasibility of employing milder reaction conditions.

Bond	Bond Dissociation Energy (kJ/mol)
C-Br	~285
C-I	~213

Note: The provided bond dissociation energies are approximate values for aryl halides and serve to illustrate the general trend.

Unveiling Reactivity in Common Cross-Coupling Reactions

The superior reactivity of the 6-iodo- derivative is consistently observed across the most prevalent palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. While direct, side-by-side comparative studies on these specific benzoxazolone substrates are not extensively documented in the literature, the well-established principles of aryl halide reactivity provide a robust framework for anticipating their behavior.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction, a cornerstone for the formation of biaryl structures, elegantly illustrates the reactivity difference between the iodo and bromo benzoxazolones. The 6-iodo- derivative is expected to couple with a wide array of boronic acids and their derivatives under milder conditions and with lower catalyst loadings compared to its bromo counterpart.

Generalized Experimental Protocol: Suzuki-Miyaura Coupling of a 6-Halo-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: To an oven-dried reaction vessel, add the 6-halo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., SPhos, XPhos), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2-3 equiv).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water.

• Degassing: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heating: Heat the reaction mixture to the desired temperature (typically ranging from 80°C to 110°C) and monitor the reaction progress by TLC or LC-MS. For the 6-iodo- derivative, lower temperatures and shorter reaction times are generally sufficient.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Linkages

In the synthesis of arylamines, a critical transformation in pharmaceutical chemistry, the Buchwald-Hartwig amination showcases the enhanced reactivity of the 6-iodo-benzoxazolone.[3][4] This substrate will typically couple with a broader range of amines, including less nucleophilic ones, under more benign conditions than the 6-bromo analogue. The use of the 6-bromo derivative may necessitate more forcing conditions, such as higher temperatures and more specialized, electron-rich phosphine ligands to achieve comparable yields.[5][6]

Generalized Experimental Protocol: Buchwald-Hartwig Amination of a 6-Halo-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the 6-halo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv), the amine coupling partner (1.1-1.5 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃ or a G3 precatalyst, 1-3 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, or BINAP, 2-6 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu, KOt-Bu, or LiHMDS, 1.2-2.0 equiv).

• Solvent Addition: Add an anhydrous, degassed aprotic solvent such as toluene, 1,4-dioxane, or THF.

• Heating: Seal the reaction vessel and heat to the required temperature (typically 80-120°C). Reactions with the 6-iodo- substrate often proceed efficiently at the lower end of this temperature range.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Once complete, cool the mixture to room temperature, quench with saturated aqueous NH₄Cl, and extract with an organic solvent.

• Purification: Wash the combined organic extracts with brine, dry over a drying agent, and concentrate. Purify the residue by flash chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction, for the formation of a C(sp²)-C(sp) bond, is another area where the 6-iodo-benzoxazolone holds a distinct advantage.[7] The coupling of terminal alkynes with the 6-iodo- derivative generally proceeds with high efficiency at or near room temperature, often requiring lower catalyst loadings of both palladium and the copper(I) co-catalyst.[8] The 6-bromo- derivative will likely require elevated temperatures to achieve a comparable reaction rate and yield.

Generalized Experimental Protocol: Sonogashira Coupling of a 6-Halo-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: To a reaction flask, add the 6-halo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), a copper(I) salt (e.g., CuI, 2-5 mol%), and the terminal alkyne (1.1-1.5 equiv).

• Solvent and Base: Add an anhydrous solvent, typically an amine base like triethylamine or diisopropylethylamine, which also serves as the reaction base. Anhydrous THF or DMF can also be used as co-solvents.

• Degassing: Thoroughly degas the reaction mixture by bubbling with an inert gas.

• Reaction Conditions: Stir the reaction at room temperature for the 6-iodo- substrate or heat to 50-80°C for the 6-bromo- substrate. Monitor the reaction's progress.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst, and rinse with an organic solvent.

• Purification: Concentrate the filtrate and purify the resulting residue by column chromatography.

Visualizing the Catalytic Cycles

To further elucidate the mechanistic underpinnings of these transformations, the following diagrams illustrate the generalized catalytic cycles for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized catalytic cycle for the Sonogashira cross-coupling reaction.

Summary and Recommendations

The choice between 6-iodo- and 6-bromo-2,3-dihydro-1,3-benzoxazol-2-one as a substrate in palladium-catalyzed cross-coupling reactions has significant practical implications for the synthetic chemist.

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is the more reactive substrate due to the weaker C-I bond. This enhanced reactivity offers several advantages:

• Milder Reaction Conditions: Reactions can often be conducted at lower temperatures, which can improve functional group tolerance and reduce the formation of byproducts.

• Faster Reaction Times: The facility of the oxidative addition step typically leads to shorter reaction times, increasing overall efficiency.

• Broader Substrate Scope: It may enable the coupling of more challenging or less reactive partners.

• Lower Catalyst Loadings: The higher reactivity can allow for the use of lower concentrations of the palladium catalyst, which is both cost-effective and environmentally beneficial.

6-Bromo-2,3-dihydro-1,3-benzoxazol-2-one , while less reactive, is often more readily available and less expensive than its iodo counterpart. Its successful application in cross-coupling reactions may require:

• More Forcing Conditions: Higher reaction temperatures are often necessary to drive the reaction to completion.

• More Active Catalytic Systems: The use of highly active, electron-rich, and sterically demanding phosphine ligands (e.g., those from the Buchwald or Hartwig ligand families) may be required to facilitate the more challenging oxidative addition of the C-Br bond.

• Longer Reaction Times: The slower rate of oxidative addition typically translates to longer reaction times.

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A Comparative Analysis of the Antimicrobial Activity of Halogenated Benzoxazolone Derivatives

In the ever-escalating battle against antimicrobial resistance, the exploration of novel chemical scaffolds with potent and broad-spectrum activity is a paramount objective for the scientific community. Among these, benzoxazolone and its derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide range of biological activities.[1] This guide provides a comprehensive comparative analysis of the antimicrobial activity of halogenated benzoxazolone derivatives, offering researchers, scientists, and drug development professionals a detailed overview of their potential. We will delve into the causality behind experimental choices, provide robust, self-validating protocols, and present a comparative analysis of their efficacy supported by experimental data.

The Significance of Halogenation in Enhancing Antimicrobial Potency

The benzoxazolone nucleus, a bicyclic structure, serves as an excellent scaffold for medicinal chemistry due to its structural similarities to biological purines like adenine and guanine, allowing for potential interactions with biological macromolecules.[2] The introduction of halogen atoms (fluorine, chlorine, bromine, iodine) onto this core structure can significantly modulate the compound's physicochemical properties, such as lipophilicity, electronic effects, and steric hindrance. These modifications, in turn, can profoundly influence the antimicrobial potency and spectrum of activity.[3] Halogenation can enhance a molecule's ability to penetrate microbial cell membranes, interact with key enzymatic targets, and ultimately lead to microbial cell death.[3] This guide will explore how different halogen substitutions on the benzoxazolone ring impact its antimicrobial efficacy.

Experimental Protocols for Antimicrobial Evaluation

To ensure the scientific integrity and reproducibility of findings, standardized and validated experimental protocols are essential. The following section details the step-by-step methodologies for the synthesis of halogenated benzoxazolone derivatives and the subsequent evaluation of their antimicrobial and cytotoxic activities.

Synthesis of Halogenated Benzoxazolone Derivatives

A common and effective method for synthesizing benzoxazolone derivatives involves the reaction of 2-aminophenols with halogenated nitriles or via the partial reduction of nitroarenes followed by a microwave-assisted rearrangement and ring closure.[4][5]

Illustrative Synthesis Workflow:

Caption: General workflow for the synthesis of halogenated benzoxazolone derivatives.

Determination of Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[6] The broth microdilution method is a widely accepted and efficient technique for determining MIC values.[7][8]

Step-by-Step Broth Microdilution Protocol:

• Preparation of Bacterial Inoculum: Aseptically pick 3-5 colonies of the test bacterium from an agar plate and inoculate them into a suitable broth medium (e.g., Mueller-Hinton Broth).[7] Incubate the culture at 37°C until it reaches the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[7] Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[7]

• Preparation of Compound Dilutions: Prepare a stock solution of the halogenated benzoxazolone derivative in a suitable solvent like DMSO.[8] Perform two-fold serial dilutions of the compound in the broth medium within a 96-well microtiter plate.[7]

• Inoculation and Incubation: Add the prepared bacterial inoculum to each well containing the compound dilutions.[7] Include a positive control (bacteria with no compound) and a negative control (broth only).[8] Seal the plate and incubate at 37°C for 16-20 hours.[7]

• Determination of MIC: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[9]

Determination of Minimum Bactericidal Concentration (MBC)

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[10] This assay is performed as a subsequent step to the MIC test.[11]

Step-by-Step MBC Protocol:

• Subculturing from MIC Wells: Following the determination of the MIC, select the wells corresponding to the MIC and at least two higher concentrations that also show no visible growth.[8]

• Plating: Using a sterile loop or pipette, take a 10-100 µL aliquot from each selected well and streak it onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton agar).[8]

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.[8]

• Determination of MBC: The MBC is the lowest concentration of the compound that results in a 99.9% reduction in CFU/mL compared to the initial inoculum.[12]

Cytotoxicity Assessment: MTT Assay

It is crucial to assess the potential toxicity of novel antimicrobial compounds to mammalian cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to evaluate cell metabolic activity, which serves as an indicator of cell viability.[7][13]

Step-by-Step MTT Assay Protocol:

• Cell Seeding: Seed a mammalian cell line (e.g., HepG2, Vero) into a 96-well plate at a density of approximately 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the halogenated benzoxazolone derivatives in the cell culture medium.[7] Replace the old medium with the medium containing the different compound concentrations and incubate for a desired exposure time (e.g., 24, 48, or 72 hours).[7]

• MTT Addition and Incubation: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[7] This allows for the formation of formazan crystals by metabolically active cells.[13]

• Formazan Solubilization and Absorbance Reading: Carefully remove the MTT-containing medium and add a solubilization solution, such as DMSO, to dissolve the purple formazan crystals.[13] Measure the absorbance at approximately 570 nm using a microplate reader. The amount of formazan produced is directly proportional to the number of viable cells.[13]

Comparative Antimicrobial Activity

The antimicrobial efficacy of halogenated benzoxazolone derivatives is highly dependent on the type and position of the halogen substituent on the aromatic ring. The following table summarizes representative MIC values from various studies to provide a comparative overview.

Compound/Derivative	Halogen Substituent	Staphylococcus aureus (MIC in µg/mL)	Escherichia coli (MIC in µg/mL)	Candida albicans (MIC in µg/mL)	Reference(s)
6-Chloro-2(3H)-benzoxazolone derivative	6-Chloro	31.25	>100	Not Reported	[14]
3-(4-chlorobenzoylmethyl)-2-benzoxazolinone	4-Chloro (on benzoylmethyl)	>100	>100	25	[14]
3-(2-oxo-2-benzoxazoline-3-yl)-N-(m-tolyl)propionamide	None on benzoxazolone	8-512 (range for series)	8-512 (range for series)	128	[15]
2-substituted benzoxazole derivatives	Various (including halogenated)	Generally active	Some activity	Generally active	[16][17]
N-acyl-6-Chloro-2(3H)-benzoxazolone derivatives	6-Chloro	Promising results	Promising results	Not Reported	[14]

Note: This table is a synthesis of data from multiple sources and is intended for comparative purposes. Direct comparison of absolute values should be made with caution due to variations in experimental conditions across different studies.

Structure-Activity Relationship (SAR)

The relationship between the chemical structure of halogenated benzoxazolone derivatives and their antimicrobial activity is a critical aspect of rational drug design.

Caption: The influence of halogenation on the antimicrobial activity of benzoxazolones.

Generally, the introduction of a halogen atom, particularly chlorine, at the C-6 position of the benzoxazolone ring has been shown to enhance antibacterial activity, especially against Gram-positive bacteria.[14] The lipophilic nature of halogens can facilitate the transport of the compound across the lipid-rich microbial cell membrane. Furthermore, the electron-withdrawing properties of halogens can influence the electronic distribution within the molecule, potentially leading to stronger interactions with biological targets, such as essential bacterial enzymes.[8] However, the specific position and type of halogen, as well as the nature of other substituents on the benzoxazolone scaffold, collectively determine the overall antimicrobial profile.[18][19]

Conclusion

Halogenated benzoxazolone derivatives represent a promising avenue for the development of novel antimicrobial agents. This guide has provided a framework for their synthesis and evaluation, highlighting the importance of standardized protocols for generating reliable and comparable data. The comparative analysis indicates that halogenation is a key strategy for enhancing the antimicrobial potency of the benzoxazolone scaffold. Further research focusing on a systematic exploration of different halogenation patterns and a deeper understanding of their mechanism of action is warranted to unlock the full therapeutic potential of this versatile class of compounds. The presented protocols and comparative data serve as a valuable resource for researchers dedicated to addressing the global challenge of antimicrobial resistance.

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A Comparative Guide to the Biological Activity of 6-Halogenated Benzoxazolones

Introduction

The benzoxazolone scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities. These include anti-inflammatory, analgesic, antimicrobial, and, notably, anticancer properties.[1][2] The versatility of the benzoxazolone ring, particularly its amenability to substitution, allows for the fine-tuning of its biological effects. Understanding the structure-activity relationships (SAR) is paramount for designing next-generation therapeutic agents with enhanced potency and selectivity.

This guide provides an in-depth comparison of benzoxazolone derivatives with a specific focus on substitutions at the 6-position. We will delve into the comparative biological activities of 6-iodo-, 6-bromo-, and 6-chloro-benzoxazolone, drawing upon available experimental data. While direct, side-by-side cytotoxicity data against cancer cell lines is sparse in the current literature for this specific series, a comprehensive analysis of their antimicrobial activities provides crucial insights into the influence of halogen substitution on molecular efficacy. This analysis is supplemented with a discussion on the general cytotoxic mechanisms of benzoxazolone derivatives and a detailed protocol for evaluating their anticancer potential.

Comparative Biological Activity: The Influence of Halogenation

The nature of the substituent on the benzoxazolone core dramatically influences its biological profile. Halogens, due to their unique electronic and steric properties (e.g., electronegativity, polarizability, and ability to form halogen bonds), are particularly interesting. A systematic study comparing 6-chloro-, 6-bromo-, and 6-iodo-benzoxazolone derivatives against a panel of microbial pathogens provides a robust platform for understanding the SAR of these compounds.

Antimicrobial Activity Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for 6-halogenated benzoxazolones against various bacterial and fungal strains. Lower MIC values indicate higher antimicrobial potency.

Compound	Substitution	S. aureus (MIC, µg/mL)	E. faecalis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
1	6-Chloro	128	128	>512	>512	256	Güven et al., 2015
2	6-Bromo	64	64	>512	>512	128	Güven et al., 2015
3	6-Iodo	32	32	>512	>512	64	Güven et al., 2015
Ampicillin	-	0.25	0.5	4	>512	-	Güven et al., 2015
Fluconazole	-	-	-	-	-	1	Güven et al., 2015

Data Interpretation and SAR Insights:

The data clearly demonstrates a structure-activity relationship directly correlated with the halogen at the 6-position.

• Effect of Halogen Size and Lipophilicity: The antimicrobial potency against Gram-positive bacteria (S. aureus, E. faecalis) and the fungus C. albicans increases as we descend the halogen group: Iodo > Bromo > Chloro . This trend suggests that the size, polarizability, and lipophilicity of the halogen are critical for activity. The larger iodine atom may enhance membrane permeability or facilitate stronger interactions with a biological target through halogen bonding.

• Gram-Negative Inactivity: None of the tested compounds showed significant activity against the Gram-negative bacteria (E. coli, P. aeruginosa). This is a common observation for many compound classes and is often attributed to the complex outer membrane of Gram-negative bacteria, which acts as an efficient permeability barrier.

While this data is for antimicrobial activity, the observed SAR provides a valuable hypothesis for cytotoxicity studies. It is plausible that the same physicochemical properties driving antimicrobial potency could translate to enhanced anticancer activity, warranting direct investigation using the methodologies outlined later in this guide.

Mechanism of Action: Inducing Cancer Cell Apoptosis

Many benzoxazole and benzoxazolone derivatives exert their anticancer effects by inducing apoptosis, or programmed cell death.[3][4] Apoptosis is a tightly regulated process essential for eliminating damaged or cancerous cells, making it a prime target for cancer therapeutics. The intrinsic (or mitochondrial) pathway of apoptosis is a common mechanism implicated for this class of compounds.

This pathway is typically initiated by cellular stress, leading to changes in the mitochondrial membrane. The process involves a delicate balance between pro-apoptotic proteins (like Bax and Bim) and anti-apoptotic proteins (like Bcl-2).[3][5] Benzoxazolone derivatives can disrupt this balance, leading to the release of cytochrome c from the mitochondria. This, in turn, triggers a cascade of enzymatic activations involving caspases (specifically caspase-9 and the executioner caspase-3), which are the key proteases that dismantle the cell, leading to its death.[3]

Caption: Proposed intrinsic apoptosis pathway induced by benzoxazolone derivatives.

Experimental Methodologies: A Protocol for Cytotoxicity Assessment

To quantitatively assess and compare the anticancer potential of compounds like 6-iodo-benzoxazolone, a robust and reproducible cytotoxicity assay is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted colorimetric method for this purpose.

Principle of the MTT Assay

The assay is based on the ability of mitochondrial dehydrogenase enzymes in living, metabolically active cells to reduce the yellow, water-soluble MTT reagent into a purple, insoluble formazan precipitate. The amount of formazan produced is directly proportional to the number of viable cells. The formazan crystals are then solubilized, and the absorbance is measured using a spectrophotometer (microplate reader), allowing for the calculation of cell viability and the determination of the half-maximal inhibitory concentration (IC50) value.

Step-by-Step Protocol

• Cell Seeding:

  • Harvest cancer cells from culture during their logarithmic growth phase.

  • Perform a cell count using a hemocytometer or automated cell counter to determine cell concentration.

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete culture medium.

  • Dispense 100 µL of the cell suspension (containing 5,000 cells) into each well of a 96-well flat-bottom microplate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare a stock solution of the test compound (e.g., 6-iodo-benzoxazolone) in sterile DMSO (e.g., at 10 mM).

  • Create a series of serial dilutions of the compound in culture medium to achieve the desired final test concentrations (e.g., ranging from 0.1 µM to 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the respective compound concentrations. Include wells for a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a blank control (medium only).

  • Incubate the plate for another 48-72 hours under the same conditions.

• MTT Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well (including controls).

  • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals or the cell layer.

  • Add 150 µL of a solubilization solution (e.g., sterile, anhydrous DMSO) to each well.

  • Place the plate on an orbital shaker for 15 minutes at room temperature to ensure complete dissolution of the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability (%) against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Discussion and Future Perspectives

The comparative antimicrobial data strongly suggests that the 6-iodo substitution enhances the biological activity of the benzoxazolone scaffold more than bromo or chloro substitutions. This provides a compelling rationale for prioritizing 6-iodo-benzoxazolone and its derivatives for further investigation as potential anticancer agents.

The immediate next step for researchers in this field should be to perform direct comparative cytotoxicity studies of the 6-halo-benzoxazolone series against a panel of relevant human cancer cell lines (e.g., breast, lung, colon). This would confirm if the SAR trend observed in antimicrobial studies holds true for anticancer activity. Furthermore, mechanistic studies, including cell cycle analysis, apoptosis assays (e.g., Annexin V/PI staining), and western blotting for key apoptotic proteins, would be crucial to elucidate the precise pathways through which these compounds exert their effects.

Conclusion

While the definitive comparison of the cytotoxic potential of 6-iodo-benzoxazolone awaits further direct experimental evidence, the available data provides a clear and logical direction for future research. The established structure-activity relationship in antimicrobial assays indicates that larger halogens at the 6-position significantly enhance biological potency. Coupled with the known pro-apoptotic mechanisms of the benzoxazolone class, 6-iodo-benzoxazolone stands out as a promising candidate for development as a novel anticancer therapeutic. The methodologies and insights provided in this guide offer a solid foundation for researchers to pursue this promising avenue of drug discovery.

References

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• Bandyopadhyay, A., et al. (2017). Novel Triazole linked 2-phenyl benzoxazole derivatives induce apoptosis by inhibiting miR-2, miR-13 and miR-14 function in Drosophila melanogaster. Apoptosis, 22(6), 786-799. [Link]

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A Comparative Guide to the Synthetic Validation of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

This technical guide provides a comparative analysis of synthetic routes for the preparation of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a valuable heterocyclic scaffold in medicinal chemistry and drug development. We will delve into a primary, well-established synthetic pathway and explore a viable alternative, offering detailed experimental protocols, comparative data, and mechanistic insights to aid researchers in their synthetic endeavors.

Introduction

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a key intermediate in the synthesis of a variety of biologically active molecules. The presence of the iodine atom at the 6-position provides a versatile handle for further functionalization through cross-coupling reactions, while the benzoxazolone core is a privileged structure in medicinal chemistry, known to exhibit a range of pharmacological activities. The efficient and reliable synthesis of this compound is therefore of significant interest to the scientific community. This guide aims to provide a comprehensive and validated approach to its synthesis, comparing two logical and effective strategies.

Primary Synthetic Route: Cyclization of 2-Amino-5-iodophenol with N,N'-Carbonyldiimidazole (CDI)

This route represents a robust and reliable method for the synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, starting from the commercially available 2-amino-5-iodophenol. The use of N,N'-Carbonyldiimidazole (CDI) as a cyclizing agent is a key feature of this pathway, offering a safer and more convenient alternative to highly toxic phosgene and its derivatives.[1]

Mechanistic Rationale

The reaction proceeds via a two-step mechanism. Initially, the amino group of 2-amino-5-iodophenol nucleophilically attacks one of the carbonyl-activated imidazole rings of CDI, leading to the formation of an N-acylimidazole intermediate. This is followed by an intramolecular nucleophilic attack of the hydroxyl group onto the newly formed carbonyl, with the subsequent elimination of imidazole to yield the desired cyclized product. The liberated imidazole can act as a base in the reaction.[1]

Experimental Protocol

Materials:

• 2-Amino-5-iodophenol (1.0 eq)

• N,N'-Carbonyldiimidazole (CDI) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 2-amino-5-iodophenol in anhydrous THF at room temperature, add CDI portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the THF under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford pure 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Workflow Diagram

Caption: Synthetic workflow for the CDI-mediated cyclization.

Alternative Synthetic Route: Iodination of 2,3-dihydro-1,3-benzoxazol-2-one

An alternative approach involves the direct iodination of the pre-synthesized 2,3-dihydro-1,3-benzoxazol-2-one. This method is advantageous if the parent benzoxazolone is readily available. The regioselectivity of the iodination is directed by the activating effect of the ring nitrogen and oxygen atoms.

Mechanistic Rationale

Electrophilic aromatic substitution is the underlying mechanism for this transformation. A variety of iodinating reagents can be employed, often in the presence of an oxidizing agent to generate a more electrophilic iodine species (e.g., I+). The use of iodine in combination with mercury(II) oxide provides a source of electrophilic iodine for the substitution reaction on the electron-rich aromatic ring.[2]

Experimental Protocol

Materials:

• 2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq)

• Iodine (1.1 eq)

• Mercury(II) oxide (1.1 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a suspension of 2,3-dihydro-1,3-benzoxazol-2-one in dichloromethane, add iodine and mercury(II) oxide.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove insoluble inorganic salts.

• Wash the filtrate with saturated aqueous sodium thiosulfate solution to quench any remaining iodine, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Workflow Diagram

Caption: Workflow for the direct iodination of benzoxazolone.

Comparative Analysis

Parameter	Primary Route (CDI Cyclization)	Alternative Route (Direct Iodination)
Starting Material	2-Amino-5-iodophenol	2,3-dihydro-1,3-benzoxazol-2-one
Key Reagents	N,N'-Carbonyldiimidazole	Iodine, Mercury(II) oxide
Yield	Generally high	Moderate to good
Purity	High, often purified by recrystallization	Requires chromatographic purification
Reaction Time	2-4 hours	12-24 hours
Safety	CDI is moisture sensitive but a safer alternative to phosgene.	Mercury(II) oxide is toxic and requires careful handling and disposal.
Atom Economy	Good	Moderate, due to the use of a stoichiometric metal oxide.
Scalability	Readily scalable	Scalability may be limited by the use and disposal of mercury salts.

Conclusion

Both synthetic routes presented offer viable pathways to 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. The primary route, utilizing the CDI-mediated cyclization of 2-amino-5-iodophenol, is arguably the more efficient and safer option, particularly for larger-scale synthesis. It benefits from a shorter reaction time and a simpler purification procedure.

The alternative route of direct iodination is a practical option if the starting benzoxazolone is readily available. However, the use of toxic mercury reagents and the longer reaction time are notable drawbacks. The choice of synthetic route will ultimately depend on the availability of starting materials, the desired scale of the reaction, and the laboratory's capabilities for handling specific reagents.

This guide provides the necessary foundational information for researchers to confidently approach the synthesis of this important molecule, with a clear understanding of the comparative advantages of each validated route.

References

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A Senior Application Scientist's Guide to Catalyst Selection for the Suzuki Coupling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Introduction:

The Suzuki-Miyaura cross-coupling reaction stands as a pillar in modern synthetic organic chemistry, prized for its versatility in forging carbon-carbon bonds.[1] This palladium-catalyzed reaction is indispensable in the pharmaceutical industry for the synthesis of complex molecules, including biaryl and heteroaryl structures that form the core of many therapeutic agents.[2][3] The 2,3-dihydro-1,3-benzoxazol-2-one scaffold, in particular, is a privileged structure found in numerous biologically active compounds. Consequently, the efficient C-C bond formation at the C-6 position of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one is a critical step in the synthesis of novel drug candidates.

The success of a Suzuki coupling hinges on the careful selection of the catalyst system, which includes the palladium source and, crucially, the ancillary ligand.[4] The reactivity of the aryl iodide bond in our substrate makes it an excellent candidate for oxidative addition to a palladium(0) center, the first and often rate-determining step of the catalytic cycle.[5] This guide provides a comparative analysis of various catalytic systems, offering experimental insights to aid researchers in selecting the optimal conditions for their specific synthetic needs.

Comparative Analysis of Catalytic Systems

The choice of ligand is paramount as it directly influences the catalyst's stability, activity, and selectivity.[4] Modern catalysis has seen a surge in the development of sophisticated phosphine and N-heterocyclic carbene (NHC) ligands that can dramatically enhance reaction efficiency, especially for challenging substrates.[3][6] Below is a comparative table summarizing the performance of various catalyst systems applicable to the Suzuki coupling of aryl iodides, which serves as a strong predictive model for the behavior of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Catalyst Precursor	Ligand	Base	Solvent System	Temp. (°C)	Time (h)	Typical Yield (%)	Key Considerations & Rationale
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	RT - 80	2 - 12	>95	SPhos , a bulky biaryl phosphine, stabilizes the active monoligated Pd(0) species, promoting high turnover rates for aryl iodides.[6] The use of K₃PO₄ and an aqueous solvent system is often crucial for efficient transmetalation.[6]
Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	100	12 - 24	>90	XPhos is another highly effective biaryl phosphine ligand, particularly useful for sterically demanding couplings. Dioxane is a common solvent for Suzuki reactions, though requires careful handling.[4]
PdCl₂(dppf)	dppf	K₂CO₃	DME/H₂O	80	12	~85-90	A classic and reliable catalyst system. dppf (1,1'-Bis(diphenylphosphino)ferrocene) is less bulky than Buchwald-type ligands but effective for many standard couplings of aryl iodides.[7][8]
PEPPSI-IPr	IPr	K₂CO₃	Toluene	80 - 110	4 - 16	>95	PEPPSI-IPr is an air- and moisture-stable Pd-NHC precatalyst. N-Heterocyclic Carbene (NHC) ligands like IPr are strong σ-donors, forming robust bonds with palladium, leading to highly stable and active catalysts.[1] This is an excellent choice for challenging substrates or when catalyst longevity is a concern.[9]
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/EtOH/H₂O	80	12	~80-90	Tetrakis(triphenylphosphine)palladium(0) is a widely used, single-component catalyst. While convenient, its activity can be lower than systems with more specialized ligands, and it may require higher catalyst loadings.[10]

Deep Dive into Catalyst Logic

The Power of Bulky, Electron-Rich Phosphines

The development of dialkylbiaryl phosphine ligands, such as SPhos and XPhos, revolutionized Suzuki-Miyaura coupling.[6] Their efficacy stems from two key properties:

• Steric Bulk: The large size of these ligands promotes the formation of monoligated L₁Pd(0) species. These 14-electron complexes are more sterically accessible and thus more reactive in the oxidative addition step compared to more coordinated palladium centers.[6]

• Electron-Donating Ability: The electron-rich nature of the phosphorus atom increases the electron density on the palladium center. This facilitates the oxidative addition of the aryl iodide into the C-I bond, which is a critical step in the catalytic cycle.[5]

The Stability of N-Heterocyclic Carbene (NHC) Ligands

NHC ligands have emerged as a powerful alternative to phosphines.[3] They are strong σ-donors and form very stable bonds with the palladium center. This stability translates to catalysts that are often more resistant to decomposition at higher temperatures.[9] For substrates that might require more forcing conditions, a Pd-NHC catalyst like PEPPSI-IPr can offer superior performance and longevity. Theoretical studies suggest that NHC ligands confer greater stability to the resulting metal complexes compared to phosphines.[11]

Visualizing the Process

To better understand the underlying mechanics and the practical steps involved, the following diagrams illustrate the catalytic cycle and a general experimental workflow.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Standard experimental workflow for a Suzuki-Miyaura coupling reaction.

Representative Experimental Protocol

This protocol provides a robust starting point for the Suzuki coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one using a highly efficient Pd/SPhos catalyst system.

Materials:

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂; 1-2 mol%)

• SPhos (2-4 mol%)

• Potassium Phosphate (K₃PO₄; 2-3 equiv)

• Toluene and Deionized Water (e.g., 10:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, the desired arylboronic acid, and K₃PO₄.

• Inert Atmosphere: Seal the vessel with a septum and evacuate and backfill with an inert gas (e.g., Argon) three times. This step is critical to remove oxygen, which can oxidize the Pd(0) catalyst and lead to side reactions like boronic acid homocoupling.[1]

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(OAc)₂ and SPhos ligand.

• Solvent Addition: Add the degassed solvent system (e.g., toluene and water) via syringe. The presence of water is often essential for the transmetalation step.[6]

• Reaction: Place the sealed vessel in a preheated oil bath at the desired temperature (e.g., 80 °C) and stir vigorously for the specified time (monitor by TLC or LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired 6-aryl-2,3-dihydro-1,3-benzoxazol-2-one.

Conclusion and Future Outlook

The Suzuki-Miyaura coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one is a highly feasible transformation, with a high probability of success when employing modern catalytic systems. For initial screenings, a combination of Pd(OAc)₂ with a bulky biaryl phosphine ligand like SPhos represents a state-of-the-art, reliable choice. Should challenges such as low yield or catalyst decomposition arise, transitioning to a robust Pd-NHC system is a logical next step. For large-scale industrial applications, exploring heterogeneous catalysts or nickel-based systems could offer advantages in terms of cost and catalyst recyclability.[12][13][14] The continued development of high-throughput screening methods will further accelerate the identification of optimal reaction conditions for novel substrates in drug discovery pipelines.[15][16]

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• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. NIH Public Access. [Link]

• The Organic Chemistry Channel. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Kim, J., et al. (n.d.). Room temperature Suzuki coupling of aryl iodides, bromides, and chlorides using a heterogeneous carbon nanotube-palladium nanohybrid catalyst. OUCI. [Link]

• MacInnis, T. D., et al. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics, 42(17), 2261–2268. [Link]

• Fairlamb, I. J. S. (2005). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Johnson Matthey Technology Review, 49(3), 104-112. [Link]

• Jaman, Z., et al. (2018). High Throughput Experimentation and Continuous Flow Validation of Suzuki-Miyaura Cross-Coupling Reactions. Chemistry, 24(38), 9546–9554. [Link]

• Kelley, C. T., et al. (2019). 2-Phosphinoimidazole Ligands: N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions of Aryl Chlorides. Organic Letters, 21(16), 6523–6527. [Link]

• Tambade, P. J., et al. (2009). Phosphane‐Free Palladium‐Catalyzed Carbonylative Suzuki Coupling Reaction of Aryl and Heteroaryl Iodides. European Journal of Organic Chemistry, 2009(18), 3022–3025. [Link]

• Shields, J. D., et al. (2021). Advancing Base-Metal Catalysis: Development of a Screening Method for Nickel-Catalyzed Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heterocycles. Organic Process Research & Development, 25(8), 1872–1882. [Link]

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• Wilson, D. J. D., et al. (2012). Are N-heterocyclic carbenes "better" ligands than phosphines in main group chemistry? A theoretical case study of ligand-stabilized E2 molecules, L-E-E-L (L = NHC, phosphine; E = C, Si, Ge, Sn, Pb, N, P, As, Sb, Bi). Inorganic Chemistry, 51(14), 7657–7668. [Link]

• Hu, X., et al. (2007). Nickel(II) complexes of bidentate N-heterocyclic carbene/phosphine ligands: efficient catalysts for Suzuki coupling of aryl chlorides. Chemistry, 13(2), 582–591. [Link]

• Wilson, D. J. D., et al. (2012). Are N-Heterocyclic Carbenes “Better” Ligands than Phosphines in Main Group Chemistry? A Theoretical Case Study of Ligand-Stabilized E2 Molecules, L-E-E-L (L = NHC, phosphine; E = C, Si, Ge, Sn, Pb, N, P, As, Sb, Bi). Inorganic Chemistry, 51(14), 7657-7668. [Link]

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Assessing the Enzyme Inhibition Selectivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one: A Comparative Guide

In the landscape of modern drug discovery, the efficacy of a small molecule inhibitor is intrinsically linked to its selectivity. A potent compound is of little therapeutic value if it indiscriminately interacts with numerous cellular targets, leading to off-target effects and potential toxicity. This guide provides a comprehensive framework for assessing the enzyme inhibition selectivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one , a compound belonging to the versatile benzoxazolone class of molecules. While direct inhibitory data for this specific substituted benzoxazolone is not extensively published, the core scaffold is known to interact with several enzyme families.[1][2][3][4][5] This guide, therefore, presents a robust, field-proven strategy for systematically characterizing its selectivity profile, enabling researchers to make informed decisions about its potential as a therapeutic lead.

We will delve into the causality behind experimental choices, provide detailed protocols for a hypothetical screening cascade, and present a framework for interpreting the resulting data. This approach is designed to be a self-validating system, ensuring the generation of reliable and reproducible selectivity data.

The Critical Importance of Selectivity Profiling

The benzoxazolone scaffold has been identified as a privileged structure in medicinal chemistry, with derivatives showing inhibitory activity against enzymes such as acid ceramidase (AC)[1][2][3][6], soluble epoxide hydrolase (sEH)[4], and monoacylglycerol lipase (MAGL)[5]. Given this precedent, a thorough investigation into the selectivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is not merely a characterization exercise but a critical step in elucidating its mechanism of action and predicting its safety profile. A comprehensive selectivity panel should include not only the suspected primary targets but also a broad range of other enzymes to identify potential off-target interactions.[7]

Experimental Design for Selectivity Assessment

Our proposed workflow for assessing the enzyme inhibition selectivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a multi-tiered approach. It begins with primary screening against a panel of enzymes known to be targeted by the benzoxazolone scaffold, followed by dose-response studies to determine the half-maximal inhibitory concentration (IC50) for any identified hits.

Figure 1: A tiered experimental workflow for assessing the enzyme inhibition selectivity of a novel compound.

Table 1: Hypothetical Primary Screening Results

Enzyme Target	% Inhibition at 10 µM
Acid Ceramidase (AC)	85%
Soluble Epoxide Hydrolase (sEH)	45%
Monoacylglycerol Lipase (MAGL)	92%
Fatty Acid Amide Hydrolase (FAAH)	15%
SIRT1	8%
SIRT2	12%
HDAC1	5%
COX-1	3%
COX-2	7%

Based on these hypothetical primary screening results, 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one shows significant activity against Acid Ceramidase and Monoacylglycerol Lipase. The moderate activity against sEH warrants further investigation, while the other enzymes in the panel are unlikely to be primary targets.

Detailed Experimental Protocols

Protocol 1: Determination of IC50 Values

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor.[5] It is crucial to determine the IC50 value under standardized assay conditions to allow for meaningful comparisons between different compounds.[8]

Objective: To determine the concentration of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one required to inhibit 50% of the activity of the target enzymes (AC and MAGL in our hypothetical case).

Materials:

• Recombinant human enzymes (e.g., Acid Ceramidase, Monoacylglycerol Lipase)

• Specific fluorogenic or colorimetric substrates for each enzyme

• Assay buffer specific to each enzyme

• 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one stock solution in DMSO

• Reference inhibitors (e.g., a known selective AC inhibitor and a known selective MAGL inhibitor)

• 96-well microplates (black plates for fluorescent assays)

• Plate reader capable of fluorescence or absorbance measurements

Procedure:

• Prepare Serial Dilutions: Prepare a series of dilutions of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one and the reference inhibitors in the appropriate assay buffer. A typical 8-point dilution series might range from 100 µM to 1 nM.

• Enzyme and Substrate Preparation: Prepare solutions of the enzyme and substrate in the assay buffer at concentrations optimized for linear reaction kinetics.

• Assay Setup: In a 96-well plate, add the enzyme solution to each well. Then, add the serially diluted inhibitor solutions. Include control wells with no inhibitor (100% activity) and wells with no enzyme (background).

• Incubation: Incubate the plate at the optimal temperature for the enzyme (typically 37°C) for a predetermined period to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate solution to all wells.

• Data Acquisition: Measure the fluorescence or absorbance at regular intervals using a plate reader. The rate of the reaction is determined from the linear portion of the progress curve.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the no-inhibitor control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[9]

Table 2: Hypothetical IC50 Values and Selectivity Ratios

Compound	AC IC50 (nM)	MAGL IC50 (nM)	sEH IC50 (µM)	Selectivity Ratio (MAGL/AC)
6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one	50	25	>10	0.5
Reference AC Inhibitor	10	>10,000	>100	>1000
Reference MAGL Inhibitor	>10,000	5	>100	<0.0005

Interpretation of Selectivity Data

The hypothetical data in Table 2 suggests that 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a potent inhibitor of both MAGL and AC, with slightly higher potency for MAGL. The selectivity ratio of 0.5 indicates a lack of significant selectivity between these two enzymes. In contrast, the reference inhibitors demonstrate high selectivity for their respective targets. The weak activity against sEH at higher concentrations suggests it is a secondary, and likely less physiologically relevant, target.

This lack of selectivity for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one would be a critical finding. A dual inhibitor could be therapeutically advantageous in certain contexts, but it also increases the complexity of understanding the compound's pharmacological effects.

Broader Selectivity Profiling: The Next Frontier

To build a more comprehensive understanding of the selectivity of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, it is advisable to screen it against a wider panel of enzymes, particularly those with similar active site architectures or substrate specificities. Commercial services offer broad panel screening that can provide a more unbiased view of a compound's selectivity.

Figure 2: A conceptual diagram illustrating the tiers of selectivity profiling for a small molecule inhibitor.

Conclusion

The assessment of enzyme inhibition selectivity is a cornerstone of modern drug discovery. For a novel compound like 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a systematic and rigorous approach to selectivity profiling is essential. By employing a tiered screening strategy, from initial panel screening to detailed IC50 determination, researchers can gain a clear understanding of a compound's interaction with its intended target(s) and its potential for off-target effects. The hypothetical case presented here illustrates how such a study can reveal a dual-inhibitor profile, a finding with significant implications for the future development of this and structurally related molecules. This guide provides the foundational knowledge and experimental framework to empower researchers to conduct these critical studies with scientific integrity and a clear rationale.

References

• Bach, A., et al. (2015). Benzoxazolone Carboxamides as Potent Acid Ceramidase Inhibitors: Synthesis and Structure–Activity Relationship (SAR) Studies. Journal of Medicinal Chemistry, 58(23), 9258-9272. [Link]

• Bach, A., et al. (2015). Benzoxazolone Carboxamides as Potent Acid Ceramidase Inhibitors: Synthesis and Structure–Activity Relationship (SAR) Studies. Journal of Medicinal Chemistry, 58(23), 9258-9272. [Link]

• Bach, A., et al. (2015). Benzoxazolone Carboxamides as Potent Acid Ceramidase Inhibitors: Synthesis and Structure-Activity Relationship (SAR) Studies. Journal of Medicinal Chemistry, 58(23), 9258-72. [Link]

• Kim, J., et al. (2020). Benzoxazolone-5-Urea Derivatives as Human Soluble Epoxide Hydrolase (sEH) Inhibitors. ACS Omega, 5(40), 25956-25968. [Link]

• ResearchGate. (n.d.). few of the potent benzoxazole derivatives with the respective diseases and target enzymes. [Link]

• Macías, F. A., et al. (2009). Structure-Activity Relationships (SAR) studies of benzoxazinones, their degradation products and analogues. phytotoxicity on standard target species (STS). Journal of Agricultural and Food Chemistry, 57(13), 5853-5861. [Link]

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Head-to-Head Comparison of Sonogashira Coupling Conditions for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized aryl or vinyl halides and sp-hybridized terminal alkynes.[1][2][3] This guide provides a detailed, head-to-head comparison of various reaction conditions for the Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, a key intermediate in the synthesis of various biologically active compounds.[4][5] By examining the influence of catalyst systems, bases, and solvents, this document aims to equip researchers, scientists, and drug development professionals with the insights necessary to select and optimize reaction conditions for this specific transformation, thereby enhancing reaction efficiency and yield.

Introduction to the Sonogashira Coupling and its Significance

The palladium-catalyzed Sonogashira coupling reaction has become an indispensable tool for the synthesis of arylalkynes and conjugated enynes.[2] Its versatility and functional group tolerance have led to its widespread application in the synthesis of natural products, pharmaceuticals, and advanced materials.[3] The core of this reaction involves a palladium(0) catalyst, often in conjunction with a copper(I) co-catalyst, and an amine base to facilitate the coupling of a terminal alkyne with an aryl or vinyl halide.[1][2]

The 2,3-dihydro-1,3-benzoxazol-2-one scaffold is a privileged structure in medicinal chemistry, appearing in a range of compounds with diverse biological activities.[4][6][7] Consequently, the efficient functionalization of this core structure is of significant interest. The introduction of an alkynyl moiety at the 6-position via Sonogashira coupling opens up a vast chemical space for the development of novel therapeutic agents. This guide will delve into the nuances of this specific reaction, providing a comparative analysis of various catalytic systems and reaction parameters.

The Catalytic Cycle: A Mechanistic Overview

A fundamental understanding of the Sonogashira coupling mechanism is crucial for rational optimization. The generally accepted catalytic cycle for the copper-co-catalyzed reaction involves two interconnected cycles: a palladium cycle and a copper cycle.

Figure 1: Simplified mechanism of the copper-co-catalyzed Sonogashira coupling.

The palladium cycle begins with the oxidative addition of the aryl iodide (6-iodo-2,3-dihydro-1,3-benzoxazol-2-one) to a Pd(0) complex. Concurrently, in the copper cycle, the terminal alkyne is deprotonated by the base and reacts with the Cu(I) salt to form a copper acetylide intermediate. This copper acetylide then undergoes transmetalation with the aryl-palladium(II) complex. Finally, reductive elimination from the resulting diorganopalladium(II) complex yields the desired alkynylated product and regenerates the Pd(0) catalyst.

Comparative Analysis of Sonogashira Coupling Conditions

The efficiency of the Sonogashira coupling is highly dependent on the choice of catalyst, co-catalyst, base, and solvent. This section provides a head-to-head comparison of various conditions, supported by experimental data where available.

Catalyst Systems: Palladium and Copper

The choice of palladium catalyst and, if applicable, the copper co-catalyst, is paramount for a successful Sonogashira reaction.

Catalyst System	Key Characteristics	Typical Loading (mol%)	Advantages	Disadvantages
Pd(PPh₃)₄	Air-sensitive, requires careful handling.[2]	1-5	Readily available, effective for many substrates.	Can be sluggish for less reactive halides.
PdCl₂(PPh₃)₂	More air-stable than Pd(PPh₃)₄.[2][8]	1-5	Good reactivity, often used in combination with CuI.[8]	May require higher temperatures.
Pd(OAc)₂ / Ligand	Pre-catalyst requiring in situ reduction. Ligand choice is critical.	1-5 (Pd), 2-10 (Ligand)	Highly tunable reactivity based on ligand.	Requires optimization of ligand and reaction conditions.
Copper-Free Systems	Employs a palladium catalyst and a strong base, omitting the copper co-catalyst.	1-5	Avoids homocoupling of the alkyne (Glaser coupling), environmentally friendlier.[9]	May require more forcing conditions or specialized ligands.

Expert Insight: For the 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one substrate, which possesses an electron-donating nitrogen atom within the heterocyclic system, the reactivity of the aryl iodide is generally high. This suggests that standard catalyst systems like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ in combination with CuI should be effective. However, for sensitive alkynes prone to homocoupling, a copper-free system should be considered.

The Role of the Base

The base plays a crucial role in deprotonating the terminal alkyne, a necessary step for the formation of the reactive copper or palladium acetylide.

Base	pKa (Conjugate Acid)	Typical Solvents	Key Considerations
Triethylamine (Et₃N)	10.75	THF, DMF, Acetonitrile	Common choice, often used as both base and solvent.
Diisopropylamine (i-Pr₂NH)	11.05	THF, DMF	More sterically hindered, can sometimes improve selectivity.
Cesium Carbonate (Cs₂CO₃)	10.33 (HCO₃⁻)	THF, Dioxane, Toluene	Strong inorganic base, often used in copper-free systems.[10]
Tetrabutylammonium Fluoride (TBAF)	~3.2 (HF)	THF	Can act as both a base and a phase-transfer catalyst in solvent-free conditions.[8]

Experimental Causality: The choice of base is often intertwined with the solvent and catalyst system. For instance, amine bases like triethylamine are well-suited for traditional Sonogashira conditions with palladium/copper catalysis. In contrast, inorganic bases like cesium carbonate are frequently employed in copper-free protocols to drive the reaction forward.

Solvent Effects

The solvent can significantly influence the solubility of reactants and catalysts, as well as the overall reaction rate.

Solvent	Polarity	Boiling Point (°C)	Notes
Tetrahydrofuran (THF)	Moderately Polar	66	Good general-purpose solvent, dissolves a wide range of organic compounds.
Dimethylformamide (DMF)	Polar Aprotic	153	High boiling point allows for higher reaction temperatures.
Acetonitrile (MeCN)	Polar Aprotic	82	Often used in reactions with palladium acetate and phosphine ligands.
Toluene	Nonpolar	111	Useful for reactions requiring higher temperatures and for substrates with low polarity.

Field-Proven Insight: For the Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one, a solvent like THF or DMF is a good starting point due to the likely moderate polarity of the substrate and the common reaction components. The choice will also depend on the desired reaction temperature.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical comparison, two representative protocols for the Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one with phenylacetylene are presented below.

Protocol A: Classic Copper-Co-Catalyzed Conditions

This protocol represents a standard and widely used set of conditions for the Sonogashira coupling.

Figure 2: Workflow for a classic copper-co-catalyzed Sonogashira coupling.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.04 eq).

• Seal the flask with a septum and evacuate and backfill with argon three times.

• Add degassed THF (5 mL/mmol of aryl iodide) and triethylamine (2.0 eq) via syringe.

• Add phenylacetylene (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at 50 °C.

• Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with saturated aqueous ammonium chloride and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol B: Copper-Free Conditions

This protocol offers an alternative that avoids the use of a copper co-catalyst, which can be advantageous in certain situations.

Figure 3: Workflow for a copper-free Sonogashira coupling.

Step-by-Step Methodology:

• To a flame-dried Schlenk tube, add 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), Pd(OAc)₂ (0.03 eq), and a suitable phosphine ligand (e.g., SPhos, 0.06 eq).

• Add cesium carbonate (2.5 eq).

• Seal the tube, and evacuate and backfill with argon three times.

• Add degassed dioxane (5 mL/mmol of aryl iodide) and phenylacetylene (1.5 eq) via syringe.

• Stir the reaction mixture at 100 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Comparative Data Summary

The following table summarizes hypothetical but representative data for the two protocols described above. Actual results may vary depending on the specific alkyne and precise reaction conditions.

Parameter	Protocol A (Copper-Co-catalyzed)	Protocol B (Copper-Free)
Typical Yield	85-95%	75-90%
Reaction Time	2-6 hours	8-24 hours
Reaction Temperature	40-60 °C	80-110 °C
Key Advantage	Faster reaction times, milder conditions.	Avoids alkyne homocoupling.
Potential Drawback	Potential for Glaser coupling side products.	Requires higher temperatures and longer reaction times.

Conclusion and Recommendations

Both traditional copper-co-catalyzed and modern copper-free Sonogashira coupling conditions can be effectively applied to the synthesis of 6-(alkynyl)-2,3-dihydro-1,3-benzoxazol-2-ones from 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

For general applications where the alkyne is not particularly prone to homocoupling, the classic copper-co-catalyzed approach (Protocol A) is recommended as the starting point due to its typically faster reaction rates and milder conditions. A catalyst system such as PdCl₂(PPh₃)₂/CuI with an amine base like triethylamine in a solvent such as THF provides a robust and reliable method.

In cases where the terminal alkyne is valuable or susceptible to dimerization, or for applications requiring the complete exclusion of copper, the copper-free protocol (Protocol B) is a superior choice. While it may necessitate higher temperatures and longer reaction times, the improved selectivity and cleaner reaction profile can be highly advantageous. The use of a palladium acetate pre-catalyst with a sterically demanding phosphine ligand and a strong inorganic base like cesium carbonate is a common and effective strategy.

Ultimately, the optimal conditions will depend on the specific alkyne coupling partner, the desired scale of the reaction, and the available laboratory resources. The information and protocols provided in this guide offer a solid foundation for researchers to make informed decisions and successfully execute the Sonogashira coupling of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one.

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A Comparative Benchmarking Guide to the Synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Introduction: The Significance of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a key heterocyclic compound whose structural motif is of considerable interest to researchers in medicinal chemistry and drug development. The benzoxazolone core is a privileged scaffold found in numerous biologically active molecules. The addition of an iodine atom at the 6-position provides a crucial functional handle for further molecular elaboration, particularly through transition metal-catalyzed cross-coupling reactions, enabling the synthesis of complex pharmaceutical intermediates.[1] This guide provides an in-depth comparison of the primary synthetic routes to this valuable compound, offering insights into the causality behind experimental choices to aid researchers in selecting the optimal method for their specific application.

Strategic Approaches to Synthesis: A Comparative Overview

The synthesis of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one can be broadly categorized into two primary strategies:

• Direct Iodination of a Pre-formed Benzoxazolone Ring: This approach involves the initial synthesis of the parent 2,3-dihydro-1,3-benzoxazol-2-one, followed by an electrophilic aromatic substitution to introduce the iodine atom.

• Cyclization of an Iodinated Precursor: This strategy begins with an appropriately substituted and iodinated o-aminophenol, which is then cyclized to form the target benzoxazolone ring.

The choice between these pathways depends critically on factors such as the availability of starting materials, desired regioselectivity, scalability, and tolerance to reaction conditions.

Method 1: Direct Electrophilic Iodination of 2,3-dihydro-1,3-benzoxazol-2-one

This is arguably the most direct and frequently employed route. The underlying principle is the activation of the aromatic ring of the benzoxazolone core towards electrophilic attack. The amide nitrogen and the ring oxygen both act as ortho-, para-directing activators, making the 6-position susceptible to iodination.

Causality of Reagent Selection:

The success of this method hinges on the choice of the iodinating agent. While molecular iodine (I₂) can be used, it often requires a strong oxidizing agent to generate the more potent electrophilic iodine species (I⁺).[2] More efficient and milder reagents are therefore preferred.

• N -Iodosuccinimide (NIS): NIS is a mild and easy-to-handle source of electrophilic iodine.[3][4] Its reactivity can be significantly enhanced by the addition of an acid catalyst, such as trifluoroacetic acid or sulfuric acid.[5][6] The acid protonates the NIS, increasing the electrophilicity of the iodine atom.

• Iodine Monochloride (ICl): ICl is a highly effective and polarized interhalogen compound where the iodine atom is the electropositive center (I⁺).[2] This inherent polarization makes it a potent iodinating agent that often does not require an additional activator.[7]

Reaction Workflow & Mechanism

The reaction proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism. The electrophilic iodine attacks the electron-rich C6 position of the benzoxazolone ring, forming a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent deprotonation restores the aromaticity of the ring, yielding the final product.[2]

Caption: General workflow for the direct iodination of 2,3-dihydro-1,3-benzoxazol-2-one.

Method 2: Cyclization of 4-Iodo-2-aminophenol

This alternative strategy involves constructing the heterocyclic ring from a pre-iodinated starting material. This can be advantageous if 4-iodo-2-aminophenol is readily available or if the direct iodination of the benzoxazolone ring proves to be low-yielding or non-selective for a particular substrate.

Causality of Reagent Selection:

The key transformation is the introduction of the carbonyl group to form the cyclic carbamate (oxazolone). This requires a C1 electrophile that can react with both the amino and hydroxyl groups of the aminophenol.

• Phosgene or Phosgene Equivalents (e.g., Triphosgene, Carbonyldiimidazole (CDI)): These are highly effective carbonylating agents. Phosgene itself is extremely toxic, making solid, safer equivalents like triphosgene or CDI the preferred choice in a modern laboratory setting. The reaction proceeds by acylation of the amino group followed by an intramolecular nucleophilic attack by the hydroxyl group to close the ring.

• Urea: Heating an aminophenol with urea is a classical and often scalable method for producing benzoxazol-2-ones. The reaction proceeds via the thermal decomposition of urea to generate isocyanic acid (HNCO), which then reacts with the aminophenol.

Reaction Workflow & Mechanism

The synthesis begins with the reaction between the amino group of 4-iodo-2-aminophenol and the carbonylating agent. This forms an intermediate (e.g., a carbamate or an isocyanate adduct) which then undergoes intramolecular cyclization via attack of the phenolic oxygen onto the carbonyl carbon, eliminating a small molecule (like HCl or imidazole) to furnish the final product.

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In Vitro Anticancer Efficacy of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one Derivatives: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research. Within the vast landscape of heterocyclic compounds, the benzoxazolone scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities. This guide provides a comprehensive in vitro evaluation of a specific subclass, 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives, and objectively compares their performance against various cancer cell lines. This analysis is designed to furnish researchers and drug development professionals with actionable insights, supported by available experimental data, to guide future discovery efforts.

The Rationale for Investigating 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one Derivatives

The 1,3-benzoxazol-2-one core is a versatile heterocyclic system that has been explored for various therapeutic applications. The introduction of a halogen atom, particularly iodine at the 6-position, can significantly modulate the physicochemical and pharmacological properties of the molecule. The rationale behind investigating these specific derivatives lies in the potential for the iodine atom to enhance anticancer activity through several mechanisms, including:

• Increased Lipophilicity: The bulky and lipophilic nature of iodine can enhance the molecule's ability to cross cellular membranes, potentially leading to higher intracellular concentrations within cancer cells.

• Halogen Bonding: The iodine atom can participate in halogen bonding, a non-covalent interaction that can influence protein-ligand binding and enhance inhibitory activity against key cancer-related targets.

• Modulation of Electronic Properties: The electron-withdrawing nature of iodine can alter the electron density of the benzoxazolone ring system, potentially influencing its interaction with biological targets.

Comparative In Vitro Cytotoxicity

While a comprehensive dataset for a wide range of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives is still emerging in the scientific literature, preliminary studies on related halogenated and non-halogenated benzoxazolones provide a valuable framework for comparison. The following table summarizes the cytotoxic activity (IC50 values) of various benzoxazole derivatives against a panel of human cancer cell lines, offering a glimpse into the potential of this chemical class. It is important to note the absence of a complete dataset for a homologous series of 6-iodo derivatives, highlighting a key area for future research.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Hypothetical 6-Iodo-Benzoxazolone Derivative 1	MCF-7 (Breast)	Data Not Available
Hypothetical 6-Iodo-Benzoxazolone Derivative 2	A549 (Lung)	Data Not Available
Hypothetical 6-Iodo-Benzoxazolone Derivative 3	HCT-116 (Colon)	Data Not Available
Hypothetical 6-Iodo-Benzoxazolone Derivative 4	HepG2 (Liver)	Data Not Available
Doxorubicin (Standard)	A549 (Lung)	~0.04-0.4	[1]
Cisplatin (Standard)	A549 (Lung)	~1.5-5.0
Paclitaxel (Standard)	HCT-116 (Colon)	~0.004-0.02

Note: The IC50 values for standard chemotherapeutic agents can vary depending on the specific experimental conditions and the subtype of the cell line used. The values presented here are for comparative purposes. The lack of specific IC50 data for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives underscores the novelty of this specific area of research and the need for further investigation.

Mechanistic Insights: Targeting Key Signaling Pathways

While the precise mechanism of action for 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives is yet to be fully elucidated, studies on structurally related benzoxazolones suggest several potential molecular targets and pathways.

Inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

A prominent mechanism of action for many anticancer benzoxazole derivatives is the inhibition of VEGFR-2, a key receptor tyrosine kinase involved in angiogenesis.[2][3][4][5][6] Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. By inhibiting VEGFR-2, these compounds can disrupt the tumor's blood supply, leading to starvation and cell death. The iodine substituent at the 6-position could potentially enhance the binding affinity of the benzoxazolone core to the ATP-binding site of VEGFR-2.

Caption: Proposed mechanism of VEGFR-2 inhibition by 6-iodo-benzoxazolone derivatives.

Induction of Apoptosis

Another key anticancer mechanism associated with benzoxazolone derivatives is the induction of apoptosis, or programmed cell death.[2][5][6] This can occur through various signaling cascades, often involving the activation of caspases, a family of proteases that execute the apoptotic process. The cytotoxic effects of 6-iodo-benzoxazolone derivatives are likely to be mediated, at least in part, by their ability to trigger apoptotic pathways in cancer cells.

Experimental Protocols for In Vitro Evaluation

To ensure scientific integrity and reproducibility, the in vitro evaluation of novel anticancer compounds must follow standardized and validated protocols. The following outlines a typical experimental workflow for assessing the anticancer activity of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations for a specified period (e.g., 24, 48, or 72 hours). A vehicle control (medium with DMSO) and a positive control (a known anticancer drug) are included.

• MTT Incubation: After the treatment period, the medium is removed, and a fresh medium containing MTT solution (e.g., 0.5 mg/mL) is added to each well. The plate is then incubated for 2-4 hours to allow the formazan crystals to form.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Caption: Experimental workflow for the MTT cell viability assay.

Structure-Activity Relationship (SAR) Insights

While a detailed SAR for 6-iodo-benzoxazolone derivatives requires a larger dataset, some general principles can be inferred from the broader class of benzoxazolones. The nature and position of substituents on the benzoxazolone ring system can significantly impact anticancer activity. For instance, the introduction of different functional groups at the N-3 position or other positions on the benzene ring can modulate potency and selectivity. The presence of the iodine atom at the 6-position is a key structural feature that warrants systematic investigation to understand its contribution to the overall activity profile. Future studies should focus on synthesizing a library of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives with diverse substitutions at other positions to establish a clear SAR.

Conclusion and Future Directions

The available evidence, primarily from related benzoxazolone structures, suggests that 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives represent a promising, yet underexplored, class of potential anticancer agents. Their unique structural features, particularly the presence of the iodine atom, may confer advantageous pharmacological properties.

However, to fully realize the therapeutic potential of this compound class, further rigorous investigation is imperative. Key future directions include:

• Synthesis and Screening: A systematic synthesis of a diverse library of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives and their comprehensive in vitro screening against a broad panel of cancer cell lines are crucial to identify lead compounds and establish a robust structure-activity relationship.

• Mechanism of Action Studies: In-depth mechanistic studies are required to elucidate the precise molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy and Toxicity: Promising candidates from in vitro studies should be advanced to preclinical in vivo models to evaluate their anticancer efficacy and assess their safety profiles.

This guide serves as a foundational resource, highlighting both the potential and the current knowledge gaps in the study of 6-iodo-2,3-dihydro-1,3-benzoxazol-2-one derivatives as anticancer agents. It is our hope that this comparative analysis will stimulate further research in this promising area of drug discovery.

References

• El-Gamal, M. I., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 383-397.
• Abdel-Maksoud, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Journal of the Iranian Chemical Society, 19(11), 4785-4801.
• Abdel-Maksoud, M. S., et al. (2022).

• El-Gamal, M. I., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 383–397. Available from: [Link]

• Abdel-Maksoud, M. S., et al. (2022). Modified Benzoxazole-Based VEGFR-2 Inhibitors and Apoptosis Inducers: Design, Synthesis, and Anti-Proliferative Evaluation. Molecules, 27(15), 5047. Available from: [Link]

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• Al-Qaisi, J. A., et al. (2020). Docking Studies and Antiproliferative Activities of 6-(3-aryl-2-propenoyl)-2(3H)-benzoxazolone Derivatives as Novel Inhibitors of Phosphatidylinositol 3-Kinase (PI3Kα). Letters in Drug Design & Discovery, 17(8), 1017-1027.
• Özenver, N., et al. (2023). Structure-activity relationship of anticancer drug candidate quinones. Turkish Journal of Chemistry, 47(1), 152-165.
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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure that our partners in research and development can handle our products with the utmost safety and regulatory compliance throughout their lifecycle. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a valuable heterocyclic building block in medicinal chemistry and organic synthesis, often used in the development of novel therapeutic agents.[1] However, its chemical nature—specifically the presence of an iodine atom on the benzoxazole core—necessitates a rigorous and informed approach to its disposal.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, grounded in established safety principles and regulatory standards. The procedures outlined here are designed to protect laboratory personnel, ensure environmental compliance, and maintain the integrity of your institution's chemical hygiene plan.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the inherent risks of a compound is the first step toward safe handling and disposal. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is not benign; it is classified with specific hazards that dictate its handling from acquisition to disposal.

The primary directive for its disposal stems from its classification as a halogenated organic compound .[2][3] The iodine atom places it in this category, distinguishing it from other organic waste streams. Disposal facilities use high-temperature incineration for halogenated wastes to ensure the complete destruction of the molecule and to scrub the resulting acid gases (like hydrogen iodide) from the emissions.[2] Mixing this waste with non-halogenated solvents complicates and significantly increases the cost of disposal.[4]

Table 1: GHS Hazard Profile for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

Hazard Code	Hazard Statement	GHS Pictogram	Signal Word	Reference
H301 / H302	Toxic / Harmful if swallowed	GHS06 / GHS07	Danger / Warning	[5][6]
H315	Causes skin irritation	GHS07	Warning	[5]
H319	Causes serious eye irritation	GHS07	Warning	[5]
H335	May cause respiratory irritation	GHS07	Warning	[5]

This profile underscores the necessity of engineering controls (fume hood) and personal protective equipment (PPE) during handling and disposal to prevent exposure.

The Core Principle: Meticulous Waste Segregation

The single most critical step in this entire process is the strict segregation of waste. The decision-making logic for chemical waste is foundational to a safe and cost-effective laboratory operation.

Caption: Initial waste stream decision-making process.

For 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one and any materials contaminated with it, the correct path is unequivocally the Halogenated Organic Waste Stream .

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel.

Step 1: Prepare Personal Protective Equipment (PPE) Before handling the waste, ensure you are wearing the appropriate PPE to mitigate the risks outlined in Table 1.

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Chemical splash goggles.

• Body Protection: A fully buttoned laboratory coat.

Step 2: Select the Correct Waste Container

• Container Type: Use only a designated hazardous waste container intended for halogenated organic liquids or solids. These containers must be made of a compatible material, such as high-density polyethylene (HDPE). Avoid metal cans, as trace acid formation can cause corrosion and container failure.[3]

• Condition: The container must be in good condition, with no cracks or leaks, and must have a secure, tightly-sealing lid.[3][7]

Step 3: Label the Waste Container

• Timing: Affix a "Hazardous Waste" tag to the container before adding any waste.[7]

• Content: Clearly write the full chemical name: "6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one". Do not use abbreviations or chemical formulas.[7] If it is a mixed waste stream, list all components and their approximate percentages.[2][4]

• Hazard Identification: Check the appropriate hazard boxes on the tag (e.g., Toxic, Irritant).

Step 4: Accumulate Waste Safely

• Location: All waste accumulation must occur in a designated Satellite Accumulation Area (SAA), typically within a chemical fume hood or a ventilated cabinet.[4]

• Procedure:

  • For residual solids or contaminated items (e.g., weighing paper, gloves), place them directly into a designated solid halogenated waste container.

  • For solutions, carefully pour the waste into the liquid halogenated waste container using a funnel.

  • Crucially, keep the waste container closed at all times except when actively adding waste. [4][7] This prevents the release of volatile organic compounds (VOCs) into the lab environment.

Step 5: Final Disposal and Pickup

• Capacity: Do not overfill the container. Once it reaches approximately 75-80% capacity, it is ready for disposal.

• Request Pickup: Follow your institution's specific procedure for waste pickup. This typically involves contacting the Environmental Health & Safety (EHS) department through an online request form or phone call.[4] Ensure the hazardous waste tag is complete and legible.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key to a safe response.

Small Spill Cleanup (<100 mL or manageable in <10 min):

• Alert personnel in the immediate area.

• Wearing your full PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). Do not use combustible materials like paper towels as the primary absorbent.

• Carefully sweep or scoop the absorbed material into a sealable bag or container.

• Label the container as "Spill Debris containing 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one" and dispose of it as halogenated hazardous waste.[3][7]

• Clean the spill area with soap and water.

For large spills, immediately evacuate the area and contact your institution's emergency response line or EHS office. [7]

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[8][9]

Disposal Workflow Visualization

This diagram illustrates the comprehensive workflow from waste generation to final compliant disposal.

Caption: End-to-end workflow for compliant disposal.

By adhering to this structured and scientifically-grounded disposal protocol, you ensure that the lifecycle of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in your laboratory concludes safely and responsibly, upholding the highest standards of laboratory practice.

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Navigating the Safe Handling of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one: A Guide for Laboratory Professionals

For the modern researcher, scientist, and drug development professional, the pursuit of novel molecular entities is a journey paved with both promise and potential peril. The compound 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, a halogenated heterocyclic molecule, presents as a valuable building block in synthetic and medicinal chemistry.[1] However, its safe and effective utilization hinges upon a robust understanding of its hazard profile and the implementation of stringent safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions for handling this compound.

Hazard Profile and Toxicological Assessment

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one is a solid substance that, according to aggregated GHS data, presents several health hazards.[2] A thorough understanding of these risks is the foundational step in establishing a safe handling protocol.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation)	Category 3	H335: May cause respiratory irritation

Source: Sigma-Aldrich, PubChem[2]

The "Danger" signal word associated with its acute oral toxicity underscores the critical need to prevent ingestion. The irritant properties to skin, eyes, and the respiratory system necessitate the use of comprehensive personal protective equipment (PPE) and stringent engineering controls to minimize all routes of exposure.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection and proper use of PPE are non-negotiable when handling 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. The rationale behind each piece of equipment is to create a barrier against the specific hazards identified.

PPE Component	Specification and Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement. However, due to the risk of serious eye irritation, it is highly recommended to use chemical splash goggles. A face shield should be worn in conjunction with goggles when there is a potential for splashing or dust generation.
Skin Protection	A flame-resistant lab coat must be worn and kept fully buttoned. For skin protection, disposable nitrile or neoprene gloves are recommended.[3][4] Given the lack of specific chemical resistance data for this compound, it is crucial to consult the glove manufacturer's resistance charts. Double gloving can provide an additional layer of protection. Always inspect gloves for any signs of degradation before and during use, and change them immediately if contamination is suspected.[5][6]
Respiratory Protection	Due to its potential to cause respiratory irritation, handling of the solid compound should be performed in a certified chemical fume hood to minimize inhalation of dust particles.[2] If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95, P100) should be used.

Operational Plan: A Step-by-Step Guide to Safe Handling

Preparation and Weighing

• Designated Area: All handling of the solid compound must be conducted in a designated area within a certified chemical fume hood.

• Pre-use Inspection: Before starting, ensure the fume hood is functioning correctly, and all necessary PPE is readily available and in good condition.

• Weighing: Weigh the compound on a tared weigh boat or glassine paper within the fume hood. Use anti-static tools if necessary to prevent dispersal of the fine powder.

• Portioning: If smaller quantities are needed, perform the subdivision within the fume hood.

• Container Sealing: After weighing, securely seal the primary container. The recommended storage condition is at 4°C, protected from light.[7]

Experimental Use

The following is a generalized workflow for a typical synthetic reaction involving a solid reagent like 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one.

Figure 1: Generalized experimental workflow for utilizing a solid reagent in organic synthesis.

The causality behind these steps is rooted in both chemical principles and safety:

• Dissolution before reaction: Adding the solid directly to a reaction mixture can lead to poor mixing and uncontrolled reaction rates. Dissolving it in a suitable, dry solvent ensures a homogenous reaction and better temperature control.

• Inert atmosphere: Many organic reactions are sensitive to air and moisture. The use of an inert atmosphere (e.g., nitrogen or argon) prevents unwanted side reactions and degradation of reagents.

• Controlled quenching: Reactions are often quenched to stop them at a desired point and to neutralize any reactive species. This is done carefully and often at a reduced temperature to prevent exothermic events.

Spill and Disposal Plan: Managing the Unexpected and the Inevitable

Spill Response

In the event of a spill, immediate and correct action is crucial.

Figure 2: Step-by-step spill response procedure.

For a solid spill, carefully sweep or scoop the material into a designated hazardous waste container, avoiding the generation of dust. The area should then be decontaminated with a suitable solvent and wiped clean. All materials used for cleanup must be disposed of as hazardous waste.[8]

Waste Disposal

All waste containing 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one, including contaminated labware, PPE, and spill cleanup materials, must be treated as hazardous waste.[8]

• Waste Container: Use a clearly labeled, sealable container for all solid waste.

• Labeling: The label should include the words "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Irritant").

• Storage: Store the waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EH&S) office. Do not dispose of this chemical down the drain or in the regular trash.[8]

First Aid Measures: Immediate Actions in Case of Exposure

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

By adhering to these comprehensive safety and handling guidelines, researchers can confidently and safely utilize 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in their scientific endeavors, ensuring both personal safety and the integrity of their research.

References

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